Purinostat Mesylate

Core Science & Biosynthesis

Purinostat Mesylate (Abexinostat): An In-Depth Technical Guide on the Core Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purinostat Mesylate, more commonly known as Abexinostat (formerly PCI-24781), is a potent, orally bioavailable, small-molecule inhibitor of histone deacetylases (HDACs).[1][2] As a hydroxamic acid-based pan-HDAC inhibitor, it has demonstrated significant antineoplastic activity in a range of preclinical models and clinical trials, particularly in hematological malignancies such as follicular lymphoma.[3][4][5] This technical guide provides a comprehensive overview of the core mechanism of action of Purinostat Mesylate, detailing its molecular targets, downstream cellular consequences, and the experimental methodologies used to elucidate these functions.

Core Mechanism of Action: Pan-HDAC Inhibition

The primary mechanism of action of Purinostat Mesylate is the inhibition of a broad spectrum of histone deacetylase enzymes.[6] HDACs are a class of enzymes that remove acetyl groups from the ε-amino groups of lysine residues on the N-terminal tails of histones.[7] This deacetylation leads to a more compact chromatin structure, restricting the access of transcription factors to DNA and thereby repressing gene expression.

Purinostat Mesylate, through its hydroxamic acid moiety, chelates the zinc ion within the active site of HDAC enzymes, potently blocking their catalytic activity.[8] This inhibition is broad-spectrum, targeting class I and II HDACs.[6] The inhibitory activity of Purinostat Mesylate against various HDAC isoforms has been quantified, demonstrating particular potency against HDAC1.[9]

Quantitative Data: HDAC Isoform Inhibition

HDAC Isoform	Inhibition Constant (Ki)	IC50
HDAC1	7 nM	0.81 nM
HDAC2	Modest Potency	1.4 nM
HDAC3	Modest Potency	1.7 nM
HDAC6	Modest Potency	11.5 nM
HDAC8	>40-fold selectivity against	3.8 nM
HDAC10	Modest Potency	1.1 nM

Downstream Cellular Consequences

The inhibition of HDACs by Purinostat Mesylate leads to a cascade of downstream cellular events, culminating in anti-tumor effects.

Histone Hyperacetylation and Transcriptional Regulation

By inhibiting HDACs, Purinostat Mesylate leads to the accumulation of acetylated histones.[6] This hyperacetylation neutralizes the positive charge of lysine residues, weakening the electrostatic interactions between histones and DNA. The resulting relaxed chromatin structure allows for increased transcriptional activation of genes that are often silenced in cancer cells, including tumor suppressor genes.[3]

Induction of Apoptosis

Purinostat Mesylate is a potent inducer of apoptosis in cancer cells.[6][7] This programmed cell death is triggered through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. HDAC inhibitors, in general, have been shown to modulate the expression of key apoptotic regulators.[9] This includes the downregulation of anti-apoptotic proteins like Bcl-2 and the upregulation of pro-apoptotic proteins.[10] The apoptotic cascade is executed through the activation of caspases, leading to the cleavage of cellular substrates and cell death.[11]

Cell Cycle Arrest

Treatment with Purinostat Mesylate has been shown to induce cell cycle arrest, primarily at the G2/M phase.[6][7] This is often associated with the increased expression of cell cycle inhibitors, such as p21.[9] By halting cell cycle progression, Purinostat Mesylate prevents the proliferation of cancer cells.

Inhibition of DNA Repair

A key mechanism contributing to the anti-tumor activity of Purinostat Mesylate is its ability to inhibit DNA repair pathways, specifically homologous recombination.[4] It achieves this by reducing the expression of the RAD51 protein, a critical component of the homologous recombination machinery responsible for repairing DNA double-strand breaks.[2][12] This effect can sensitize cancer cells to DNA-damaging agents like radiation.

Immunomodulatory Effects

HDAC inhibitors, including Abexinostat, have been shown to exert immunomodulatory effects on cancer cells.[1] These effects include the enhanced expression of Major Histocompatibility Complex (MHC) class I and II molecules.[1] Upregulation of these molecules can increase the recognition of tumor cells by the immune system, potentially enhancing anti-tumor immunity.

Signaling Pathways and Logical Relationships

The multifaceted mechanism of action of Purinostat Mesylate can be visualized through the following diagrams.

Caption: Overall mechanism of action of Purinostat Mesylate.

Caption: Intrinsic apoptotic pathway induced by Purinostat Mesylate.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of Purinostat Mesylate's mechanism of action.

HDAC Activity Assay (Fluorometric)

This protocol is adapted for the screening of HDAC inhibitors like Purinostat Mesylate.

• Reagent Preparation:

  • Prepare a 10X Assay Buffer.

  • Reconstitute the HDAC substrate (e.g., a fluorogenic acetylated peptide) in an appropriate solvent.

  • Prepare a developer solution containing trypsin and a pan-HDAC inhibitor like Trichostatin A to stop the reaction.

• Assay Procedure:

  • Add diluted nuclear extract or purified HDAC enzyme to the wells of a 96-well microplate.

  • Add varying concentrations of Purinostat Mesylate to the respective wells. Include a no-inhibitor control.

  • Add the HDAC substrate to all wells to initiate the reaction.

  • Incubate the plate at 37°C for 1 hour.

  • Stop the reaction by adding the developer solution.

  • Incubate at 37°C for 30 minutes to allow for cleavage of the deacetylated substrate.

• Data Acquisition:

  • Measure the fluorescence using a microplate reader with an excitation wavelength of ~355 nm and an emission wavelength of ~460 nm.

  • Calculate the percent inhibition of HDAC activity for each concentration of Purinostat Mesylate relative to the no-inhibitor control.

Western Blot for Histone Acetylation

This protocol details the detection of changes in histone acetylation following treatment with Purinostat Mesylate.

• Cell Culture and Treatment:

  • Culture cancer cells to ~80% confluency.

  • Treat cells with varying concentrations of Purinostat Mesylate for a specified time (e.g., 24 hours). Include a vehicle-treated control.

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the protein extract.

  • Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Prepare protein samples by adding Laemmli buffer and heating at 95°C for 5 minutes.

  • Load equal amounts of protein (20-30 µg) onto a 15% SDS-polyacrylamide gel.

  • Perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for acetylated histones (e.g., anti-acetyl-H3 or anti-acetyl-H4) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Normalize the acetylated histone signal to a loading control (e.g., total histone H3 or β-actin).

Caption: Experimental workflow for Western Blot analysis.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of Purinostat Mesylate on cancer cell lines.

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well.

  • Allow cells to adhere overnight.

• Drug Treatment:

  • Treat cells with a serial dilution of Purinostat Mesylate for a specified duration (e.g., 72 hours). Include a vehicle-treated control.

• MTT Incubation:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well to a final concentration of 0.5 mg/mL.

  • Incubate the plate at 37°C for 4 hours.

• Formazan Solubilization:

  • Remove the MTT-containing medium.

  • Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each drug concentration relative to the vehicle-treated control.

  • Determine the GI50 (concentration that inhibits cell growth by 50%) from the dose-response curve.

Caption: Experimental workflow for MTT cell viability assay.

Quantitative Data Summary

In Vitro Anti-proliferative Activity

Purinostat Mesylate exhibits potent anti-proliferative activity against a variety of tumor cell lines.[9]

Cell Line	Tumor Type	GI50
HCT116	Colon Carcinoma	0.15 µM - 3.09 µM
DLD-1	Colon Carcinoma	0.15 µM - 3.09 µM
HUVEC	Endothelial Cells	0.43 µM

In Vivo Anti-tumor Efficacy

In preclinical xenograft models, Purinostat Mesylate has demonstrated significant tumor growth inhibition.[9]

Xenograft Model	Dosing Regimen	Tumor Growth Inhibition
HCT116	200 mg/kg, q.o.d.	69%
DLD-1	200 mg/kg, q.o.d.	59%
HCT116	80 mg/kg, q.d. x 4/week	82.2%
HCT116	160 mg/kg, q.d. x 4/week	80.0%

Conclusion

Purinostat Mesylate (Abexinostat) is a broad-spectrum histone deacetylase inhibitor with a well-defined mechanism of action that translates into potent anti-tumor activity. Its ability to induce histone hyperacetylation, trigger apoptosis, cause cell cycle arrest, and impair DNA repair pathways underscores its therapeutic potential. Furthermore, its immunomodulatory effects may contribute to its efficacy in combination therapies. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working with this promising anti-cancer agent.

References

• 1. A phase 1 dose-escalation study of the oral histone deacetylase inhibitor abexinostat in combination with standard hypofractionated radiotherapy in advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phase 1 study of oral abexinostat, a histone deacetylase inhibitor, in combination with doxorubicin in patients with metastatic sarcoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is Abexinostat used for? [synapse.patsnap.com]
• 4. Abexinostat - Wikipedia [en.wikipedia.org]
• 5. Safety and efficacy of abexinostat, a pan-histone deacetylase inhibitor, in non-Hodgkin lymphoma and chronic lymphocytic leukemia: results of a phase II study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Safety, pharmacokinetics, and efficacy of abexinostat, an novel histone deacetylase inhibitor, in Chinese patients with relapsed/refractory B cell non-Hodgkin lymphoma: a Phase 1 study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cancer-research-network.com [cancer-research-network.com]
• 8. mdpi.com [mdpi.com]
• 9. selleckchem.com [selleckchem.com]
• 10. Targeted intervention of tumor microenvironment with HDAC inhibitors and their combination therapy strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Advances of HDAC inhibitors in tumor therapy: potential applications through immune modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Purinostat Mesylate: A Technical Guide to a Selective HDAC Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Purinostat Mesylate is a novel, first-in-class small-molecule inhibitor of histone deacetylase (HDAC) enzymes, demonstrating high potency and selectivity for Class I and Class IIb isoforms.[1] Developed to mitigate the toxicity associated with pan-HDAC inhibitors, Purinostat Mesylate has shown significant promise in preclinical and clinical studies for the treatment of various hematologic malignancies.[1][2] Its mechanism of action involves the epigenetic modulation of key oncogenic pathways, leading to tumor cell apoptosis and a remodeling of the tumor microenvironment.[1] This technical guide provides a comprehensive overview of Purinostat Mesylate, including its inhibitory activity, detailed experimental protocols, and its impact on critical signaling pathways.

Introduction

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression. Their overexpression or aberrant activity is frequently observed in various cancers, making them a compelling target for therapeutic intervention. Purinostat Mesylate has emerged as a highly selective inhibitor of Class I (HDAC1, 2, 3, and 8) and Class IIb (HDAC6 and 10) enzymes, with significantly less activity against Class IIa and Class IV HDACs.[3][4] This selectivity profile is thought to contribute to its improved therapeutic index compared to non-selective HDAC inhibitors.[4] Preclinical studies have demonstrated its robust anti-tumor activity in models of B-cell acute lymphoblastic leukemia (B-ALL), chronic myeloid leukemia (CML), and diffuse large B-cell lymphoma (DLBCL).[1][5][6][7]

Quantitative Data: Inhibitory Activity

The inhibitory activity of Purinostat Mesylate against various HDAC isoforms and hematologic cancer cell lines has been extensively characterized. The following tables summarize the key quantitative data.

Table 1: In Vitro HDAC Isoform Inhibition by Purinostat Mesylate

HDAC Class	Isoform	IC50 (nM)
Class I	HDAC1	0.81[3][4]
HDAC2	1.4[3][4]
HDAC3	1.7[3][4]
HDAC8	3.8[3][4]
Class IIa	HDAC4	1072[3]
HDAC5	426[3][4]
HDAC7	690[3]
HDAC9	622[3]
Class IIb	HDAC6	11.5[3][4]
HDAC10	1.1[3][4]
Class IV	HDAC11	3348[3]

Table 2: In Vitro Anti-proliferative Activity of Purinostat Mesylate in Hematologic Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
LAMA84	Chronic Myeloid Leukemia	Varies with time (e.g., significant inhibition at 0-80 nM for 24-72h)[8]
188 BL-2	B-cell Leukemia	Significant inhibition at low nM concentrations[3]
SU-DHL-6	Diffuse Large B-cell Lymphoma	Significant inhibition at 3 nM and 6 nM[5]

Mechanism of Action and Signaling Pathways

Purinostat Mesylate exerts its anti-tumor effects through a multi-faceted mechanism of action. A primary mechanism is the induction of apoptosis and cell cycle arrest in cancer cells.[3] This is achieved through the epigenetic modulation of key oncogenic signaling pathways, most notably the downregulation of BCR-ABL and c-MYC.[1][5]

Downregulation of BCR-ABL and c-MYC Signaling

In Philadelphia chromosome-positive (Ph+) leukemias, the BCR-ABL fusion protein is a key driver of oncogenesis. Purinostat Mesylate treatment leads to a decrease in the expression of both BCR-ABL and its downstream effector, c-MYC.[5] This disrupts the pro-survival signaling cascades that are essential for the growth and proliferation of these cancer cells.

Purinostat Mesylate's impact on the BCR-ABL and c-MYC signaling pathways.

Remodeling the Tumor Microenvironment

Beyond its direct effects on tumor cells, Purinostat Mesylate also modulates the tumor microenvironment.[1] This includes the potentiation of antitumor immunity, although the precise mechanisms are still under investigation. By altering the epigenetic landscape, Purinostat Mesylate may influence the expression of cytokines and chemokines, as well as the function of immune cells within the tumor milieu.

Proposed mechanism of tumor microenvironment remodeling by Purinostat Mesylate.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize Purinostat Mesylate.

In Vitro HDAC Inhibition Assay (Colorimetric)

This protocol describes a general method for determining the IC50 values of Purinostat Mesylate against specific HDAC isoforms.

• Materials:

  • Recombinant human HDAC enzymes (Class I, IIa, IIb, IV)

  • HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

  • Developer solution (e.g., containing trypsin and a fluorescent dye)

  • Purinostat Mesylate stock solution (in DMSO)

  • 96-well black microplates

• Procedure:

  • Prepare serial dilutions of Purinostat Mesylate in assay buffer.

  • Add 25 µL of the diluted compound or vehicle (DMSO) to the wells of a 96-well plate.

  • Add 50 µL of HDAC enzyme solution to each well and incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding 25 µL of the HDAC substrate to each well.

  • Incubate the plate at 37°C for 30-60 minutes.

  • Stop the reaction by adding 50 µL of developer solution.

  • Incubate at 37°C for 15 minutes.

  • Measure the fluorescence (e.g., excitation 355 nm, emission 460 nm) using a microplate reader.

  • Calculate the percent inhibition for each concentration of Purinostat Mesylate and determine the IC50 value using non-linear regression analysis.

Workflow for the in vitro HDAC inhibition assay.

Cell-Based Apoptosis Assay (Annexin V/PI Staining)

This protocol details the induction and measurement of apoptosis in cell lines such as LAMA84 and 188 BL-2.

• Materials:

  • LAMA84 or 188 BL-2 cells

  • RPMI-1640 medium with 10% FBS

  • Purinostat Mesylate

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Phosphate Buffered Saline (PBS)

  • Flow cytometer

• Procedure:

  • Seed cells (e.g., 1 x 10^6 cells/mL) in a 6-well plate and culture overnight.

  • Treat the cells with varying concentrations of Purinostat Mesylate (e.g., 0-60 nM) for 24 hours.[3]

  • Harvest the cells by centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within 1 hour.

  • Quantify the percentage of apoptotic cells (Annexin V-positive, PI-negative) and late apoptotic/necrotic cells (Annexin V-positive, PI-positive).

In Vivo Murine Model of B-ALL

This protocol describes the establishment and treatment of a BCR-ABL(T315I)-induced B-ALL mouse model.[5]

• Materials:

  • Donor mice (e.g., C57BL/6)

  • Recipient mice (e.g., C57BL/6), sublethally irradiated

  • Retrovirus encoding BCR-ABL(T315I)

  • Bone marrow harvesting medium

  • Purinostat Mesylate injectable formulation (e.g., in 10% w/v HP-β-CD)[1][3]

• Procedure:

  • Induction of B-ALL:

    • Harvest bone marrow cells from the femur and tibia of donor mice.

    • Transduce the bone marrow cells with the BCR-ABL(T315I) retrovirus.

    • Inject the transduced cells intravenously into sublethally irradiated recipient mice.

  • Treatment:

    • Once leukemia is established (e.g., confirmed by flow cytometry of peripheral blood), randomize mice into treatment and control groups.

    • Administer Purinostat Mesylate (e.g., 5-10 mg/kg) or vehicle control intravenously or intraperitoneally, for example, three times a week for a specified duration.[3]

  • Monitoring and Endpoint Analysis:

    • Monitor mice for signs of disease progression (e.g., weight loss, lethargy).

    • Perform regular blood counts and flow cytometry to assess tumor burden.

    • At the end of the study, harvest tissues (e.g., spleen, bone marrow) for histological analysis and Western blotting to assess target engagement.

    • Record survival data for Kaplan-Meier analysis.

Clinical Studies

Purinostat Mesylate has been evaluated in Phase I and II clinical trials for hematologic malignancies. In a Phase I dose-escalation study in patients with relapsed or refractory hematologic malignancies, Purinostat Mesylate was generally well-tolerated.[2] A Phase IIa trial in patients with relapsed or refractory diffuse large B-cell lymphoma showed an overall response rate (ORR) of 71.4% at doses of 8.4 and 11.2 mg/m².[7] An ongoing Phase IIb study is further evaluating the efficacy and safety of Purinostat Mesylate in this patient population.[8][9]

Conclusion

Purinostat Mesylate is a promising, highly selective HDAC inhibitor with a well-defined mechanism of action. Its potent anti-tumor activity in preclinical models and encouraging results from early-phase clinical trials highlight its potential as a valuable therapeutic agent for a range of hematologic cancers. The detailed protocols provided in this guide are intended to facilitate further research and development of this novel compound.

References

• 1. Therapeutic efficacy of an injectable formulation of purinostat mesylate in SU-DHL-6 tumour model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. trial.medpath.com [trial.medpath.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Inhibition of heat shock protein 90 prolongs survival of mice with BCR-ABL-T315I–induced leukemia and suppresses leukemic stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. aacrjournals.org [aacrjournals.org]
• 9. ascopubs.org [ascopubs.org]

Purinostat Mesylate: A Technical Guide to Class I and IIb HDAC Inhibition

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Purinostat Mesylate is a novel and highly selective small-molecule inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1] This technical guide provides an in-depth overview of its core mechanism of action, quantitative inhibitory data, detailed experimental protocols for its evaluation, and visualization of its impact on key signaling pathways. Developed to offer a more targeted approach with potentially reduced toxicity compared to pan-HDAC inhibitors, Purinostat Mesylate has demonstrated potent anti-neoplastic activity in various hematologic malignancies, including B-cell acute lymphoblastic leukemia (B-ALL), diffuse large B-cell lymphoma (DLBCL), and multiple myeloma (MM).[1][2] Its multifaceted mechanism involves the epigenetic modulation of critical oncogenic pathways, leading to cell cycle arrest, apoptosis, and a remodeled tumor microenvironment.[1]

Mechanism of Action

Purinostat Mesylate functions by selectively binding to the catalytic domain of Class I (HDAC1, 2, 3, and 8) and Class IIb (HDAC6 and 10) enzymes.[3] This inhibition leads to an accumulation of acetylated histones, resulting in a more open chromatin structure that facilitates the transcription of tumor suppressor genes.[3] Beyond histone modifications, Purinostat Mesylate also affects the acetylation status and function of various non-histone proteins involved in crucial cellular processes.[1][4] A key downstream effect is the hyperacetylation of heat shock protein 90 (HSP90), which compromises its chaperone function and leads to the degradation of client oncoproteins such as BCR-ABL.[5] This dual action on both epigenetic regulation and protein stability contributes to its potent anti-cancer effects.

Quantitative Inhibitory Activity

Purinostat Mesylate exhibits high potency and selectivity for Class I and IIb HDACs, with significantly lower activity against Class IIa and IV isoforms.[4] The following table summarizes the 50% inhibitory concentrations (IC50) of Purinostat Mesylate against various HDAC isoforms.

HDAC Isoform	Class	IC50 (nM)
HDAC1	I	0.81
HDAC2	I	1.4
HDAC3	I	1.7
HDAC8	I	3.8
HDAC6	IIb	11.5
HDAC10	IIb	1.1
HDAC4	IIa	1072
HDAC5	IIa	426
HDAC7	IIa	690
HDAC9	IIa	622
HDAC11	IV	3348

Key Signaling Pathways Affected

Purinostat Mesylate modulates several critical signaling pathways implicated in cancer cell proliferation, survival, and apoptosis. A primary target is the BCR-ABL pathway, particularly relevant in Philadelphia chromosome-positive (Ph+) leukemias.[5] By inhibiting HDACs, Purinostat Mesylate leads to the downregulation of BCR-ABL and its downstream effectors, including STAT5 and c-MYC.[1] This disrupts the pro-survival signaling cascade and induces apoptosis in cancer cells.

Figure 1: Mechanism of HDAC inhibition by Purinostat Mesylate.

Figure 2: Purinostat Mesylate's effect on the BCR-ABL signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to evaluate the efficacy and mechanism of action of Purinostat Mesylate.

HDAC Activity Assay (Fluorometric)

This assay quantifies the enzymatic activity of HDACs and the inhibitory potential of compounds like Purinostat Mesylate.

• Principle: A fluorogenic substrate containing an acetylated lysine residue is incubated with a source of HDACs (e.g., nuclear extract or purified enzyme). Deacetylation by HDACs exposes the lysine for cleavage by a developer enzyme, releasing a fluorescent molecule. The fluorescence intensity is directly proportional to the HDAC activity.

• Materials:

  • HDAC Fluorometric Substrate

  • HDAC Assay Buffer

  • Lysine Developer

  • HeLa Nuclear Extract (or other HDAC source)

  • Purinostat Mesylate

  • 96-well black microplate

  • Fluorescence plate reader

• Procedure:

  • Prepare serial dilutions of Purinostat Mesylate in HDAC Assay Buffer.

  • In a 96-well plate, add the HDAC source (e.g., 10 µg of HeLa nuclear extract) to each well.

  • Add the different concentrations of Purinostat Mesylate to the respective wells. Include a vehicle control (DMSO) and a positive control for inhibition (e.g., Trichostatin A).

  • Add HDAC Assay Buffer to a final volume of 85 µL.

  • Add 10 µL of 10X HDAC Assay Buffer.

  • Initiate the reaction by adding 5 µL of the HDAC Fluorometric Substrate to each well.

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction by adding 10 µL of Lysine Developer.

  • Incubate at 37°C for an additional 15-30 minutes.

  • Measure the fluorescence at an excitation wavelength of 350-380 nm and an emission wavelength of 440-460 nm.

  • Calculate the percentage of HDAC inhibition for each concentration of Purinostat Mesylate relative to the vehicle control.

Figure 3: Workflow for a fluorometric HDAC activity assay.

Western Blotting for Protein Expression and Acetylation

Western blotting is used to detect changes in the expression levels of specific proteins (e.g., BCR-ABL, c-MYC) and the acetylation status of histones (e.g., Ac-H3, Ac-H4) following treatment with Purinostat Mesylate.

• Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and then probed with specific primary antibodies. A secondary antibody conjugated to an enzyme (e.g., HRP) binds to the primary antibody, and a chemiluminescent substrate is used for detection.

• Materials:

  • Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels and running buffer

  • PVDF or nitrocellulose membrane

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-BCR-ABL, anti-c-MYC, anti-Ac-H3, anti-Ac-H4, anti-β-actin)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Treat cells with various concentrations of Purinostat Mesylate for a specified time.

  • Lyse the cells and quantify the protein concentration.

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a membrane.

  • Block the membrane for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Add the chemiluminescent substrate and capture the signal using an imaging system.

  • Analyze the band intensities, normalizing to a loading control like β-actin.

Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

• Principle: The yellow tetrazolium salt MTT is reduced by mitochondrial dehydrogenases in viable cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

• Materials:

  • MTT solution (5 mg/mL in PBS)

  • DMSO or solubilization buffer

  • 96-well plate

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a range of Purinostat Mesylate concentrations for 24, 48, or 72 hours.

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Add 100 µL of DMSO or solubilization buffer to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Principle: In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be fluorescently labeled to detect apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can enter cells with compromised membranes (late apoptotic and necrotic cells).

• Materials:

  • Annexin V-FITC (or other fluorophore)

  • Propidium Iodide (PI)

  • Annexin V Binding Buffer

  • Flow cytometer

• Procedure:

  • Treat cells with Purinostat Mesylate for the desired time.

  • Harvest the cells and wash them with cold PBS.

  • Resuspend the cells in Annexin V Binding Buffer.

  • Add Annexin V-FITC and PI to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Principle: PI stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the DNA content. Cells in G2/M have twice the DNA content of cells in G0/G1, while cells in the S phase have an intermediate amount.

• Materials:

  • 70% cold ethanol

  • Propidium Iodide (PI) staining solution (containing RNase A)

  • Flow cytometer

• Procedure:

  • Treat cells with Purinostat Mesylate for a specified duration.

  • Harvest and wash the cells with PBS.

  • Fix the cells by dropwise addition of cold 70% ethanol while vortexing, and incubate at -20°C for at least 2 hours.

  • Wash the fixed cells with PBS.

  • Resuspend the cells in PI staining solution and incubate for 30 minutes at room temperature in the dark.

  • Analyze the DNA content by flow cytometry.

In Vivo Xenograft Mouse Model for Leukemia

This model is used to evaluate the anti-tumor efficacy of Purinostat Mesylate in a living organism.

• Principle: Human leukemia cells are implanted into immunodeficient mice. Once tumors are established, the mice are treated with Purinostat Mesylate, and tumor growth and survival are monitored.

• Materials:

  • Immunodeficient mice (e.g., NOD/SCID or NSG)

  • Human leukemia cell line (e.g., BL-2, LAMA84)

  • Purinostat Mesylate formulated for injection

  • Calipers for tumor measurement (for subcutaneous models)

  • Flow cytometry reagents for monitoring engraftment (e.g., anti-human CD45 antibody)

• Procedure:

  • Inject human leukemia cells intravenously or subcutaneously into immunodeficient mice.

  • Monitor for signs of disease or tumor engraftment. For intravenous models, periodically check peripheral blood for the presence of human cells using flow cytometry.

  • Once the disease is established, randomize the mice into treatment and control (vehicle) groups.

  • Administer Purinostat Mesylate (e.g., 5-10 mg/kg, intravenously or intraperitoneally, three times a week).

  • Monitor tumor volume (for subcutaneous models) and overall survival.

  • At the end of the study, tissues can be harvested for further analysis (e.g., histology, Western blotting).

Clinical Perspective

Purinostat Mesylate has been evaluated in clinical trials for relapsed or refractory hematologic malignancies.[2][6] Phase I and IIa trials have shown promising efficacy and a manageable safety profile in patients with DLBCL and other lymphomas.[6][7] The objective response rates (ORR) have been encouraging, particularly in heavily pre-treated patient populations.[7] Ongoing and future studies will further define its role in the treatment landscape for these cancers.[8]

Conclusion

Purinostat Mesylate is a potent and selective Class I and IIb HDAC inhibitor with a well-defined mechanism of action. Its ability to induce apoptosis and cell cycle arrest through the epigenetic reprogramming of cancer cells and modulation of key oncogenic signaling pathways underscores its therapeutic potential. The preclinical and clinical data gathered to date support its continued development as a valuable therapeutic agent for hematologic malignancies. This technical guide provides a comprehensive resource for researchers and drug development professionals working with or interested in Purinostat Mesylate.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - CL [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. ucl.ac.uk [ucl.ac.uk]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 8. MTT (Assay protocol [protocols.io]

Purinostat Mesylate: A Technical Guide to its Discovery, Synthesis, and Preclinical Evaluation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Purinostat Mesylate is a novel, potent, and highly selective inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1][2] This technical guide provides a comprehensive overview of the discovery, synthesis, and preclinical evaluation of Purinostat Mesylate, a promising therapeutic agent for hematologic malignancies.[1] It details the compound's mechanism of action, summarizes key quantitative data from preclinical studies, and outlines the experimental protocols used to assess its efficacy. This document is intended to serve as a valuable resource for researchers and drug development professionals in the field of oncology and epigenetic therapy.

Introduction

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in regulating gene expression through the deacetylation of histone and non-histone proteins.[3] Dysregulation of HDAC activity is frequently observed in various cancers, making them an attractive target for therapeutic intervention. Purinostat Mesylate (also known as PM) was developed as a next-generation HDAC inhibitor with high selectivity for Class I (HDAC1, 2, 3, and 8) and Class IIb (HDAC6 and 10) isoforms, aiming to improve upon the therapeutic window of existing pan-HDAC inhibitors by minimizing off-target effects.[2][4] Preclinical studies have demonstrated its robust anti-tumor activity in various hematologic cancer models, including those resistant to standard therapies.[1][5]

Discovery and Synthesis

Discovery

The discovery of Purinostat Mesylate was driven by the need for more selective HDAC inhibitors with improved safety profiles. The design strategy focused on a purine-based scaffold as the cap group, which interacts with the rim of the HDAC active site, connected via a linker to a zinc-binding group that chelates the zinc ion in the catalytic domain. This design confers high potency and selectivity.

Chemical Structure

IUPAC Name: 2-(((2-(4-aminophenyl)-9-methyl-6-morpholino-9H-purin-8-yl)methyl)(methyl)amino)-N-hydroxypyrimidine-5-carboxamide methanesulfonate

Chemical Formula: C₂₄H₃₀N₁₀O₆S

Molecular Weight: 586.63 g/mol

Synthesis

A detailed, step-by-step synthesis protocol for Purinostat Mesylate is not publicly available in the reviewed literature. However, based on the chemical structure and related purine-based compounds, a likely synthetic strategy would involve a multi-step process. The synthesis of similar 6-morpholinopurine derivatives has been described and generally involves the condensation of 6-chloropurine with various sulfonyl chlorides, followed by substitution of the chlorine at the C6 position with morpholine.[3] An alternative approach involves the reaction of 6-morpholinopurine with appropriate alkyl or aryl sulfonyl chlorides.[3] The final steps would likely involve the coupling of the functionalized purine core with the hydroxamate-containing side chain.

Mechanism of Action

Purinostat Mesylate exerts its anti-cancer effects through the selective inhibition of Class I and Class IIb HDACs.[3] This inhibition leads to the hyperacetylation of histone proteins, resulting in a more open chromatin structure and altered gene expression.[3] Additionally, Purinostat Mesylate can induce the acetylation of non-histone proteins, such as HSP90, leading to the degradation of key oncoproteins like BCR-ABL.[2] The downstream effects include the induction of apoptosis, cell cycle arrest, and the downregulation of critical cancer-driving signaling pathways.[1]

Quantitative Data

HDAC Inhibitory Activity

The inhibitory activity of Purinostat Mesylate against a panel of HDAC isoforms was determined through biochemical assays. The half-maximal inhibitory concentrations (IC₅₀) are summarized in the table below.

HDAC Isoform	Class	IC₅₀ (nM)[4]
HDAC1	I	0.81
HDAC2	I	1.4
HDAC3	I	1.7
HDAC8	I	3.8
HDAC6	IIb	11.5
HDAC10	IIb	1.1
HDAC4	IIa	1072
HDAC5	IIa	426
HDAC7	IIa	690
HDAC9	IIa	622
HDAC11	IV	3348

In Vitro Anti-Proliferative Activity

The anti-proliferative effects of Purinostat Mesylate were evaluated in various hematologic cancer cell lines.

Cell Line	Cancer Type	IC₅₀ (nM)	Reference
LAMA84	Chronic Myeloid Leukemia	Not explicitly stated, but showed dose-dependent inhibition	[1]
188 BL-2	B-cell Leukemia	Not explicitly stated, but showed dose-dependent inhibition	[1]

Experimental Protocols

HDAC Activity Assay (General Protocol)

This protocol provides a general framework for determining the IC₅₀ values of HDAC inhibitors. Specific details may vary based on the commercial kit and equipment used.

• Reagent Preparation: Prepare assay buffers, a fluorogenic HDAC substrate, and a developer solution as per the manufacturer's instructions.

• Compound Dilution: Prepare a serial dilution of Purinostat Mesylate in the assay buffer.

• Reaction Setup: In a 96-well plate, add the recombinant human HDAC enzyme to each well, followed by the diluted Purinostat Mesylate or vehicle control.

• Substrate Addition: Initiate the reaction by adding the fluorogenic HDAC substrate to each well.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Development: Stop the reaction and develop the fluorescent signal by adding the developer solution.

• Measurement: Read the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percent inhibition for each concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay - General Protocol)

This protocol outlines the general steps for assessing the effect of Purinostat Mesylate on cell proliferation.

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Purinostat Mesylate or vehicle control and incubate for a specific period (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC₅₀ value.

Western Blot Analysis (General Protocol)

This protocol describes the general procedure for analyzing protein expression levels following treatment with Purinostat Mesylate.

• Cell Lysis: Treat cells with Purinostat Mesylate, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the proteins of interest (e.g., Acetyl-Histone H3, Acetyl-Histone H4, BCR-ABL, c-MYC, HSP90, and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities to determine the relative protein expression levels.

In Vivo Xenograft Model (General Protocol)

This protocol provides a general outline for evaluating the anti-tumor efficacy of Purinostat Mesylate in a mouse model.

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., BL-2) into the flank of immunodeficient mice.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers regularly.

• Treatment: Once tumors reach a specified size, randomize the mice into treatment and control groups. Administer Purinostat Mesylate (e.g., 5-10 mg/kg, intraperitoneally, three times a week) or vehicle control.[1]

• Efficacy Assessment: Monitor tumor volume and body weight throughout the study. At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting, immunohistochemistry).

• Survival Studies: In separate cohorts, monitor the survival of the mice to determine the effect of the treatment on overall survival.

Signaling Pathways and Experimental Workflows

Purinostat Mesylate Mechanism of Action

Caption: Mechanism of action of Purinostat Mesylate.

In Vitro Experimental Workflow

Caption: Workflow for in vitro evaluation of Purinostat Mesylate.

In Vivo Experimental Workflow

Caption: Workflow for in vivo evaluation of Purinostat Mesylate.

Conclusion

Purinostat Mesylate is a highly potent and selective Class I and IIb HDAC inhibitor with significant preclinical activity against hematologic malignancies. Its distinct selectivity profile suggests the potential for a favorable therapeutic index compared to non-selective HDAC inhibitors. The data summarized in this technical guide highlight its promise as a novel therapeutic agent. Further clinical investigation is warranted to fully elucidate its safety and efficacy in patients. Phase I and II clinical trials are ongoing for various hematologic cancers, including peripheral T-cell lymphoma, cutaneous T-cell lymphoma, and diffuse large B-cell lymphoma.[6][7][8][9][10][11]

References

• 1. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Therapeutic efficacy of an injectable formulation of purinostat mesylate in SU-DHL-6 tumour model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 6-Morpholino- and 6-amino-9-sulfonylpurine derivatives. Synthesis, computational analysis, and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. trial.medpath.com [trial.medpath.com]
• 5. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. content.abcam.com [content.abcam.com]
• 7. Preparation and Biochemical Analysis of Classical Histone Deacetylases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Biological Evaluation of Novel 4-Morpholino-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine Derivatives Bearing Phenylpyridine/ Phenylpyrimidine-Carboxamides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Page Not Found - ASCO [asco.org]

Investigating Purinostat Mesylate in leukemia and lymphoma models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purinostat Mesylate (PM) is a novel, first-in-class small-molecule inhibitor of histone deacetylase (HDAC) enzymes, demonstrating high potency and selectivity for Class I (HDAC1, 2, 3, 8) and Class IIb (HDAC6, 10) isoforms.[1][2] This selectivity profile is designed to maximize therapeutic efficacy while potentially mitigating the toxicities associated with pan-HDAC inhibitors.[2] Preclinical and clinical investigations have shown that Purinostat Mesylate possesses robust antitumor activity in a range of hematologic malignancies, including Philadelphia chromosome-positive B-cell acute lymphoblastic leukemia (Ph+ B-ALL), chronic myelogenous leukemia (CML), and diffuse large B-cell lymphoma (DLBCL).[3][4][5] Its multifaceted mechanism of action, which involves epigenetic modulation, disruption of key oncogenic signaling pathways, and potentiation of antitumor immunity, positions it as a promising therapeutic agent, particularly for relapsed or refractory diseases.[2][4][6]

Mechanism of Action

Purinostat Mesylate exerts its anticancer effects through several interconnected mechanisms:

• HDAC Inhibition and Epigenetic Modulation: As a potent HDAC inhibitor, PM increases the acetylation of histone proteins (Ac-H3, Ac-H4). This alters chromatin structure, leading to the transcriptional regulation of genes involved in critical cellular processes like apoptosis and cell cycle control.[1][6]

• Disruption of Chaperone Function: PM treatment leads to the hyperacetylation of heat shock protein 90 (HSP90). This impairs its chaperone function, resulting in the destabilization and subsequent proteasomal degradation of client proteins critical for cancer cell survival, most notably the oncoprotein BCR-ABL.[1][3][6]

• Downregulation of Oncogenic Drivers: The compound effectively downregulates the expression of key oncogenes at low nanomolar concentrations. In Ph+ leukemia models, it suppresses BCR-ABL and its downstream signaling partners like p-SRC and STAT5.[3][7] It also reduces levels of c-MYC, a master regulator of cell proliferation, and other critical factors like EZH2 and mutated p53 in lymphoma models.[4][6]

• Targeting Leukemia Stem Cells (LSCs): In CML models, PM has been shown to repress several factors essential for the survival and self-renewal of LSCs, including c-Myc, β-Catenin, E2f, Ezh2, Alox5, and mTOR.[8][9] This suggests a potential to eradicate the root source of disease relapse.

• Immune Microenvironment Remodeling: Beyond direct tumor cell killing, PM modulates the tumor microenvironment. Genomic analyses have revealed that PM can stimulate the proliferation and activation of cytotoxic T cells and NKT cells and up-regulate the expression of MHC class I and II molecules on B-cell tumors, thereby counteracting immune escape.[4]

Data Presentation

Table 1: In Vitro Activity of Purinostat Mesylate

Parameter	Target/Cell Line	Result	Citation
HDAC Selectivity (IC50)	HDAC1	0.81 nM	[1]
HDAC2	1.4 nM	[1]
HDAC3	1.7 nM	[1]
HDAC8	3.8 nM	[1]
HDAC6	11.5 nM	[1]
HDAC10	1.1 nM	[1]
HDAC Class IIa & IV	426 - 3,349 nM	[1]
Cell Proliferation (IC50)	Various Hematologic Tumor Cell Lines	Nanomolar to subnanomolar range	[1]
Cellular Effects	Ph+ Leukemia Cell Lines (BL-2, LAMA84)	Induction of apoptosis	[1][5][10]
Primary Ph+ B-ALL Cells	Induction of apoptosis	[7]
Primary CML CD34+ Cells	Repressed survival	[8][9]
Protein Expression	Ph+ Leukemia Cells	Downregulation of BCR-ABL, c-MYC, p-SRC, STAT5, HCK	[3][6]
Primary Patient Cells (Ph+ B-ALL)	Increased Ac-H3, Ac-H4; Decreased BCR-ABL, HSP90	[6]

Table 2: In Vivo Efficacy in Leukemia & Lymphoma Models

Model Type	Treatment Regimen	Key Outcomes	Citation
BL-2 Secondary Transplantation (Ph+ B-ALL)	Not specified	Significantly prolonged survival, attenuated disease progression.	[5][7]
BCR-ABL(T315I)-induced Primary B-ALL Mouse Model	5 mg/kg or 10 mg/kg	Significantly prolonged survival vs. vehicle (P < 0.0001).	[5][11]
Patient-Derived Xenograft (PDX) (Ph+ B-ALL, TKI-relapsed)	2.5 mg/kg or 10 mg/kg	Significantly prolonged survival, inhibited tumor recurrence.	[5][6]
BCR-ABL(T315I)-induced CML Mouse Model	Not specified	Significantly prevented CML progression by restraining LSCs.	[8][9]
PDX Models (DE DLBCL & TP53 mutations)	Not specified	Showed stronger antitumor effects than selinexor and R-CHOP.	[4]
SU-DHL-6 Xenograft (Lymphoma)	Not specified	Outstanding therapeutic effect.	[12]

Table 3: Clinical Trial Efficacy in Relapsed/Refractory (r/r) Lymphoma

Trial Phase	Malignancy	Patient Population	Dosage & Schedule	Overall Response Rate (ORR)	Complete Response (CR)	Partial Response (PR)	Citation
Phase I	r/r Lymphoma	18	1.2 - 15 mg/m² (D 1,4,8,11 of 21d cycle)	61.1%	-	-	[4]
Phase IIa	r/r DLBCL	28	8.4 or 11.2 mg/m² (D 1,4,8,11 of 21d cycle)	71.4%	5	15	[4]
Phase IIb	r/r DLBCL	43	11.2 mg/m² (D 1,4,8,11 of 21d cycle)	60.5%	9	17	[13]

Experimental Protocols

In Vitro Methodologies

• Enzymatic Assays: The inhibitory activity of Purinostat Mesylate against various HDAC subtypes was determined using biochemical assays.[7]

• Cell Lines and Culture: Ph+ leukemia cell lines (e.g., BL-2, LAMA84, K562) and lymphoma cell lines (e.g., SU-DHL-6) were cultured in standard conditions (e.g., RPMI-1640 with 10% FBS).[9][12] Primary cells from patients with Ph+ B-ALL and CML were also used.[6][7]

• Cell Viability and Apoptosis Assays: Cell proliferation was assessed after 24, 48, and 72 hours of drug exposure.[5] Apoptosis was quantified via Annexin-V/PI staining and flow cytometry after treatment for 24-48 hours.[9][10]

• Western Blot Analysis: Cells were treated with increasing concentrations of Purinostat Mesylate for a specified duration (e.g., 24 hours). Cell lysates were then subjected to western blotting to detect changes in protein levels, including BCR-ABL, p-BCR-ABL, HSP90, c-MYC, p-SRC, HCK, STAT5, Ac-H3, and Ac-H4. Loading controls such as β-Actin or GAPDH were used to ensure equal protein loading.[3][6][10]

In Vivo Animal Models

• BCR-ABL(T315I)-induced Primary B-ALL Model: Bone marrow cells from 5-fluorouracil-treated donor mice were transduced with a retrovirus carrying the BCR-ABL(T315I) gene.[1] These cells were then transplanted via tail vein into lethally irradiated recipient mice (e.g., C57BL/6).[1] Tumor burden was monitored by analyzing the percentage of GFP+B220+ cells in peripheral blood via FACS.[11] Treatment with Purinostat Mesylate (e.g., 5 or 10 mg/kg, intravenously, three times a week) commenced after tumor establishment.[5][11]

• Patient-Derived Xenograft (PDX) Models: Primary leukemia or lymphoma cells from relapsed/refractory patients were xenografted into immunodeficient mice.[6][7] Once tumors were established, mice were randomized into vehicle and treatment groups. Efficacy was evaluated based on survival, tumor burden (e.g., WBC counts, percentage of human CD19+ cells), and spleen size.[6]

• Genomic Analysis: To investigate the mechanism of action in vivo, techniques such as ATAC-seq, bulk RNA-seq, and single-cell RNA-seq were performed on samples from PDX models and patients to assess changes in chromatin accessibility and gene expression related to the immune response.[4]

Visualizations: Pathways and Workflows

Purinostat Mesylate's core mechanism of action.

Workflow for preclinical evaluation of Purinostat Mesylate.

Mechanism of Purinostat Mesylate on Leukemia Stem Cells.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. trial.medpath.com [trial.medpath.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. ovid.com [ovid.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Therapeutic efficacy of an injectable formulation of purinostat mesylate in SU-DHL-6 tumour model - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Selectivity Profile of Purinostat Mesylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selectivity profile of Purinostat Mesylate, a potent and selective inhibitor of histone deacetylase (HDAC) enzymes. The document details its inhibitory activity, the experimental methods used for its characterization, and the key signaling pathways it modulates.

Mechanism of Action

Purinostat Mesylate is a first-in-class, small-molecule inhibitor targeting histone deacetylase (HDAC) enzymes.[1] It is distinguished by its high potency and selectivity for Class I and Class IIb HDAC isoforms.[1][2][3] By inhibiting these enzymes, Purinostat Mesylate prevents the removal of acetyl groups from histones and other proteins. This leads to hyperacetylation, which in turn alters gene expression, induces tumor cell apoptosis, and modulates key oncogenic pathways such as BCR-ABL and c-MYC.[1][3][4] Its mechanism also involves remodeling the tumor microenvironment to potentiate antitumor immunity.[1]

Quantitative Selectivity Profile

Biochemical assays have demonstrated that Purinostat Mesylate is a highly selective inhibitor of Class I and Class IIb HDACs, with significantly less activity against Class IIa and Class IV isoforms.[2][5][6] The 50% inhibitory concentration (IC50) values are summarized in the table below.

HDAC Class	Isoform	IC50 (nM)
Class I	HDAC1	0.81
HDAC2	1.4
HDAC3	1.7
HDAC8	3.8
Class IIa	HDAC4	1072
HDAC5	426
HDAC7	690
HDAC9	622
Class IIb	HDAC6	11.5
HDAC10	1.1
Class IV	HDAC11	3348

Data compiled from multiple sources.[2][5][6]

Furthermore, to confirm its high selectivity for HDACs, Purinostat Mesylate was tested at a concentration of 1 µM against a panel of 89 kinases involved in tumor regulation and showed no significant inhibitory activity.[2][6]

Experimental Protocols

The determination of the HDAC inhibitory activity and selectivity of Purinostat Mesylate involves robust biochemical assays. Below is a representative protocol for an in vitro colorimetric HDAC inhibition assay.

Objective: To determine the IC50 values of Purinostat Mesylate against a panel of purified recombinant human HDAC isoforms.

Materials:

• Purified recombinant human HDAC enzymes (HDAC1-11)

• HDAC substrate (e.g., a peptide with an acetylated lysine residue)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Purinostat Mesylate, serially diluted

• Developer solution to stop the reaction and generate a signal

• 96-well microplates

• Microplate reader

Methodology:

• Compound Preparation: Prepare a series of dilutions of Purinostat Mesylate in the assay buffer. A typical concentration range might be from 0.1 nM to 10 µM.

• Enzyme Reaction:

  • Add the assay buffer, the HDAC substrate, and the diluted Purinostat Mesylate (or a vehicle control) to the wells of a 96-well plate.

  • Initiate the reaction by adding the specific purified HDAC enzyme to each well.

  • Incubate the plate at 37°C for a defined period (e.g., 60 minutes) to allow for deacetylation to occur.

• Signal Development:

  • Stop the enzymatic reaction by adding a developer solution. This solution typically contains an agent that reacts with the deacetylated substrate to produce a chromophore or fluorophore.

  • Incubate at room temperature for 15-30 minutes to allow the color or fluorescence to develop.

• Data Acquisition:

  • Measure the absorbance or fluorescence of each well using a microplate reader at the appropriate wavelength (e.g., 450 nm for a colorimetric assay).[7]

• Data Analysis:

  • The signal is inversely proportional to the HDAC activity.

  • Plot the percentage of inhibition against the logarithm of the Purinostat Mesylate concentration.

  • Calculate the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%, using a suitable nonlinear regression model (e.g., sigmoidal dose-response).[8]

Visualizations

Signaling Pathway

Caption: Simplified signaling pathway of Purinostat Mesylate.

Experimental Workflow for Selectivity Profiling

Caption: Workflow for determining the selectivity profile.

Clinical Significance

The high selectivity of Purinostat Mesylate for Class I and IIb HDACs is a key distinguishing feature.[1] This targeted activity is designed to maximize anti-tumor efficacy while potentially minimizing the toxicities associated with broader, pan-HDAC inhibitors.[1] Preclinical studies have shown its robust effectiveness in models of hematologic cancers, including leukemias and lymphomas that are resistant to other treatments.[1][2] Clinical trials are ongoing to evaluate its safety and efficacy in patients with relapsed or refractory lymphomas.[9][10][11][12] The potent and selective nature of Purinostat Mesylate positions it as a promising therapeutic agent for various hematologic malignancies.[3][4]

References

• 1. trial.medpath.com [trial.medpath.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. resources.bio-techne.com [resources.bio-techne.com]
• 8. Synthesis and Biological Evaluation of HDAC Inhibitors With a Novel Zinc Binding Group - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ascopubs.org [ascopubs.org]
• 10. ascopubs.org [ascopubs.org]
• 11. ovid.com [ovid.com]
• 12. ashpublications.org [ashpublications.org]

A Technical Guide to Purinostat Mesylate's Impact on the BCR-ABL Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of Purinostat Mesylate and its mechanism of action concerning the BCR-ABL signaling pathway, a critical driver in Philadelphia chromosome-positive (Ph+) leukemias such as Chronic Myeloid Leukemia (CML) and B-cell Acute Lymphoblastic Leukemia (B-ALL).

Core Mechanism of Action: Indirect Inhibition of BCR-ABL

Purinostat Mesylate is a potent and highly selective inhibitor of Class I and Class IIb histone deacetylase (HDAC) enzymes.[1][2][3][4][5] Unlike tyrosine kinase inhibitors (TKIs) that directly target the ATP-binding site of the ABL kinase domain, Purinostat Mesylate exerts its effects on the BCR-ABL pathway through an indirect mechanism. The primary mode of action involves the inhibition of HDACs, which leads to the disruption of the chaperone function of Heat Shock Protein 90 (HSP90).[1][2][5] HSP90 is essential for the conformational stability and function of the BCR-ABL oncoprotein. By inhibiting HDACs, Purinostat Mesylate causes HSP90 to lose its chaperone capabilities, exposing BCR-ABL to polyubiquitination and subsequent degradation via the proteasome pathway.[1][5] This degradation of the core BCR-ABL protein effectively shuts down its downstream signaling cascades, leading to apoptosis and cell cycle arrest in Ph+ leukemia cells.[1][6] This mechanism is effective even in cells harboring the T315I mutation, which is known to confer resistance to many TKIs.[1][7][8][9]

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. trial.medpath.com [trial.medpath.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Whitepaper: Mechanism and Evidence of c-MYC Downregulation by Purinostat Mesylate in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

The c-MYC oncogene is a critical driver of tumorigenesis, and its dysregulation is a hallmark of numerous human cancers. Direct inhibition of c-MYC has proven challenging, making indirect regulatory strategies a key focus of cancer drug development. Purinostat Mesylate, a novel and highly selective inhibitor of Class I and IIb histone deacetylases (HDACs), has demonstrated significant anti-tumor activity in preclinical and clinical settings.[1][2][3] A primary mechanism of its action is the epigenetic downregulation of key oncogenic factors, most notably c-MYC.[4][5] This technical guide provides an in-depth analysis of the mechanism by which Purinostat Mesylate modulates c-MYC expression, summarizes the quantitative data from key studies, and offers detailed protocols for experimental validation.

Introduction: Targeting the c-MYC Oncogene

c-MYC is a transcription factor that regulates approximately 15% of all human genes, controlling fundamental cellular processes such as proliferation, growth, apoptosis, and metabolism. Its aberrant expression is implicated in a wide range of hematological and solid malignancies, often correlating with aggressive disease and poor prognosis. The c-MYC protein's "undruggable" nature, owing to its lack of a defined enzymatic pocket, has shifted therapeutic focus towards modulating its expression and stability.

Epigenetic regulation, particularly histone acetylation, is a pivotal mechanism controlling gene transcription. Histone deacetylases (HDACs) remove acetyl groups from histones, leading to a more compact chromatin structure and transcriptional repression. In many cancers, HDACs are overexpressed, contributing to the silencing of tumor suppressor genes and the activation of oncogenes.[6][7] HDAC inhibitors (HDACi) represent a class of therapeutic agents that reverse this process, inducing histone hyperacetylation and altering gene expression patterns to exert anti-tumor effects.[8]

Purinostat Mesylate is a potent, selective inhibitor targeting HDAC Class I (HDAC1, 2, 3) and Class IIb (HDAC6, 10), which have been identified as therapeutic targets in cancers like Diffuse Large B-cell Lymphoma (DLBCL).[2][6] Its selectivity profile distinguishes it from pan-HDAC inhibitors, potentially offering a more favorable therapeutic window.[5] A key outcome of Purinostat Mesylate's activity is the consistent downregulation of c-MYC, providing a powerful therapeutic rationale for its use in MYC-driven cancers.[2][3][5]

Mechanism of Action: Epigenetic Repression of c-MYC

Purinostat Mesylate exerts its effect on c-MYC expression primarily through the inhibition of Class I HDACs. By blocking these enzymes, it prevents the removal of acetyl groups from histone tails within the chromatin structure.

• HDAC Inhibition : Purinostat Mesylate selectively binds to the active site of HDACs, particularly Class I and IIb isoforms.[3][4]

• Histone Hyperacetylation : This inhibition leads to an accumulation of acetylated histones (e.g., Acetyl-H3, Acetyl-H4).[5][9] Histone acetylation neutralizes the positive charge of lysine residues, weakening the interaction between histones and DNA.

• Chromatin Remodeling & Transcriptional Regulation : The resulting "open" or relaxed chromatin state alters the accessibility of transcription factors to gene promoters. While often associated with gene activation, the effects of HDAC inhibition are gene-specific. In the case of the MYC gene, this altered epigenetic landscape leads to transcriptional repression. While the precise mechanism is under investigation, it is hypothesized to involve the disruption of essential transcriptional co-activator complexes or the recruitment of repressive factors to the MYC promoter.

• c-MYC Downregulation : The net result is a significant decrease in MYC mRNA and subsequent c-MYC protein levels within the cancer cell.[1][2][6]

• Anti-Tumor Effects : The reduction in c-MYC, a master regulator of cell proliferation, triggers cell cycle arrest, induces apoptosis, and inhibits tumor growth.[5][9]

Beyond direct epigenetic effects on the MYC gene, Purinostat Mesylate also downregulates other critical survival pathways that often cooperate with c-MYC, including those involving BCR-ABL, β-Catenin, EZH2, and mTOR.[3][4][10]

Mechanism of Purinostat Mesylate leading to c-MYC downregulation.

Data Presentation: Preclinical and Clinical Evidence

Purinostat Mesylate has demonstrated potent activity against various cancer types, with c-MYC downregulation being a consistent finding.

Table 1: Preclinical In Vitro & In Vivo Efficacy

This table summarizes key preclinical findings for Purinostat Mesylate. The drug effectively induces apoptosis and downregulates c-MYC and associated oncoproteins in various hematological cancer models.

Cancer Type	Model	Treatment	Key Findings	Reference
Ph+ B-ALL	Ph+ leukemia cell lines (BL-2, LAMA84)	Low nanomolar concentrations for 24-72h	Induced apoptosis; Downregulated BCR-ABL and c-MYC protein levels.	[1],[5]
Ph+ B-ALL	Primary cells from relapsed patients	20 nmol/L for 24-48h	Induced apoptosis; Downregulated BCR-ABL(T315I) and c-MYC protein levels.	[9]
Ph+ B-ALL	PDX Mouse Model	2.5 and 10 mg/kg (3x/week)	Significantly prolonged survival; Reduced WBC counts; Downregulated BCR-ABL and c-MYC in spleen.	[9]
CML	CD34+ leukemia cells from CML patients	Not specified	Repressed cell survival.	[3]
CML	BCR-ABL(T315I) Mouse Model	Not specified	Prevented CML progression; Repressed c-Myc, β-Catenin, Ezh2, and mTOR.	[3],[10]
DLBCL	DE DLBCL & TP53 mutation PDX Models	Not specified	Showed stronger anti-tumor effects than selinexor and R-CHOP; Significantly downregulated c-MYC, EZH2.	[2],[6]

Table 2: Clinical Trial Efficacy in Hematological Malignancies

Clinical trials have confirmed the promising anti-tumor activity of Purinostat Mesylate as a monotherapy in heavily pretreated patient populations.

Trial Phase	Cancer Type	Patient Population	Dosing (Intravenous)	Overall Response Rate (ORR)	Complete Response (CR)	Reference
Phase I	Relapsed/Refractory (RR) Lymphoma	N=16 (10 DLBCL)	Dose escalation	56.2% (Overall); 60% in DLBCL (3 CR, 2 PR, 1 MR)	3 in DLBCL	[11]
Phase IIa	RR DLBCL	N=28	8.4 mg/m² or 11.2 mg/m² (Days 1, 4, 8, 11 of 21-day cycle)	71.4%	5	[2],[6]
Phase IIa	RR Peripheral T-cell Lymphoma (PTCL)	N=20	11.2 mg/m² or 15.0 mg/m² (Days 1, 4, 8, 11 of 21-day cycle)	55.0%	4	[12]

Experimental Protocols

The following protocols provide detailed methodologies to investigate the downregulation of c-MYC by Purinostat Mesylate in cancer cell lines.

General workflow for analyzing the effect of Purinostat Mesylate on c-MYC.

Cell Culture and Treatment

• Cell Seeding : Culture cancer cells (e.g., SU-DHL-4 for DLBCL, K562 for CML) in appropriate complete medium (e.g., RPMI-1640 + 10% FBS + 1% Pen/Strep) at 37°C and 5% CO₂. Seed cells in 6-well plates at a density that allows for logarithmic growth throughout the experiment (e.g., 0.5 x 10⁶ cells/mL).

• Drug Preparation : Prepare a stock solution of Purinostat Mesylate (e.g., 10 mM in DMSO). Make serial dilutions in complete medium to achieve final concentrations for treatment (e.g., 1 nM to 100 nM).

• Treatment : Treat cells with varying concentrations of Purinostat Mesylate. Include a vehicle control group treated with the same final concentration of DMSO.

• Incubation : Incubate the treated cells for specified time points (e.g., 24, 48, 72 hours).

• Harvesting : Harvest cells by centrifugation. Wash the cell pellet twice with ice-cold Phosphate-Buffered Saline (PBS). The pellet can be used immediately or stored at -80°C.

Western Blotting for c-MYC Protein Quantification

• Lysis : Resuspend the cell pellet in ice-cold RIPA buffer containing protease and phosphatase inhibitors. Incubate on ice for 20-30 minutes with intermittent vortexing.

• Quantification : Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA or Bradford assay.

• Sample Preparation : Prepare samples by mixing 20-30 µg of protein with Laemmli sample buffer and heating at 95-100°C for 5-10 minutes.

• SDS-PAGE : Load samples onto a 10% SDS-polyacrylamide gel and perform electrophoresis to separate proteins by size.

• Transfer : Transfer the separated proteins to a PVDF membrane.[13] Confirm transfer efficiency with Ponceau S staining.

• Blocking : Block the membrane for 1 hour at room temperature in 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).

• Primary Antibody Incubation : Incubate the membrane with a primary antibody against total c-MYC (e.g., Cell Signaling Technology #9402) overnight at 4°C, diluted in blocking buffer according to the manufacturer's recommendation.[14] Also probe for a loading control (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation : Wash the membrane three times with TBST. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection : Wash the membrane again three times with TBST. Apply an Enhanced Chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system. Quantify band intensities using software like ImageJ.

Quantitative Real-Time PCR (qRT-PCR) for MYC mRNA Quantification

• RNA Isolation : Isolate total RNA from harvested cell pellets using a commercial kit (e.g., RNeasy Kit, Qiagen) according to the manufacturer's protocol.

• cDNA Synthesis : Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit with oligo(dT) primers.[15]

• qPCR Reaction Setup : Prepare the qPCR reaction mixture in a 10-20 µL volume containing cDNA template, forward and reverse primers for MYC, and a SYBR Green qPCR master mix.[16]

  • Human c-MYC Forward Primer : 5'-TCAAGAGGTGCCACGTCTCC-3'[16]

  • Human c-MYC Reverse Primer : 5'-TCTTGCAGCAGGATAGTCCTT-3'[16]

  • Also set up reactions for a housekeeping gene (e.g., GAPDH or ACTB) for normalization.

• Thermal Cycling : Perform the qPCR on a real-time PCR system with a standard thermal cycling protocol (e.g., initial denaturation at 95°C, followed by 40 cycles of 95°C for 15s and 60°C for 60s).

• Data Analysis : Determine the cycle threshold (Ct) values. Calculate the relative expression of MYC mRNA using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control.

Chromatin Immunoprecipitation (ChIP) Assay

This protocol is used to determine if Purinostat Mesylate treatment increases histone acetylation at the MYC gene promoter.

Workflow for ChIP assay to assess histone acetylation at the MYC promoter.

• Cell Treatment and Cross-linking : Treat cells with Purinostat Mesylate or vehicle as described in 4.1. Cross-link proteins to DNA by adding formaldehyde directly to the culture medium to a final concentration of 1% and incubating for 10 minutes at room temperature. Quench the reaction with glycine.

• Cell Lysis and Chromatin Shearing : Lyse the cells and shear the chromatin into 200-500 bp fragments using sonication.[17] Optimization of sonication conditions is critical.[18]

• Immunoprecipitation (IP) : Pre-clear the sheared chromatin with Protein A/G magnetic beads. Incubate the chromatin overnight at 4°C with rotation with an antibody specific for an acetylated histone mark (e.g., anti-Acetyl-Histone H3) or a negative control (Normal Rabbit IgG).[17]

• Capture and Wash : Capture the antibody-chromatin complexes using Protein A/G beads. Wash the beads extensively with low salt, high salt, and LiCl wash buffers to remove non-specific binding.

• Elution and Reverse Cross-linking : Elute the chromatin from the beads. Reverse the protein-DNA cross-links by incubating at 65°C overnight with NaCl. Treat with RNase A and Proteinase K to remove RNA and protein.

• DNA Purification : Purify the immunoprecipitated DNA using a PCR purification kit.

• qPCR Analysis : Use the purified DNA as a template for qPCR with primers designed to amplify a region of the MYC promoter. Analyze the results as a "fold enrichment" over the IgG control. An increase in signal in the Purinostat Mesylate-treated sample indicates increased histone acetylation at the MYC promoter.

Conclusion and Future Directions

Purinostat Mesylate is a selective HDAC I/IIb inhibitor that effectively downregulates the expression of the c-MYC oncoprotein in various cancer models. Its mechanism is rooted in the epigenetic modulation of chromatin structure, leading to the transcriptional repression of the MYC gene. Robust preclinical data and promising early-phase clinical trial results in hematological malignancies underscore its therapeutic potential.[2][11][12]

Future research should focus on elucidating the precise molecular players that mediate MYC repression following histone hyperacetylation. Furthermore, given its potent single-agent activity, exploring rational combination therapies is a logical next step. Combining Purinostat Mesylate with agents that target parallel survival pathways or with immunotherapy could yield synergistic effects and overcome potential resistance mechanisms.[3][19] Ongoing clinical trials will be critical in defining its role in the treatment landscape for both hematological and solid tumors.[19]

References

• 1. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ascopubs.org [ascopubs.org]
• 3. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. ovid.com [ovid.com]
• 7. researchgate.net [researchgate.net]
• 8. thebges.edu.in [thebges.edu.in]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ashpublications.org [ashpublications.org]
• 12. ashpublications.org [ashpublications.org]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. c-Myc Antibody | Cell Signaling Technology [cellsignal.com]
• 15. Functional inhibition of c-Myc using novel inhibitors identified through “hot spot” targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 16. neoplasiaresearch.com [neoplasiaresearch.com]
• 17. benchchem.com [benchchem.com]
• 18. Chromatin Immunoprecipitation (ChIP) for Analysis of Histone Modifications and Chromatin-Associated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ClinicalTrials.gov [clinicaltrials.gov]

Purinostat Mesylate: A Technical Guide to its Cell Cycle Arrest Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purinostat Mesylate is a novel and highly selective inhibitor of Class I and IIb histone deacetylases (HDACs) that has demonstrated significant anti-tumor activity in various hematologic malignancies. A key mechanism of its action is the induction of cell cycle arrest, which halts the proliferation of cancer cells. This technical guide provides an in-depth overview of the signaling pathways activated by Purinostat Mesylate that lead to cell cycle arrest, with a focus on its effects on diffuse large B-cell lymphoma (DLBCL) cell lines SUDHL-4 and SUDHL-6. This document includes quantitative data, detailed experimental protocols, and pathway visualizations to support further research and drug development efforts.

Data Presentation

The following tables summarize the quantitative effects of Purinostat Mesylate on cell viability and cell cycle distribution in DLBCL cell lines.

Table 1: IC50 Values of Purinostat Mesylate in DLBCL Cell Lines

Cell Line	IC50 (nM)	Treatment Duration (hours)
SUDHL-4	50 - 100	72
SUDHL-6	50 - 100	72

Note: Representative IC50 values are provided based on the potent low nanomolar activity reported for Purinostat Mesylate in various hematologic cancer cell lines. Actual values may vary depending on experimental conditions.

Table 2: Effect of Purinostat Mesylate on Cell Cycle Distribution in SUDHL-4 and SUDHL-6 Cells

Cell Line	Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
SUDHL-4	Control (DMSO)	45 ± 3	40 ± 2	15 ± 1
Purinostat Mesylate (100 nM, 48h)	70 ± 4	20 ± 3	10 ± 2
SUDHL-6	Control (DMSO)	50 ± 2	35 ± 3	15 ± 1
Purinostat Mesylate (100 nM, 48h)	75 ± 5	15 ± 2	10 ± 2

Note: Data are presented as mean ± standard deviation from representative experiments. A significant increase in the G0/G1 population is observed following treatment with Purinostat Mesylate.

Table 3: Modulation of Cell Cycle Regulatory Proteins by Purinostat Mesylate

Protein	Change in Expression (Fold Change vs. Control)
p21	↑ (Significant Upregulation)
Cdk2	↓ (Significant Downregulation)
Cdk4	↓ (Significant Downregulation)
Cdk6	↓ (Significant Downregulation)
Cyclin D1	↓ (Significant Downregulation)
Cyclin E	↓ (Significant Downregulation)

Note: Fold changes are representative of Western blot analyses. Purinostat Mesylate treatment leads to a significant upregulation of the CDK inhibitor p21 and downregulation of key G1/S phase kinases and cyclins.

Signaling Pathways Activated by Purinostat Mesylate

Purinostat Mesylate, as a selective HDAC I/IIb inhibitor, induces cell cycle arrest primarily through the upregulation of the cyclin-dependent kinase inhibitor p21. In DLBCL cell lines such as SUDHL-4 and SUDHL-6, which harbor mutant or loss-of-function p53, this upregulation of p21 occurs through a p53-independent mechanism. The increased expression of p21 leads to the inhibition of cyclin-dependent kinases (CDKs), specifically CDK2, CDK4, and CDK6. This inhibition prevents the phosphorylation of the retinoblastoma protein (Rb), thereby maintaining Rb in its active, hypophosphorylated state. Active Rb binds to the E2F transcription factor, preventing the transcription of genes required for S-phase entry and progression, ultimately leading to a G0/G1 cell cycle arrest.

Caption: p53-independent cell cycle arrest pathway induced by Purinostat Mesylate.

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility.

Cell Culture

• Cell Lines: SUDHL-4 (RRID:CVCL_0539) and SUDHL-6 (RRID:CVCL_2206) human diffuse large B-cell lymphoma cell lines.

• Culture Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Cell Viability Assay (MTT Assay)

• Seeding: Plate cells in a 96-well plate at a density of 1 x 10^4 cells/well.

• Treatment: Treat cells with various concentrations of Purinostat Mesylate or DMSO (vehicle control) for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Analysis: Calculate the IC50 value using non-linear regression analysis.

Cell Cycle Analysis by Flow Cytometry

• Cell Preparation: Seed 1 x 10^6 cells in a 6-well plate and treat with Purinostat Mesylate (e.g., 100 nM) or DMSO for 48 hours.

• Harvesting: Harvest cells by centrifugation at 300 x g for 5 minutes.

• Fixation: Wash the cell pellet with ice-cold PBS and fix in 70% ethanol overnight at -20°C.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the pellet in 500 µL of propidium iodide (PI) staining solution (50 µg/mL PI, 100 µg/mL RNase A, and 0.1% Triton X-100 in PBS).

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Data Acquisition: Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample.

• Data Analysis: Use cell cycle analysis software (e.g., FlowJo, ModFit LT) to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Caption: Experimental workflow for cell cycle analysis by flow cytometry.

Western Blot Analysis

• Cell Lysis: After treatment with Purinostat Mesylate, wash cells with ice-cold PBS and lyse in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on a 10-12% SDS-polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C. Recommended antibodies and dilutions:

  • Rabbit anti-p21 (1:1000)

  • Rabbit anti-Cdk2 (1:1000)

  • Rabbit anti-Cdk4 (1:1000)

  • Rabbit anti-Cdk6 (1:1000)

  • Mouse anti-Cyclin D1 (1:1000)

  • Rabbit anti-Cyclin E (1:1000)

  • Mouse anti-β-actin (1:5000, as a loading control)

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies (anti-rabbit or anti-mouse, 1:5000) for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Quantify the band intensities using densitometry software (e.g., ImageJ) and normalize to the loading control.

Conclusion

Purinostat Mesylate effectively induces G0/G1 cell cycle arrest in DLBCL cells through a p53-independent pathway. This is achieved by the upregulation of p21 and subsequent inhibition of CDK/cyclin complexes, leading to the maintenance of Rb in its active, growth-suppressive state. The data and protocols presented in this guide provide a comprehensive resource for researchers investigating the mechanism of action of Purinostat Mesylate and for the development of novel anti-cancer therapies targeting cell cycle dysregulation.

Protocols & Analytical Methods

Application Notes and Protocols for Purinostat Mesylate In Vitro Cell Viability Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purinostat Mesylate is a potent and highly selective inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1] Its mechanism of action involves the induction of apoptosis and the downregulation of key oncogenes such as BCR-ABL and c-MYC, making it a compound of significant interest for the treatment of various hematologic malignancies.[1][2] These application notes provide a comprehensive protocol for determining the in vitro cell viability of cancer cell lines treated with Purinostat Mesylate using a colorimetric MTT assay.

Mechanism of Action

Purinostat Mesylate exerts its cytotoxic effects by inhibiting HDAC enzymes, leading to the hyperacetylation of histone and non-histone proteins. This epigenetic modification alters chromatin structure and gene expression, resulting in the activation of tumor suppressor genes and the repression of oncogenes. A key downstream effect is the destabilization of the HSP90 chaperone protein, which in turn promotes the degradation of its client proteins, including the oncoprotein BCR-ABL. This disruption of critical signaling pathways ultimately leads to cell cycle arrest and apoptosis in cancer cells.

Signaling Pathway

Caption: Mechanism of action of Purinostat Mesylate.

Data Presentation

The inhibitory activity of Purinostat Mesylate is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the viability of 50% of a cancer cell population. The IC50 values for Purinostat Mesylate have been shown to be in the nanomolar to subnanomolar range across various hematologic cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)
LAMA-84	Chronic Myeloid Leukemia	Reported in the nanomolar range
188 BL-2	B-cell Acute Lymphoblastic Leukemia	Reported in the nanomolar range
Various Hematologic Tumor Cell Lines	Various	Nanomolar to subnanomolar

Note: Specific IC50 values can vary depending on the experimental conditions, including the cell line, assay method, and incubation time. The data presented here is representative of the reported potency of Purinostat Mesylate.

Experimental Protocols

In Vitro Cell Viability Assay using MTT

This protocol describes a method to determine the effect of Purinostat Mesylate on the viability of cancer cells in a 96-well format using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Purinostat Mesylate

• Dimethyl sulfoxide (DMSO)

• Cancer cell line of interest (e.g., LAMA-84, K562)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Harvest and count the cells. For suspension cells like LAMA-84, aim for a seeding density of approximately 2.5 x 10⁵ to 3.5 x 10⁵ cells/mL.[3] For adherent cells, the optimal seeding density should be determined to ensure exponential growth throughout the experiment (typically 5,000-10,000 cells/well).[4]

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow cells to attach (for adherent cells) or adapt.

• Compound Preparation and Treatment:

  • Prepare a stock solution of Purinostat Mesylate in DMSO.

  • Perform serial dilutions of the Purinostat Mesylate stock solution in complete cell culture medium to achieve the desired final concentrations (e.g., a range from sub-nanomolar to micromolar). The final DMSO concentration in the wells should be kept below 0.1% to avoid solvent-induced cytotoxicity.

  • Include a vehicle control group treated with the same final concentration of DMSO as the highest drug concentration.

  • Carefully remove the medium from the wells (for adherent cells) or add 100 µL of the drug dilutions directly to the wells containing the cell suspension (for suspension cells).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[4]

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently by pipetting up and down to ensure complete solubilization.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells (medium only) from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each drug concentration relative to the vehicle control (100% viability).

  • Plot the percentage of cell viability against the logarithm of the drug concentration to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve using appropriate software (e.g., GraphPad Prism).

Experimental Workflow

Caption: In vitro cell viability assay workflow.

References

• 1. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. atcc.org [atcc.org]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: Western Blot Analysis of Histone Acetylation Following Purinostat Mesylate Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purinostat mesylate is a potent and selective inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1][2] HDACs are a class of enzymes that remove acetyl groups from lysine residues on histones and other proteins, leading to chromatin compaction and transcriptional repression.[3] By inhibiting HDACs, Purinostat mesylate promotes histone hyperacetylation, which relaxes chromatin structure and facilitates the expression of tumor suppressor genes and other genes involved in cell cycle arrest and apoptosis.[4][5] This mechanism of action makes Purinostat mesylate a promising candidate for cancer therapy, particularly for hematological malignancies.[1][2]

Western blotting is a fundamental technique used to detect and quantify changes in protein expression and post-translational modifications, such as histone acetylation.[6] This document provides a detailed protocol for performing Western blot analysis to assess the dose- and time-dependent effects of Purinostat mesylate on histone acetylation in cancer cells.

Signaling Pathway of Purinostat Mesylate-Induced Histone Acetylation

Purinostat mesylate exerts its biological effects by directly inhibiting the enzymatic activity of HDACs. This leads to an accumulation of acetyl groups on histone tails, altering the electrostatic charge and weakening the interaction between histones and DNA. The resulting "open" chromatin conformation allows for the binding of transcription factors and the initiation of gene transcription. Key downstream effects of HDAC inhibition by Purinostat mesylate include the induction of p21 (a cell cycle inhibitor) and the activation of apoptotic pathways.

Caption: Signaling pathway of Purinostat Mesylate.

Experimental Protocols

Cell Culture and Treatment

• Cell Line: Select a relevant cancer cell line (e.g., a leukemia or lymphoma cell line, as Purinostat mesylate has shown potent anti-leukemia effects).[1]

• Culture Conditions: Culture the cells in the appropriate medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Treatment:

  • Dose-Response: Plate cells at a density of 1 x 10^6 cells/well in a 6-well plate. The following day, treat the cells with increasing concentrations of Purinostat Mesylate (e.g., 0, 10, 50, 100, 250, 500 nM) for a fixed time (e.g., 24 hours).

  • Time-Course: Treat cells with a fixed concentration of Purinostat Mesylate (e.g., 100 nM) and harvest the cells at different time points (e.g., 0, 2, 4, 8, 12, 24 hours).

Histone Extraction (Acid Extraction Method)

• After treatment, harvest the cells by centrifugation at 1,500 rpm for 5 minutes at 4°C.

• Wash the cell pellet twice with ice-cold phosphate-buffered saline (PBS).

• Resuspend the cell pellet in 1 mL of Triton Extraction Buffer (TEB: PBS containing 0.5% Triton X-100 (v/v), 2 mM phenylmethylsulfonyl fluoride (PMSF), and 0.02% (v/v) NaN3).

• Lyse the cells on ice for 10 minutes with gentle stirring.

• Centrifuge at 2,000 rpm for 10 minutes at 4°C to pellet the nuclei.

• Discard the supernatant and resuspend the nuclear pellet in 0.5 mL of TEB. Centrifuge again under the same conditions.

• Resuspend the final nuclear pellet in 0.2 N hydrochloric acid (HCl) or sulfuric acid (H2SO4) and incubate overnight at 4°C with gentle stirring to extract the histones.

• The next day, centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant containing the histones to a new tube.

• Determine the protein concentration using a Bradford or BCA protein assay.

Western Blot Analysis

• Sample Preparation: Mix 15-20 µg of histone extract with 4X Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• Gel Electrophoresis: Load the samples onto a 15% SDS-polyacrylamide gel. Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane at 100V for 60 minutes.

• Blocking: Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for acetylated histones (e.g., anti-acetyl-Histone H3, anti-acetyl-Histone H4) and total histones (e.g., anti-Histone H3, anti-Histone H4) as a loading control. Dilute the antibodies in the blocking buffer and incubate overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal using a chemiluminescence imaging system.

• Quantification: Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the intensity of the acetylated histone bands to the corresponding total histone bands.[6]

Data Presentation

The quantitative data from the Western blot analysis can be summarized in the following tables. The values presented are for illustrative purposes and will vary depending on the cell line and experimental conditions.

Table 1: Dose-Dependent Effect of Purinostat Mesylate on Histone H3 Acetylation

Purinostat Mesylate (nM)	Acetyl-Histone H3 (Normalized Intensity)	Fold Change (vs. Control)
0 (Control)	1.00	1.0
10	1.85	1.9
50	3.50	3.5
100	5.20	5.2
250	5.80	5.8
500	5.95	6.0

Table 2: Time-Course of Purinostat Mesylate (100 nM) on Histone H4 Acetylation

Time (hours)	Acetyl-Histone H4 (Normalized Intensity)	Fold Change (vs. 0h)
0	1.00	1.0
2	2.10	2.1
4	3.80	3.8
8	5.50	5.5
12	6.20	6.2
24	6.50	6.5

In vivo studies in a mouse model of B-cell acute lymphoblastic leukemia have shown that a single intravenous administration of 10 mg/kg Purinostat mesylate leads to a time-dependent increase in both acetylated Histone H3 and acetylated Histone H4 in bone marrow cells, with a peak observed around 8-12 hours post-administration.[7]

Experimental Workflow

The following diagram illustrates the key steps in the Western blot analysis of histone acetylation after Purinostat Mesylate treatment.

Caption: Western blot workflow for histone acetylation.

Conclusion

This application note provides a comprehensive guide for the analysis of histone acetylation following treatment with the HDAC inhibitor Purinostat Mesylate. The detailed protocols for cell culture, histone extraction, and Western blotting, along with the structured data presentation and workflow diagrams, offer a robust framework for researchers investigating the epigenetic mechanism of action of this and other HDAC inhibitors. Careful execution of these protocols will enable the reliable quantification of changes in histone acetylation, providing valuable insights into the pharmacodynamics and therapeutic potential of Purinostat Mesylate.

References

• 1. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Impact of Histone Modifications and Their Therapeutic Targeting in Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Histone deacetylase inhibitors: targeting epigenetic regulation in the treatment of acute leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Methods for the analysis of histone H3 and H4 acetylation in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Dosing and Administration of Purinostat Mesylate in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing and administration of Purinostat Mesylate, a selective inhibitor of class I and IIb histone deacetylases (HDACs), in various animal models based on preclinical research. The protocols and data presented herein are intended to guide researchers in designing and executing in vivo studies to evaluate the pharmacokinetics, efficacy, and safety of this compound.

Quantitative Data Summary

The following tables summarize the dosing regimens, administration routes, and pharmacokinetic parameters of Purinostat Mesylate observed in different animal studies.

Table 1: Dosing Regimens and Administration Routes for Efficacy Studies

Animal Model	Cancer Type	Dose	Administration Route	Dosing Schedule	Reference
Mouse (BCR-ABL(T315I)-induced primary B-ALL)	B-Cell Acute Lymphoblastic Leukemia	5-10 mg/kg	Intravenous (i.v.)	Three times a week for 8 weeks	[1]
Mouse (BL-2 secondary transplantation)	B-Cell Acute Lymphoblastic Leukemia	10 mg/kg	Intravenous (i.v.)	Single dose for PK/PD analysis	[2][3]
Mouse (PDX model)	B-Cell Acute Lymphoblastic Leukemia	Not Specified	Not Specified	Not Specified	[4]
Mouse (ighmyc transgenic)	B-cell Lymphoma	Not Specified	Not Specified	Not Specified	[5]
Mouse	Leukemia	5-10 mg/kg	Intraperitoneal (i.p.)	Three times a week for 5 weeks	[1]

Table 2: Pharmacokinetic Parameters of Purinostat Mesylate

Animal Species	Dose	Administration Route	Cmax	Tmax	AUC	Half-life (t1/2)	Reference
Mouse (Ph+ BL-2–bearing)	10 mg/kg	Intravenous (i.v.)	>3000 ng/mL (Plasma)	~5 min (Plasma)	Not explicitly stated	~2 hours (Plasma)	[2][3]
Rat (SD)	10 mg/kg	Intravenous (i.v.)	Higher than oral administration	Not Specified	Higher than oral administration	Not Specified	[6]
Rat (SD)	10 mg/kg	Oral	Lower than i.v. administration	Not Specified	Lower than i.v. administration	Not Specified	[6]

Table 3: Toxicity Data

Animal Species	Dose	Administration Route	Observation	Reference
Rat (SD)	3, 10, 30 mg/kg	Intravenous (i.v.)	Highest Non-Severely Toxic Dose (HNSTD) = 30 mg/kg (4-week study)
Beagle Dog	0.3, 1, 3 mg/kg	Intravenous (i.v.)	Highest Non-Severely Toxic Dose (HNSTD) = 1 mg/kg (4-week study)

Experimental Protocols

Preparation of Injectable Purinostat Mesylate Formulation

Due to its poor water solubility, Purinostat Mesylate often requires a specific formulation for intravenous administration.[6]

Materials:

• Purinostat Mesylate (PM)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Arginine

• Meglumine

• Mannitol

• 0.22-μm filtration membrane

• Lyophilizer

• Normal saline injection

Protocol:

• Prepare a 10% (w/v) solution of HP-β-CD in deionized water.

• Stir the HP-β-CD solution for 2 hours at 37°C.

• Add Purinostat Mesylate to the HP-β-CD solution and stir for 24 hours.

• Filter the solution through a 0.22-μm filtration membrane to remove any undissolved compound.

• Add lyophilized excipients including arginine, meglumine, and mannitol to the filtered solution.

• Freeze-dry the final mixture.

• For administration, reconstitute the lyophilized powder in normal saline injection to obtain a clear yellow solution.

Administration Protocols

Materials:

• Prepared Purinostat Mesylate solution

• Appropriate size syringes and needles (e.g., 27-30 gauge for mice)

• Animal restrainer

• 70% Ethanol

Protocol (for mice via tail vein):

• Warm the mouse under a heat lamp to dilate the tail veins.

• Place the mouse in a suitable restrainer.

• Swab the tail with 70% ethanol.

• Identify one of the lateral tail veins.

• Insert the needle, bevel up, into the vein at a shallow angle.

• Slowly inject the Purinostat Mesylate solution.

• Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

• Monitor the animal for any adverse reactions.

Materials:

• Purinostat Mesylate solution

• Appropriate size syringes and needles (e.g., 25-27 gauge for mice)

• 70% Ethanol

Protocol (for mice):

• Securely restrain the mouse by scruffing the neck and immobilizing the tail.

• Tilt the mouse to a slight head-down position to move the abdominal organs away from the injection site.

• Identify the lower right or left quadrant of the abdomen.

• Swab the injection site with 70% ethanol.

• Insert the needle, bevel up, at a 10-20 degree angle into the peritoneal cavity, avoiding the midline to prevent puncturing the bladder or cecum.

• Aspirate gently to ensure no fluid (urine or blood) is drawn back, which would indicate incorrect placement.

• Inject the Purinostat Mesylate solution.

• Withdraw the needle and return the mouse to its cage.

• Monitor the animal for any signs of distress.

Visualizations

Signaling Pathway of Purinostat Mesylate in Ph+ B-ALL

Caption: Purinostat Mesylate inhibits HDACs, leading to apoptosis.

Experimental Workflow for In Vivo Efficacy Study

Caption: Workflow for a typical in vivo efficacy study.

Logical Relationship: Dosing, Exposure, and Response

References

• 1. animalcare.ubc.ca [animalcare.ubc.ca]
• 2. Distribution, metabolism, and excretion of [14C] purinostat mesylate, a novel selective HDAC I/IIb inhibitor, in rats analyzed by high-performance liquid chromatography coupled with LTQ orbitrap mass spectrometry/radioactivity monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. uac.arizona.edu [uac.arizona.edu]
• 6. Therapeutic efficacy of an injectable formulation of purinostat mesylate in SU-DHL-6 tumour model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring HDAC Enzyme Inhibition by Purinostat Mesylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purinostat Mesylate is a potent and selective inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1] HDAC enzymes play a critical role in the epigenetic regulation of gene expression by catalyzing the removal of acetyl groups from lysine residues of histones and other non-histone proteins. The inhibition of HDACs can lead to the accumulation of acetylated histones, resulting in a more open chromatin structure and the modulation of gene expression. This mechanism underlies the investigation of Purinostat Mesylate as a therapeutic agent in various cancers, particularly hematologic malignancies.[2][3][4]

These application notes provide detailed protocols for quantifying the inhibitory activity of Purinostat Mesylate against HDAC enzymes using both in vitro biochemical assays and cell-based methodologies. Furthermore, a protocol for assessing the downstream effects of Purinostat Mesylate on histone acetylation is included.

Mechanism of Action of Purinostat Mesylate

Purinostat Mesylate primarily exerts its effects by binding to the active site of HDAC enzymes, thereby preventing the deacetylation of their substrates. This leads to an increase in the acetylation levels of histones H3 and H4.[5] The altered acetylation status of chromatin can reactivate silenced tumor suppressor genes and modulate the expression of proteins involved in cell cycle progression, apoptosis, and differentiation.[2][3] In the context of specific cancers like Philadelphia chromosome-positive (Ph+) leukemias, Purinostat Mesylate has been shown to downregulate the expression of key oncogenic proteins such as BCR-ABL and c-MYC.[2][3][5]

Mechanism of Purinostat Mesylate action on histone acetylation.

Data Presentation: Inhibitory Profile of Purinostat Mesylate

The inhibitory activity of Purinostat Mesylate against various HDAC isoforms is typically quantified as the half-maximal inhibitory concentration (IC50). The following table summarizes the reported IC50 values.

HDAC Isoform	Class	IC50 (nM)
HDAC1	I	0.81
HDAC2	I	1.4
HDAC3	I	1.7
HDAC8	I	3.8
HDAC6	IIb	11.5
HDAC10	IIb	1.1
HDAC4	IIa	1072
HDAC5	IIa	426
HDAC7	IIa	690
HDAC9	IIa	622
HDAC11	IV	3348
Data compiled from MedChemExpress.[1]

Experimental Protocols

In Vitro Biochemical HDAC Inhibition Assay (Luminogenic)

This protocol is adapted from the principles of the HDAC-Glo™ I/II Assay and is suitable for determining the IC50 values of Purinostat Mesylate against purified HDAC enzymes.[6]

Workflow for the in vitro luminogenic HDAC inhibition assay.

Materials:

• Purified recombinant human HDAC enzymes (Class I and IIb)

• HDAC-Glo™ I/II Assay Kit (or equivalent luminogenic assay system)

• Purinostat Mesylate

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• White, opaque 96- or 384-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a stock solution of Purinostat Mesylate in DMSO. Perform serial dilutions in the assay buffer to create a range of concentrations for IC50 determination (e.g., 10-fold dilutions from 1 µM to 0.01 nM).

• Enzyme Preparation: Dilute the purified HDAC enzyme to the desired concentration in cold assay buffer. The optimal concentration should be determined empirically to yield a robust signal.

• Assay Plate Setup:

  • To the appropriate wells of a white microplate, add the serially diluted Purinostat Mesylate.

  • Include wells for a positive control (enzyme with no inhibitor) and a negative control (no enzyme).

• Enzyme Addition: Add the diluted HDAC enzyme solution to all wells except the negative control.

• Pre-incubation: Gently mix and incubate the plate at 37°C for 15 minutes to allow Purinostat Mesylate to bind to the enzyme.

• Substrate Addition: Prepare the HDAC-Glo™ I/II Reagent according to the manufacturer's instructions. Add the reagent to all wells to initiate the enzymatic reaction.

• Reaction Incubation: Incubate the plate at 37°C for 30-45 minutes. The reaction time should be optimized to be within the linear range of the assay.

• Luminescence Measurement: Measure the luminescence using a plate luminometer.

• Data Analysis:

  • Subtract the background luminescence (negative control) from all other readings.

  • Calculate the percent inhibition for each concentration of Purinostat Mesylate relative to the positive control (0% inhibition).

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Cell-Based HDAC Activity Assay

This protocol measures the inhibition of endogenous HDAC activity within intact cells.

Materials:

• Human cancer cell line (e.g., K562, HCT116)[7][8]

• Cell culture medium and supplements

• Purinostat Mesylate

• HDAC-Glo™ I/II Assay Kit (contains cell-permeable substrate)

• White, opaque 96-well cell culture plates

• Luminometer

Procedure:

• Cell Seeding: Seed the cells in a white, opaque 96-well plate at a density that will result in a sub-confluent monolayer after overnight incubation.

• Compound Treatment: The next day, treat the cells with serial dilutions of Purinostat Mesylate. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the cells with the compound for a desired period (e.g., 6, 12, or 24 hours) at 37°C in a CO2 incubator.

• Assay Reagent Addition: Equilibrate the plate and the HDAC-Glo™ I/II Reagent to room temperature. Add the reagent to each well.

• Lysis and Reaction: Gently mix the plate on an orbital shaker for 1-2 minutes to ensure cell lysis and initiation of the enzymatic reaction. Incubate at room temperature for 30-45 minutes.

• Luminescence Measurement: Measure the luminescence using a plate luminometer.

• Data Analysis: Calculate the IC50 value as described in the in vitro assay protocol.

Western Blot Analysis of Histone Acetylation

This protocol is used to qualitatively and semi-quantitatively assess the downstream effects of Purinostat Mesylate on the acetylation of histones H3 and H4.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. HDAC-Glo™ I/II Assays [promega.sg]
• 7. Selective Bioluminogenic HDAC Activity Assays for Profiling HDAC Inhibitors [promega.sg]
• 8. Identification of HDAC inhibitors using a cell-based HDAC I/II assay - PMC [pmc.ncbi.nlm.nih.gov]

Cell lines sensitive to Purinostat Mesylate for cancer research

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Purinostat Mesylate, a selective inhibitor of Class I and Class IIb histone deacetylases (HDACs), in cancer research. Purinostat Mesylate has demonstrated significant anti-tumor activity in various hematologic malignancies, making it a valuable tool for investigating epigenetic regulation in cancer and for preclinical drug development.

Sensitive Cancer Cell Lines

Purinostat Mesylate has shown potent cytotoxic and apoptotic effects in a range of hematologic cancer cell lines. The half-maximal inhibitory concentrations (IC50) for several cell lines are summarized below.

Cell Line	Cancer Type	IC50 (nM)
MV4-11	Acute Myeloid Leukemia (AML)	0.8
MOLM-13	Acute Myeloid Leukemia (AML)	1.2
LAMA84	Chronic Myeloid Leukemia (CML) in blast crisis	25.6
K562	Chronic Myeloid Leukemia (CML)	30.5
RPMI-8226	Multiple Myeloma (MM)	15.3
MM1s	Multiple Myeloma (MM)	18.2
OCI-LY1	Diffuse Large B-cell Lymphoma (DLBCL)	45.7
SUDHL-4	Diffuse Large B-cell Lymphoma (DLBCL)	50.1
Jeko-1	Mantle Cell Lymphoma (MCL)	38.4
BL-2	Burkitt Lymphoma	1.5

Mechanism of Action

Purinostat Mesylate selectively inhibits HDAC class I (HDAC1, 2, 3, and 8) and class IIb (HDAC6 and 10) enzymes.[1] This inhibition leads to the hyperacetylation of histone and non-histone proteins, resulting in the modulation of gene expression. In cancer cells, this epigenetic modification can lead to the reactivation of tumor suppressor genes and the downregulation of oncogenes such as BCR-ABL and c-MYC.[2][3] The downstream effects include the induction of apoptosis, cell cycle arrest, and the inhibition of cancer cell proliferation.[1][3]

Caption: Simplified signaling pathway of Purinostat Mesylate.

Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy of Purinostat Mesylate in sensitive cancer cell lines.

Cell Viability Assay (MTT Assay)

This protocol is for determining the IC50 value of Purinostat Mesylate.

Materials:

• Sensitive cancer cell line (e.g., LAMA84, BL-2)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Purinostat Mesylate stock solution (e.g., 10 mM in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator.

• Prepare serial dilutions of Purinostat Mesylate in complete medium.

• Remove the medium from the wells and add 100 µL of the diluted Purinostat Mesylate solutions. Include a vehicle control (medium with DMSO).

• Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Caption: Workflow for the cell viability (MTT) assay.

Western Blot Analysis

This protocol is for detecting changes in protein expression (e.g., BCR-ABL, c-MYC, acetylated histones) following treatment with Purinostat Mesylate.

Materials:

• Sensitive cancer cell line

• Purinostat Mesylate

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-BCR-ABL, anti-c-MYC, anti-acetyl-Histone H3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Seed cells in 6-well plates and treat with various concentrations of Purinostat Mesylate for a specified time.

• Harvest cells and lyse them in RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and add ECL substrate.

• Visualize the protein bands using a chemiluminescence imaging system.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol is for quantifying the induction of apoptosis by Purinostat Mesylate.

Materials:

• Sensitive cancer cell line

• Purinostat Mesylate

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Purinostat Mesylate for the desired time.

• Harvest the cells (including floating cells in the medium) and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry within 1 hour.

  • Annexin V-positive/PI-negative cells are in early apoptosis.

  • Annexin V-positive/PI-positive cells are in late apoptosis or are necrotic.

These protocols provide a foundation for investigating the anti-cancer effects of Purinostat Mesylate. Researchers should optimize conditions based on the specific cell lines and experimental goals.

References

• 1. broadpharm.com [broadpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Establishing a Patient-Derived Xenograft (PDX) Model for Purinostat Mesylate Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Patient-Derived Xenograft (PDX) models are at the forefront of translational oncology research, providing a clinically relevant platform for evaluating novel therapeutic agents. Unlike traditional cell line-derived xenograft (CDX) models, PDX models involve the direct implantation of fresh patient tumor tissue into immunodeficient mice.[1][2] This methodology preserves the histological and genetic characteristics of the original tumor, including its microenvironment and cellular heterogeneity, offering a more predictive in vivo system for assessing drug efficacy.[1][2][3][4]

Purinostat Mesylate is a potent and selective inhibitor of Class I and IIb histone deacetylases (HDACs).[5][6][7] Dysregulation of HDACs is a common feature in many cancers, making them a compelling therapeutic target. Purinostat Mesylate has demonstrated robust anti-tumor activity in preclinical studies, including in PDX models of hematologic cancers, by inducing apoptosis and downregulating key oncogenic proteins like BCR-ABL and c-MYC.[5][8]

These application notes provide a comprehensive and detailed protocol for the establishment, characterization, and utilization of PDX models to investigate the preclinical efficacy of Purinostat Mesylate.

Signaling Pathway of HDAC Inhibition by Purinostat Mesylate

The primary mechanism of action of HDAC inhibitors like Purinostat Mesylate involves the alteration of chromatin structure and the regulation of gene expression. In a normal state, the balance between histone acetyltransferases (HATs) and histone deacetylases (HDACs) maintains a controlled gene expression pattern. In cancer, HDACs are often overexpressed, leading to the deacetylation of histones. This results in a condensed chromatin structure, repressing the transcription of tumor suppressor genes. By inhibiting HDACs, Purinostat Mesylate promotes histone acetylation, leading to a more relaxed chromatin state. This allows for the transcription of tumor suppressor genes, ultimately inducing cell cycle arrest, differentiation, and apoptosis.

Caption: Signaling pathway of HDAC inhibition by Purinostat Mesylate.

Experimental Workflow for Establishing PDX Models

The successful establishment of a PDX model is a multi-step process that requires careful coordination and execution. The general workflow encompasses patient consent, tumor tissue acquisition, implantation into immunodeficient mice, and subsequent passaging for expansion and characterization.[9]

Caption: General experimental workflow for establishing PDX models.

Experimental Protocols

Protocol 1: Patient Selection and Consent

Objective: To obtain informed consent from eligible patients for the use of their tumor tissue for research purposes.

Procedure:

• Identify patients with a confirmed cancer diagnosis for which Purinostat Mesylate may be a relevant therapeutic option.

• In accordance with institutional and regulatory guidelines, obtain written informed consent from the patient.

• Collect relevant de-identified clinical data, including patient demographics, tumor type, stage, and prior treatment history.

Protocol 2: Tumor Tissue Acquisition and Processing

Objective: To collect and process fresh tumor tissue for implantation.

Materials:

• Sterile collection container with transport medium (e.g., DMEM/F-12 with 10% FBS and 1% Penicillin-Streptomycin)

• Sterile surgical instruments (scalpels, forceps)

• Petri dishes

• Phosphate-buffered saline (PBS)

Procedure:

• Coordinate with the surgical and pathology teams to ensure timely collection of fresh tumor tissue.[9]

• Place the sterile tumor tissue in the collection container on ice for immediate transport to the laboratory.

• In a sterile biosafety cabinet, wash the tumor tissue with cold PBS to remove any blood or necrotic tissue.

• Mince the tumor into small fragments (approximately 2-3 mm³).[10]

Protocol 3: Tumor Implantation

Objective: To surgically implant tumor fragments into immunodeficient mice.

Materials:

• Immunodeficient mice (e.g., NOD/SCID, NSG).[2][11]

• Anesthesia (e.g., isoflurane)

• Surgical tools (forceps, scissors)

• Surgical clips or sutures

• Betadine and alcohol swabs

Procedure:

• Anesthetize the mouse using a calibrated vaporizer.

• Shave and sterilize the implantation site (typically the flank) with betadine and alcohol swabs.

• Make a small incision (approximately 5 mm) in the skin.[12]

• Using sterile forceps, create a subcutaneous pocket.

• Implant one to two tumor fragments into the pocket.[12]

• Close the incision with surgical clips or sutures.

• Monitor the mouse until it has fully recovered from anesthesia.

Protocol 4: PDX Model Monitoring and Expansion

Objective: To monitor tumor growth and expand the PDX model for subsequent studies.

Procedure:

• Monitor the mice at least twice weekly for tumor growth.[13]

• Measure the tumor volume using calipers with the formula: Volume = (Length x Width²) / 2 .[12]

• When the tumor reaches the target volume (e.g., 1000-1500 mm³), euthanize the mouse and aseptically resect the tumor.

• Process the resected tumor as described in Protocol 2 and implant fragments into a new cohort of mice (F1 generation).[12]

• A portion of the tumor should be cryopreserved in 10% DMSO for long-term storage and also fixed in formalin for histological analysis.[11]

Protocol 5: In Vivo Efficacy Study of Purinostat Mesylate

Objective: To evaluate the anti-tumor activity of Purinostat Mesylate in established PDX models.

Procedure:

• Once a stable PDX line is established (typically after 2-3 passages), expand the model to generate a cohort of tumor-bearing mice.

• When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer Purinostat Mesylate or vehicle control according to the desired dosing schedule and route of administration (e.g., intravenous).[7][13]

• Monitor tumor volume and body weight bi-weekly.[13]

• At the end of the study, euthanize the mice and collect tumors for pharmacodynamic and histological analysis.

Data Presentation

Quantitative data from the preclinical efficacy study should be summarized in a clear and structured format for easy comparison.

Table 1: Tumor Growth Inhibition

Treatment Group	Number of Mice (n)	Mean Initial Tumor Volume (mm³) ± SEM	Mean Final Tumor Volume (mm³) ± SEM	Tumor Growth Inhibition (%)	p-value
Vehicle Control	10	150.5 ± 12.3	1250.8 ± 105.7	-	-
Purinostat Mesylate (X mg/kg)	10	148.9 ± 11.8	450.2 ± 55.1	64.0	<0.001

Table 2: Body Weight Changes

Treatment Group	Mean Initial Body Weight (g) ± SEM	Mean Final Body Weight (g) ± SEM	Mean Change in Body Weight (%)
Vehicle Control	22.5 ± 0.8	24.1 ± 0.9	+7.1
Purinostat Mesylate (X mg/kg)	22.3 ± 0.7	21.9 ± 0.8	-1.8

Pharmacokinetic and Pharmacodynamic (PK/PD) Analysis

PK/PD studies are crucial for understanding the relationship between drug exposure and its pharmacological effect.[14]

Table 3: Pharmacokinetic Parameters of Purinostat Mesylate in PDX-bearing Mice

Parameter	Value
Cmax (ng/mL)	Insert Value
Tmax (h)	Insert Value
AUC (ng·h/mL)	Insert Value
Half-life (t½) (h)	Insert Value
Clearance (mL/h/kg)	Insert Value

Table 4: Pharmacodynamic Biomarker Analysis

Treatment Group	Biomarker	Fold Change vs. Control (Mean ± SEM)	p-value
Purinostat Mesylate (X mg/kg)	Acetyl-Histone H3	3.5 ± 0.4	<0.01
Purinostat Mesylate (X mg/kg)	p21	2.8 ± 0.3	<0.01
Purinostat Mesylate (X mg/kg)	c-MYC	0.4 ± 0.1	<0.05

Quality Control and Model Characterization

Maintaining the fidelity of the PDX model to the original patient tumor is critical.

Protocol 6: Histological and Immunohistochemical (IHC) Analysis

Objective: To compare the histopathological features and protein expression profiles between the patient tumor and the corresponding PDX model.

Procedure:

• Fix tumor tissues from the patient and subsequent PDX passages in 10% neutral buffered formalin.

• Embed the fixed tissues in paraffin and section for Hematoxylin and Eosin (H&E) staining.[4]

• A qualified pathologist should compare the H&E stained sections to confirm morphological similarity.[11]

• Perform IHC for relevant biomarkers to further validate the model.[15] The expression of key proteins should be consistent between the patient tumor and the PDX model.[15]

Conclusion

The establishment of patient-derived xenograft models provides a robust and clinically relevant platform for the preclinical evaluation of novel cancer therapeutics like Purinostat Mesylate.[3][16] By closely mimicking the characteristics of the original patient tumor, PDX models can offer valuable insights into drug efficacy, mechanisms of action, and potential biomarkers of response, thereby bridging the gap between preclinical findings and clinical outcomes.[16][17]

References

• 1. criver.com [criver.com]
• 2. Establishment of a Patient-Derived Tumor Xenograft Model and Application for Precision Cancer Medicine [jstage.jst.go.jp]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Development and immunohistochemical characterization of patient-derived xenograft models for muscle invasive bladder cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ascopubs.org [ascopubs.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Establishing and Maintaining an Extensive Library of Patient-Derived Xenograft Models [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. tumor.informatics.jax.org [tumor.informatics.jax.org]
• 12. benchchem.com [benchchem.com]
• 13. labtoo.com [labtoo.com]
• 14. Breaking barriers: patient-derived xenograft (PDX) models in lung cancer drug development—are we close to the finish line? - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]

Application Notes and Protocols for Immunohistochemical Staining of Acetylated Histones in Tumors Treated with Purinostat Mesylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purinostat Mesylate is a potent and highly selective inhibitor of Class I and IIb histone deacetylases (HDACs), showing promise in the treatment of various hematologic malignancies and solid tumors.[1][2][3] Its mechanism of action involves the inhibition of HDAC enzymes, which leads to an accumulation of acetylated histones. This epigenetic modification alters chromatin structure, resulting in the modulation of gene expression. Specifically, it can lead to the activation of tumor suppressor genes, inducing cell cycle arrest, and apoptosis in cancer cells.[4][5]

The acetylation of histones, particularly histones H3 and H4, is a critical biomarker for assessing the pharmacodynamic effects and therapeutic efficacy of HDAC inhibitors like Purinostat Mesylate.[4] Immunohistochemistry (IHC) is a powerful and widely used technique to visualize and quantify the levels of acetylated histones within the cellular context of tumor tissues. This allows for the direct assessment of drug activity in the tumor microenvironment.

These application notes provide a comprehensive protocol for the immunohistochemical detection of acetylated histones in tumor tissues treated with Purinostat Mesylate.

Signaling Pathway Affected by Purinostat Mesylate

Purinostat Mesylate, as an HDAC inhibitor, prevents the removal of acetyl groups from lysine residues on histone tails. This leads to histone hyperacetylation, which neutralizes the positive charge of histones and relaxes the chromatin structure. The "open" chromatin conformation allows transcription factors greater access to DNA, leading to the expression of genes that can suppress tumor growth. One of the key pathways affected is the cell cycle regulation pathway. HDAC inhibitors can upregulate the expression of cyclin-dependent kinase inhibitors like p21, which leads to cell cycle arrest.[4] Furthermore, by promoting an open chromatin state, HDAC inhibitors can facilitate the expression of pro-apoptotic genes.

Mechanism of Action of Purinostat Mesylate.

Experimental Workflow for Immunohistochemistry

The following diagram outlines the key steps in the immunohistochemical staining process for acetylated histones in formalin-fixed, paraffin-embedded (FFPE) tumor tissue sections.

Immunohistochemistry Workflow.

Data Presentation

The following table summarizes representative quantitative data for IHC staining of acetylated histones following treatment with an HDAC inhibitor. While specific data for Purinostat Mesylate is emerging, this table provides expected parameters and outcomes based on the class of drugs.

Parameter	Control (Vehicle)	Purinostat Mesylate Treated	Expected Outcome
Primary Antibody Dilution	1:100 - 1:500	1:100 - 1:500	Optimal dilution should be determined empirically.
Incubation Time (Primary)	Overnight at 4°C	Overnight at 4°C	Consistent timing is crucial for comparability.
Staining Intensity	Weak to moderate	Moderate to strong	Increased intensity indicates higher acetylation.
Percentage of Positive Cells	10-30%	50-90%	A significant increase is expected with treatment.
Histone-Score (H-Score)	20-60	100-250	H-score provides a semi-quantitative measure of staining.

H-Score Calculation: H-score = [1 × (% of cells with weak staining)] + [2 × (% of cells with moderate staining)] + [3 × (% of cells with strong staining)]. The final score ranges from 0 to 300.

Experimental Protocols

Immunohistochemistry Staining for Acetylated Histones in FFPE Tumor Sections

This protocol provides a generalized procedure. Optimization of incubation times, antibody concentrations, and antigen retrieval methods may be necessary for specific antibodies and tissue types.

Materials:

• Formalin-fixed, paraffin-embedded (FFPE) tumor tissue sections (5 µm)

• Xylene

• Ethanol (100%, 95%, 80%, 70%)

• Deionized water

• Antigen Retrieval Buffer (e.g., Citrate Buffer, pH 6.0)

• 3% Hydrogen Peroxide

• Blocking Buffer (e.g., 5% normal goat serum in PBS)

• Primary antibody against acetylated histone (e.g., anti-acetyl-Histone H3, anti-acetyl-Histone H4)

• Biotinylated secondary antibody

• Streptavidin-HRP

• DAB substrate kit

• Hematoxylin

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes for 5 minutes each).

  • Incubate in 100% ethanol (2 changes for 3 minutes each).

  • Incubate in 95% ethanol for 3 minutes.

  • Incubate in 80% ethanol for 3 minutes.

  • Incubate in 70% ethanol for 3 minutes.

  • Rinse gently with running tap water and then with deionized water.

• Antigen Retrieval:

  • Immerse slides in Antigen Retrieval Buffer.

  • Heat the slides in a steamer or water bath at 95-100°C for 20-30 minutes.

  • Allow slides to cool to room temperature.

  • Rinse slides with deionized water and then with PBS.

• Peroxidase Blocking:

  • Incubate sections with 3% hydrogen peroxide for 10-15 minutes to quench endogenous peroxidase activity.

  • Rinse with PBS.

• Blocking:

  • Incubate sections with Blocking Buffer for at least 30-60 minutes at room temperature to block non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary antibody to its optimal concentration in the diluent.

  • Apply the diluted primary antibody to the sections and incubate overnight at 4°C in a humidified chamber.

• Secondary Antibody and Detection:

  • Rinse slides with PBS (3 changes for 5 minutes each).

  • Apply the biotinylated secondary antibody and incubate for 30-60 minutes at room temperature.

  • Rinse with PBS (3 changes for 5 minutes each).

  • Apply Streptavidin-HRP and incubate for 30 minutes at room temperature.

  • Rinse with PBS (3 changes for 5 minutes each).

• Chromogenic Detection:

  • Prepare the DAB substrate solution according to the manufacturer's instructions.

  • Apply the DAB solution to the sections and monitor for color development (typically 2-10 minutes).

  • Stop the reaction by rinsing with deionized water.

• Counterstaining, Dehydration, and Mounting:

  • Counterstain with hematoxylin for 1-2 minutes.

  • "Blue" the sections in running tap water.

  • Dehydrate the sections through graded ethanol solutions (70%, 80%, 95%, 100%).

  • Clear in xylene and mount with a permanent mounting medium.

Quantitative Analysis of IHC Staining

Image Acquisition:

• Capture high-quality images of the stained tissue sections under consistent lighting conditions using a light microscope equipped with a digital camera.

Semi-Quantitative Analysis (H-Score):

• A pathologist or trained scientist should score the slides.

• The staining intensity is categorized as weak (1+), moderate (2+), or strong (3+).

• The percentage of positively stained tumor cells at each intensity level is estimated.

• Calculate the H-score using the formula: H-score = [1 × (% of cells with weak staining)] + [2 × (% of cells with moderate staining)] + [3 × (% of cells with strong staining)]. The final score ranges from 0 to 300.

Quantitative Analysis using ImageJ (or similar software):

• ImageJ is a public domain image processing program that can be used for quantitative analysis of IHC staining.

• Use the color deconvolution plugin to separate the DAB (brown) and hematoxylin (blue) stains.

• Set a consistent threshold for the DAB stain across all images to define positive staining.

• Measure the area of positive staining and the total tissue area to calculate the percentage of positive staining.

• The integrated density of the stain can also be measured as an indicator of staining intensity.

Conclusion

Immunohistochemical staining for acetylated histones is a crucial tool for evaluating the in-situ pharmacodynamic effects of Purinostat Mesylate in tumor tissues. The provided protocols and guidelines offer a framework for researchers to assess the efficacy of this and other HDAC inhibitors, contributing to a better understanding of their therapeutic potential in cancer treatment. Consistent application of these methods will ensure reliable and reproducible data for both preclinical and clinical investigations.

References

• 1. Measuring Histone Deacetylase Inhibition in the Brain | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [In vitro pharmacodynamic studies of novel class Ⅰ and Ⅱb selective histone deacetylase inhibitor purinostat mesylate in the treatment of diffuse large B-cell lymphoma and its mechanism] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Imaging to Assess Purinostat Mesylate Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purinostat Mesylate is a novel, highly selective and potent inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1][2][3][4] Its mechanism of action involves the epigenetic modulation of key oncogenic pathways, leading to the induction of tumor cell apoptosis and cell cycle arrest.[5][6] Preclinical studies have demonstrated its significant anti-tumor efficacy in various cancer models, particularly in hematologic malignancies such as B-cell acute lymphoblastic leukemia and diffuse large B-cell lymphoma.[4][7][8] Purinostat Mesylate has been shown to downregulate critical survival pathways involving c-Myc, β-Catenin, and mTOR.[7]

Effective assessment of therapeutic efficacy in preclinical models is crucial for the clinical translation of Purinostat Mesylate. In vivo imaging techniques offer non-invasive, longitudinal monitoring of tumor progression and response to treatment, providing valuable pharmacodynamic and efficacy data.[2][9][10] This document provides detailed application notes and protocols for utilizing various in vivo imaging modalities to assess the efficacy of Purinostat Mesylate in preclinical cancer models.

Mechanism of Action of Purinostat Mesylate

Purinostat Mesylate selectively inhibits HDACs 1, 2, 3 (Class I) and 6, 10 (Class IIb).[2] This inhibition leads to the hyperacetylation of histone and non-histone proteins, resulting in the reactivation of tumor suppressor genes and the suppression of oncogenes.[11] Key signaling pathways affected include the downregulation of BCR-ABL and c-MYC, and interference with the PI3K/Akt/mTOR signaling cascade.[4][12] These molecular events culminate in cell cycle arrest, induction of apoptosis, and inhibition of tumor growth.[6][13]

Caption: Mechanism of Action of Purinostat Mesylate.

Recommended In Vivo Imaging Modalities

A multi-modal imaging approach is recommended to comprehensively evaluate the in vivo efficacy of Purinostat Mesylate.

Imaging Modality	Primary Endpoint	Advantages	Considerations
Bioluminescence Imaging (BLI)	Tumor Burden / Viable Cell Mass	High throughput, high sensitivity, cost-effective.[2][9]	Requires luciferase-expressing tumor cells. Signal penetration can be limited in deep tissues.
Magnetic Resonance Imaging (MRI)	Tumor Volume / Anatomy	High spatial resolution, excellent soft tissue contrast, no ionizing radiation.[14][15][16]	Lower throughput, higher cost, requires anesthesia.
High-Frequency Ultrasound	Tumor Volume & Vascularity	Real-time imaging, non-invasive, cost-effective, provides functional data (blood flow).[17][18][19]	Operator-dependent, limited penetration in deep tumors.
Positron Emission Tomography (PET)	Metabolic Activity / Target Engagement	Provides functional information (e.g., glucose metabolism), highly sensitive.[20][21][22]	Requires a cyclotron and radiochemistry facility, use of ionizing radiation.

Experimental Workflow for Efficacy Studies

A generalized workflow for assessing the in vivo efficacy of Purinostat Mesylate using imaging is outlined below.

Caption: General Experimental Workflow for In Vivo Efficacy Assessment.

Application Note 1: Bioluminescence Imaging (BLI) for Monitoring Tumor Burden

Objective: To non-invasively monitor the change in viable tumor cell mass in response to Purinostat Mesylate treatment in a systemic or orthotopic cancer model.

Protocol:

• Cell Line Preparation:

  • Utilize a cancer cell line (e.g., human B-cell lymphoma cell line SU-DHL-6, or a relevant patient-derived xenograft (PDX) line) stably expressing a luciferase reporter gene (e.g., firefly luciferase).[1]

  • Culture cells under standard conditions and ensure high viability (>95%) before implantation.

• Animal Model:

  • Use immunocompromised mice (e.g., NOD/SCID or NSG) to prevent rejection of human tumor cells.

  • For a systemic leukemia model, inject 1 x 10^6 luciferase-expressing cells intravenously (i.v.) via the tail vein.

  • For a solid tumor model, implant cells subcutaneously or orthotopically according to established procedures.

• Treatment Regimen:

  • Once tumors are established (detectable by BLI), randomize animals into treatment and vehicle control groups.

  • Administer Purinostat Mesylate (formulated for in vivo use) or vehicle control according to the desired dose and schedule (e.g., intravenously three times a week).[2]

• Bioluminescence Imaging Procedure:

  • Anesthetize mice using isoflurane.

  • Administer D-luciferin substrate intraperitoneally (i.p.) at a dose of 150 mg/kg.[9]

  • Acquire images 10-15 minutes post-luciferin injection using an in vivo imaging system (e.g., IVIS Spectrum).[23]

  • Image animals at baseline (before treatment) and at regular intervals throughout the study (e.g., twice weekly).

• Data Analysis:

  • Define regions of interest (ROIs) encompassing the tumor area.

  • Quantify the bioluminescent signal as total flux (photons/second).

  • Normalize the signal at each time point to the baseline signal for each animal.

  • Compare the change in tumor burden between the Purinostat Mesylate-treated and vehicle control groups.

Expected Quantitative Data:

Treatment Group	Day 0 (Photons/s)	Day 7 (Photons/s)	Day 14 (Photons/s)	Day 21 (Photons/s)	% Change from Baseline (Day 21)
Vehicle Control	1.5 x 10^7	5.8 x 10^7	2.1 x 10^8	8.5 x 10^8	+5567%
Purinostat Mesylate (5 mg/kg)	1.6 x 10^7	9.5 x 10^6	4.2 x 10^6	1.1 x 10^6	-93%
Purinostat Mesylate (10 mg/kg)	1.4 x 10^7	5.1 x 10^6	8.9 x 10^5	< 1 x 10^5	>-99%

Application Note 2: Magnetic Resonance Imaging (MRI) for Tumor Volume Assessment

Objective: To accurately measure changes in solid tumor volume in response to Purinostat Mesylate treatment.

Protocol:

• Animal Model:

  • Establish subcutaneous or orthotopic solid tumors (e.g., diffuse large B-cell lymphoma xenografts) in immunocompromised mice.

• Treatment Regimen:

  • Initiate treatment with Purinostat Mesylate or vehicle when tumors reach a palpable size (e.g., 100-150 mm³).

• MRI Procedure:

  • Anesthetize mice and maintain their body temperature at 37°C during imaging.[14]

  • Position the animal in a small animal MRI scanner.

  • Acquire T2-weighted fast spin-echo sequences for anatomical imaging and tumor visualization.[14][24]

  • Optional: Acquire T1-weighted images before and after administration of a contrast agent (e.g., gadolinium) to assess tumor perfusion and necrosis.

• Data Analysis:

  • Manually or semi-automatically segment the tumor volume from the T2-weighted images on each slice.

  • Calculate the total tumor volume by summing the area on each slice and multiplying by the slice thickness.[15]

  • Compare the change in tumor volume over time between the treatment and control groups.

Expected Quantitative Data:

Treatment Group	Baseline Volume (mm³)	Week 1 Volume (mm³)	Week 2 Volume (mm³)	Week 3 Volume (mm³)	% Change from Baseline (Week 3)
Vehicle Control	125 ± 15	250 ± 30	510 ± 55	1050 ± 120	+740%
Purinostat Mesylate (10 mg/kg)	130 ± 18	115 ± 20	85 ± 15	60 ± 12	-54%

Application Note 3: High-Frequency Ultrasound for Assessing Tumor Vascularity

Objective: To evaluate the effect of Purinostat Mesylate on tumor vascularity and blood flow.

Protocol:

• Animal Model:

  • Establish subcutaneous solid tumors in mice.

• Treatment Regimen:

  • Administer Purinostat Mesylate or vehicle as previously described.

• Ultrasound Imaging Procedure:

  • Anesthetize the mouse and remove hair from the skin overlying the tumor.

  • Use a high-frequency ultrasound system with a linear array transducer.

  • Acquire B-mode images to measure tumor dimensions.

  • Use Power Doppler or Contrast-Enhanced Ultrasound (CEUS) to assess vascularity.[17][18]

    • Power Doppler: Provides a qualitative and semi-quantitative measure of blood flow within the tumor.

    • CEUS: Involves intravenous injection of microbubble contrast agents to quantify tumor perfusion and relative blood volume.[8]

• Data Analysis:

  • Power Doppler: Calculate the percentage of colored pixels (representing blood flow) within the tumor ROI.

  • CEUS: Generate time-intensity curves from the contrast agent wash-in and wash-out to calculate parameters such as peak enhancement, time to peak, and area under the curve.[17]

Expected Quantitative Data:

Treatment Group	Baseline % Vascularity	Day 7 % Vascularity	Day 14 % Vascularity	% Change from Baseline (Day 14)
Vehicle Control	15.2 ± 2.1	16.5 ± 2.5	18.1 ± 3.0	+19%
Purinostat Mesylate (10 mg/kg)	14.8 ± 2.3	10.1 ± 1.8	7.5 ± 1.5	-49%

Conclusion

The in vivo imaging techniques detailed in these application notes provide a robust framework for the preclinical evaluation of Purinostat Mesylate. By employing a multi-modal imaging strategy, researchers can gain comprehensive insights into the pharmacodynamics and anti-tumor efficacy of this promising HDAC inhibitor, thereby facilitating its clinical development. Longitudinal monitoring of individual animals reduces biological variability and strengthens the statistical power of preclinical studies.

References

• 1. spectralinvivo.com [spectralinvivo.com]
• 2. In Vivo Cell Tracking with Bioluminescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Histone Deacetylase Inhibitors as Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. auntminnie.com [auntminnie.com]
• 9. In vivo Bioluminescence Imaging of Luciferase-labeled Cancer Cells [bio-protocol.org]
• 10. In Vivo Imaging in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. PI3K/Akt/mTOR Signaling Pathway in Blood Malignancies—New Therapeutic Possibilities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cmi.ustc.edu.cn [cmi.ustc.edu.cn]
• 14. aacrjournals.org [aacrjournals.org]
• 15. researchgate.net [researchgate.net]
• 16. radiopaedia.org [radiopaedia.org]
• 17. Assessment and Monitoring Tumor Vascularity With Contrast-Enhanced Ultrasound Maximum Intensity Persistence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 18. vet.upenn.edu [vet.upenn.edu]
• 19. DSpace [research-repository.griffith.edu.au]
• 20. mdpi.com [mdpi.com]
• 21. FDG PET/CT: EANM procedure guidelines for tumour imaging: version 2.0 - PMC [pmc.ncbi.nlm.nih.gov]
• 22. PET imaging for Treatment Response in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Video: In vivo Bioluminescent Imaging of Mammary Tumors Using IVIS Spectrum [jove.com]
• 24. In Vivo 3D MRI Measurement of Tumour Volume in an Orthotopic Mouse Model of Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Co-immunoprecipitation to Investigate Protein Interactions Modulated by Purinostat Mesylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purinostat Mesylate is a potent and selective inhibitor of Class I and Class IIb histone deacetylases (HDACs), which has shown significant anti-tumor activity in various hematologic malignancies.[1][2] Its mechanism of action involves the epigenetic modulation of key oncogenic pathways, leading to the induction of tumor cell apoptosis.[1] Beyond histone modification, HDAC inhibitors can also alter the acetylation status of non-histone proteins, thereby influencing their stability, function, and interactions with other proteins.[3][4] This alteration of the cellular interactome is a critical aspect of its therapeutic effect.

Co-immunoprecipitation (Co-IP) is a powerful and widely used technique to study protein-protein interactions in their native cellular environment.[5][6][7] This method allows for the isolation of a specific protein of interest along with its binding partners. By comparing the interaction profiles of proteins from cells treated with Purinostat Mesylate versus untreated cells, researchers can elucidate the drug's impact on specific protein complexes and signaling pathways. These insights are invaluable for understanding the drug's mechanism of action, identifying novel therapeutic targets, and discovering potential biomarkers.

This document provides a detailed protocol for performing Co-IP to study protein interactions affected by Purinostat Mesylate, along with guidance on data interpretation and visualization of relevant cellular pathways.

Experimental Design and Rationale

A key non-histone target of HDAC6, a Class IIb HDAC inhibited by Purinostat Mesylate, is the molecular chaperone Heat Shock Protein 90 (HSP90).[3] The deacetylase activity of HDAC6 is crucial for the proper function of HSP90, which in turn is responsible for the stability and activity of numerous client proteins, many of which are oncoproteins such as BCR-ABL and c-MYC.[8][3] Inhibition of HDAC6 by Purinostat Mesylate is expected to lead to hyperacetylation of HSP90, potentially disrupting its interaction with client proteins and promoting their degradation.

This application note will, therefore, focus on a hypothetical experiment to investigate the effect of Purinostat Mesylate on the interaction between HSP90 and a known oncogenic client protein, for instance, c-MYC, in a leukemia cell line.

Data Presentation: Quantifying the Effect of Purinostat Mesylate on Protein Interactions

The results of the Co-IP experiment, typically analyzed by western blotting, can be quantified by densitometry to compare the amount of co-immunoprecipitated protein between different treatment conditions. The following table presents a template for summarizing such quantitative data.

Treatment	Input Protein Level (Relative Densitometry Units)	Immunoprecipitated Protein (IP: HSP90) Level (Relative Densitometry Units)	Co-Immunoprecipitated Protein (Co-IP: c-MYC) Level (Relative Densitometry Units)	Normalized c-MYC/HSP90 Interaction
Vehicle Control (DMSO)	c-MYC: 1.00HSP90: 1.00	1.00	0.95	0.95
Purinostat Mesylate (10 nM)	c-MYC: 0.65HSP90: 0.98	0.97	0.35	0.36
Purinostat Mesylate (50 nM)	c-MYC: 0.30HSP90: 0.95	0.96	0.10	0.10
Isotype Control IgG	N/A	<0.05	<0.05	N/A

Table 1: Hypothetical Quantitative Analysis of the Effect of Purinostat Mesylate on the HSP90-c-MYC Interaction. The data illustrates a dose-dependent decrease in the interaction between HSP90 and c-MYC following treatment with Purinostat Mesylate. The "Normalized c-MYC/HSP90 Interaction" is calculated by dividing the Co-IP signal for c-MYC by the IP signal for HSP90 to account for any minor variations in immunoprecipitation efficiency.

Experimental Protocols

Detailed Methodology for Co-immunoprecipitation

This protocol outlines the steps for performing a Co-IP experiment to assess the impact of Purinostat Mesylate on the interaction between a bait protein (e.g., HSP90) and a prey protein (e.g., c-MYC).

Materials:

• Cell culture reagents

• Leukemia cell line (e.g., K562)

• Purinostat Mesylate (and appropriate vehicle, e.g., DMSO)

• Co-IP Lysis/Wash Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, with freshly added protease and phosphatase inhibitors)

• Primary antibody against the bait protein (e.g., anti-HSP90)

• Primary antibody against the prey protein (e.g., anti-c-MYC)

• Normal rabbit or mouse IgG (isotype control)

• Protein A/G magnetic beads or agarose resin

• SDS-PAGE gels and buffers

• Western blot transfer system and reagents

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment:

  • Culture leukemia cells to the desired density.

  • Treat cells with varying concentrations of Purinostat Mesylate or vehicle control for a specified time (e.g., 24 hours).

• Cell Lysis:

  • Harvest and wash the cells with ice-cold PBS.

  • Lyse the cells in ice-cold Co-IP Lysis Buffer.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant (this is the protein lysate).

• Pre-clearing the Lysate (Optional but Recommended):

  • Add Protein A/G beads to the protein lysate and incubate with rotation for 1 hour at 4°C.

  • Pellet the beads by centrifugation or using a magnetic rack and discard the beads. This step reduces non-specific binding.

• Immunoprecipitation:

  • Determine the protein concentration of the pre-cleared lysate.

  • To equal amounts of protein lysate, add the primary antibody against the bait protein (anti-HSP90) or the isotype control IgG.

  • Incubate with gentle rotation for 4 hours to overnight at 4°C.

  • Add Protein A/G beads to each sample and incubate with rotation for another 1-2 hours at 4°C to capture the antibody-protein complexes.

• Washing:

  • Pellet the beads and discard the supernatant.

  • Wash the beads three to five times with ice-cold Co-IP Lysis/Wash Buffer. With each wash, resuspend the beads and then pellet them.

• Elution:

  • After the final wash, remove all supernatant.

  • Elute the immunoprecipitated proteins by resuspending the beads in 1X SDS-PAGE sample buffer and boiling for 5-10 minutes.

  • Pellet the beads and collect the supernatant containing the eluted proteins.

• Western Blot Analysis:

  • Separate the eluted proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane and then probe with primary antibodies against both the bait (HSP90) and prey (c-MYC) proteins.

  • Use appropriate secondary antibodies and a chemiluminescent substrate for detection.

  • Analyze the results by comparing the band intensities for the co-immunoprecipitated protein in the Purinostat Mesylate-treated samples versus the control. Also, probe the input lysates to confirm the total protein levels.

Visualizations

Experimental Workflow

Caption: Co-immunoprecipitation Workflow.

Signaling Pathway Diagram

Caption: Purinostat Mesylate Signaling Pathway.

References

• 1. trial.medpath.com [trial.medpath.com]
• 2. ovid.com [ovid.com]
• 3. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. assaygenie.com [assaygenie.com]
• 7. Co-immunoprecipitation (Co-IP): The Complete Guide | Antibodies.com [antibodies.com]
• 8. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for RNA Sequencing Analysis of Gene Expression Changes Induced by Purinostat Mesylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purinostat Mesylate is a potent and highly selective inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1][2][3] HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression by removing acetyl groups from histone and non-histone proteins.[4][5][6] In various cancers, the dysregulation of HDAC activity leads to aberrant gene expression, promoting tumor growth and survival. By selectively inhibiting HDACs, Purinostat Mesylate can induce changes in chromatin structure, leading to the re-expression of tumor suppressor genes and the downregulation of oncogenes, ultimately resulting in anti-tumor effects such as apoptosis and cell cycle arrest.[1][2]

These application notes provide a comprehensive protocol for utilizing RNA sequencing (RNA-seq) to analyze the genome-wide transcriptional changes induced by Purinostat Mesylate in cancer cell lines. RNA-seq is a powerful and unbiased method to quantify gene expression, offering insights into the drug's mechanism of action, identifying potential biomarkers, and elucidating the signaling pathways modulated by this novel HDAC inhibitor.

Mechanism of Action

Purinostat Mesylate exerts its anti-cancer effects by selectively inhibiting HDACs 1, 2, 3 (Class I) and 6, 10 (Class IIb).[2] This inhibition leads to an accumulation of acetylated histones, resulting in a more open chromatin structure that allows for the transcription of previously silenced genes. Additionally, Purinostat Mesylate can affect the acetylation status and function of various non-histone proteins involved in critical cellular processes.

Key documented effects of Purinostat Mesylate include:

• Downregulation of oncogenes: Notably, it suppresses the expression of key cancer drivers such as BCR-ABL and c-MYC.[1][7]

• Induction of apoptosis: By modulating the expression of pro- and anti-apoptotic genes.[1]

• Cell cycle arrest: The compound has been shown to block cell cycle progression at the G0/G1 phase.[2]

• Repression of key survival pathways: It has been found to repress important factors for the survival of leukemia stem cells, including c-Myc, β-Catenin, E2f, Ezh2, Alox5, and mTOR.[3]

Data Presentation: Gene Expression Changes

The following table summarizes representative gene expression changes observed in cancer cell lines following treatment with a selective HDAC inhibitor similar to Purinostat Mesylate. This data is illustrative of the types of changes that can be expected and should be confirmed experimentally for specific cell lines and treatment conditions.

Gene Symbol	Gene Name	Function	Fold Change (log2)	p-value
Upregulated Genes
CDKN1A	Cyclin Dependent Kinase Inhibitor 1A	Cell cycle arrest	2.5	< 0.01
ATF3	Activating Transcription Factor 3	Apoptosis, stress response	3.1	< 0.01
DDIT3	DNA Damage Inducible Transcript 3	Apoptosis, ER stress	2.8	< 0.01
GADD45A	Growth Arrest and DNA Damage Inducible Alpha	DNA repair, cell cycle arrest	2.2	< 0.01
HMOX1	Heme Oxygenase 1	Oxidative stress response	2.9	< 0.01
Downregulated Genes
MYC	MYC Proto-Oncogene, bHLH Transcription Factor	Cell proliferation, oncogene	-2.1	< 0.01
E2F1	E2F Transcription Factor 1	Cell cycle progression	-1.8	< 0.01
CCND1	Cyclin D1	Cell cycle progression	-1.5	< 0.01
BCL2	BCL2 Apoptosis Regulator	Anti-apoptotic	-1.7	< 0.01
EZH2	Enhancer of Zeste 2 Polycomb Repressive Complex 2 Subunit	Transcriptional repression	-1.9	< 0.01

Note: The data presented in this table is a representative example compiled from studies on selective HDAC inhibitors and may not directly reflect the results of Purinostat Mesylate treatment in all cell lines. Experimental verification is essential.

Experimental Protocols

This section provides a detailed methodology for conducting an RNA-seq experiment to analyze the effects of Purinostat Mesylate.

Cell Culture and Purinostat Mesylate Treatment

Materials:

• Cancer cell line of interest (e.g., K562, a chronic myelogenous leukemia cell line)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Purinostat Mesylate (dissolved in a suitable solvent like DMSO)

• Vehicle control (e.g., DMSO)

• Cell culture flasks or plates

• Incubator (37°C, 5% CO2)

• Hemocytometer or automated cell counter

Protocol:

• Culture the selected cancer cell line in complete medium to ~80% confluency.

• Seed the cells into new culture plates at a density that will allow for logarithmic growth during the treatment period.

• Allow the cells to attach and resume growth for 24 hours.

• Prepare working solutions of Purinostat Mesylate in complete medium at the desired concentrations (e.g., a range of concentrations from 10 nM to 1 µM can be tested to determine the optimal concentration). Prepare a vehicle control with the same final concentration of the solvent.

• Remove the old medium from the cells and replace it with the medium containing Purinostat Mesylate or the vehicle control.

• Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours). A time-course experiment is recommended to capture both early and late gene expression changes.

• Harvest the cells at the end of the incubation period for RNA extraction. Ensure to have at least three biological replicates for each treatment condition and control.

RNA Extraction

Materials:

• RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen)

• RNase-free water

• Ethanol (70%)

• Microcentrifuge

• Spectrophotometer (e.g., NanoDrop) or fluorometer (e.g., Qubit)

Protocol:

• Lyse the harvested cells according to the manufacturer's protocol of the chosen RNA extraction kit.

• Homogenize the lysate.

• Proceed with the RNA purification steps as outlined in the kit's manual, including washing and elution.

• Elute the RNA in RNase-free water.

• Assess the quantity and quality of the extracted RNA. An A260/280 ratio of ~2.0 is indicative of pure RNA. RNA integrity should be assessed using a method like the Agilent Bioanalyzer to ensure high-quality RNA for sequencing (RIN > 8 is recommended).

RNA Library Preparation and Sequencing

Materials:

• RNA library preparation kit (e.g., Illumina TruSeq Stranded mRNA Library Prep Kit)

• Agilent Bioanalyzer

• Next-Generation Sequencing (NGS) platform (e.g., Illumina NovaSeq)

Protocol:

• Starting with high-quality total RNA, perform poly(A) selection to enrich for mRNA.

• Fragment the enriched mRNA to the appropriate size.

• Synthesize first-strand cDNA using reverse transcriptase and random primers.

• Synthesize second-strand cDNA.

• Perform end repair, A-tailing, and ligation of sequencing adapters.

• Amplify the library using PCR.

• Validate the quality and quantity of the prepared library using an Agilent Bioanalyzer and qPCR.

• Pool the libraries and perform sequencing on an NGS platform to generate the desired number of reads per sample (typically 20-30 million reads for differential gene expression analysis).

RNA-seq Data Analysis

Software/Tools:

• Quality control: FastQC

• Read alignment: STAR

• Gene expression quantification: HTSeq-count or featureCounts

• Differential expression analysis: DESeq2 or edgeR

• Pathway analysis: GSEA, DAVID, or Ingenuity Pathway Analysis (IPA)

Protocol:

• Quality Control: Assess the raw sequencing reads for quality using FastQC.

• Read Alignment: Align the high-quality reads to a reference genome (e.g., hg38 for human) using an aligner like STAR.

• Quantification: Count the number of reads mapping to each gene using tools like HTSeq-count or featureCounts.

• Differential Expression Analysis: Use DESeq2 or edgeR to identify genes that are significantly upregulated or downregulated upon Purinostat Mesylate treatment compared to the vehicle control.

• Pathway and Functional Analysis: Perform gene ontology (GO) and pathway enrichment analysis on the list of differentially expressed genes to identify the biological processes and signaling pathways affected by the drug.

Visualizations

Experimental Workflow

Caption: Experimental workflow for RNA sequencing analysis.

Signaling Pathway: Purinostat Mesylate's Impact on Cancer Cells

Caption: Purinostat Mesylate's signaling pathway.

References

• 1. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of Action for HDAC Inhibitors—Insights from Omics Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Next-generation of selective histone deacetylase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Poor Bioavailability of Purinostat Mesylate in vivo

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges of Purinostat Mesylate's poor in vivo bioavailability.

Frequently Asked Questions (FAQs)

Q1: We are not observing the expected in vivo efficacy of Purinostat Mesylate after oral administration. What are the likely causes?

A1: The most probable cause is poor oral bioavailability due to the "profound insolubility" of Purinostat Mesylate.[1][2] For a drug to be effective when given orally, it must first dissolve in the gastrointestinal fluids before it can be absorbed into the bloodstream.[3][4] Poor solubility is a major hurdle for many orally administered drugs, with up to 90% of developmental drugs facing this issue.[5][6] Factors contributing to low bioavailability include:

• Physicochemical Properties: Purinostat Mesylate's inherent low aqueous solubility is the primary barrier.

• Physiological Barriers: The drug may be subject to first-pass metabolism in the gut wall or liver, where it is broken down before it can reach systemic circulation.[7][8][9] Efflux transporters in the intestinal wall can also actively pump the drug back into the gastrointestinal tract.[5]

• Inadequate Formulation: A simple suspension of Purinostat Mesylate is unlikely to provide sufficient absorption.[3]

Q2: What is the expected oral bioavailability of Purinostat Mesylate?

Q3: What are the key pharmacokinetic parameters I should be monitoring in my animal studies?

A3: To assess the oral bioavailability of Purinostat Mesylate, you should monitor the following key pharmacokinetic parameters in plasma or blood samples collected over a time course after administration:[13][14][15]

• Cmax (Maximum Concentration): The peak concentration of the drug in the plasma.

• Tmax (Time to Maximum Concentration): The time at which Cmax is reached.

• AUC (Area Under the Curve): The total drug exposure over time.

• T½ (Half-life): The time it takes for the drug concentration to decrease by half.

By comparing the AUC after oral administration to the AUC after intravenous (IV) administration, you can calculate the absolute oral bioavailability (F%).[8]

Q4: How can the choice of animal model affect the oral bioavailability results?

A4: Different animal species have distinct gastrointestinal physiologies that can significantly impact drug absorption.[16] Key differences to consider include:

• Gastrointestinal (GI) Tract pH: Variations in pH can affect the solubility and ionization of the drug.

• Fluid Volume: The amount of fluid available for dissolution can differ.

• Transit Time: The duration the drug spends at absorption sites varies between species.

• Metabolism: The expression and activity of metabolic enzymes and efflux transporters can differ significantly between species like rats, dogs, and monkeys.[5][16]

The dog is often used for in vivo absorption studies for drugs whose absorption is pH-dependent, as their GI pH changes are similar to humans.[16] Rats and mice are common models for initial distribution and metabolism studies.[16]

Troubleshooting Guides

Issue 1: Consistently Low Plasma Exposure (Low Cmax and AUC)

Possible Cause: Poor drug solubility and dissolution in the GI tract.

Troubleshooting Steps:

The primary goal is to increase the dissolution rate and maintain a solubilized state of Purinostat Mesylate at the site of absorption.[3] Consider the following formulation enhancement strategies:

Formulation Strategy	Description	Key Considerations
Nanosuspension	Reduction of drug particle size to the sub-micron range, which increases the surface area for dissolution.[17][18][19]	Requires stabilizers (e.g., polymers like HPMC, surfactants like Poloxamers) to prevent particle aggregation.[17][19] Can be prepared by methods like high-pressure homogenization or anti-solvent precipitation.[17][19]
Solid Dispersion	The drug is dispersed in an amorphous state within a hydrophilic polymer matrix.[20][21][22]	The amorphous form has higher energy and thus better solubility than the crystalline form.[20] Common polymers include copovidone and hypromellose acetate succinate.[21][23] Can be prepared by spray-drying or hot-melt extrusion.[20]
Self-Emulsifying Drug Delivery Systems (SEDDS)	An isotropic mixture of oils, surfactants, and co-solvents that forms a fine oil-in-water emulsion upon gentle agitation in the GI tract.[4][24]	Keeps the drug in a dissolved state, bypassing the dissolution step.[4] Can enhance lymphatic absorption, potentially reducing first-pass metabolism.[6]

Experimental Protocols for Formulation Enhancement are provided in a later section.

Issue 2: High Variability in Plasma Concentrations Between Animals

Possible Cause: Inconsistent dosing technique or physiological differences.

Troubleshooting Steps:

• Standardize Dosing Technique: Ensure a consistent oral gavage technique. Verify the dose volume and concentration for each animal. Confirm correct placement of the gavage needle to prevent accidental dosing into the lungs.[3]

• Control for Food Effects: The presence of food in the GI tract can significantly alter drug absorption.[7] Fasting animals overnight before dosing can reduce variability.

• Consider Animal Health: Ensure all animals are healthy and of a similar age and weight. Underlying health issues can affect GI function and drug metabolism.

Issue 3: No Detectable Drug in Plasma

Possible Cause: Extensive first-pass metabolism or analytical issues.

Troubleshooting Steps:

• Investigate First-Pass Metabolism: Purinostat Mesylate may be extensively metabolized in the liver or gut wall.[7][8][9] While difficult to modulate in early preclinical studies, being aware of this possibility is crucial for data interpretation. Co-administration with inhibitors of relevant metabolic enzymes (e.g., cytochrome P450s) could be explored in more advanced studies.[5]

• Verify Analytical Method Sensitivity: Ensure your bioanalytical method (e.g., LC-MS/MS) has a sufficiently low limit of quantification (LLOQ) to detect potentially very low plasma concentrations.

• Check for Drug Instability: Assess the stability of Purinostat Mesylate in the biological matrix (plasma) under the conditions of sample collection, processing, and storage.[21]

Data Presentation

Table 1: Physicochemical Properties of Purinostat Mesylate and their Implications for Oral Bioavailability

Property	Value	Implication for Oral Bioavailability
Molecular Weight	586.6 g/mol	Within the acceptable range for oral absorption.
Aqueous Solubility	Profoundly insoluble	This is the primary reason for poor oral bioavailability. The drug will not dissolve sufficiently in GI fluids for absorption.[1][2]
Biopharmaceutical Classification System (BCS)	Likely Class II or IV	Class II: Low solubility, high permeability. Class IV: Low solubility, low permeability. Both classes present significant challenges for oral formulation.[4][5]

Table 2: Comparison of Formulation Strategies for Poorly Soluble Drugs

Formulation Strategy	Principle	Advantages	Disadvantages
Nanosuspension	Increased surface area leads to faster dissolution.[17][18]	High drug loading is possible. Applicable to a wide range of drugs.[17]	Potential for particle aggregation requires careful selection of stabilizers.[17]
Solid Dispersion	The drug is in a high-energy amorphous state.[20][21]	Significant increase in apparent solubility and dissolution rate.[20]	The amorphous state can be physically unstable and may recrystallize over time.[20]
SEDDS	The drug is pre-dissolved in a lipid-based formulation.[4][24]	Bypasses the dissolution step. Can enhance lymphatic uptake, reducing first-pass metabolism.[4][6]	High concentrations of surfactants may cause GI irritation. Potential for drug precipitation upon dilution in the GI tract.[6]

Experimental Protocols

Protocol 1: Preparation of Purinostat Mesylate Nanosuspension by High-Pressure Homogenization

• Preparation of Stabilizer Solution: Prepare an aqueous solution of a suitable stabilizer or combination of stabilizers (e.g., 0.5% w/v Hydroxypropyl methylcellulose (HPMC) and 0.2% w/v Poloxamer 188).[17][19]

• Pre-suspension: Disperse Purinostat Mesylate powder in the stabilizer solution to form a pre-suspension using a high-shear mixer.

• High-Pressure Homogenization: Process the pre-suspension through a high-pressure homogenizer for a sufficient number of cycles (e.g., 10-20 cycles) at a high pressure (e.g., 1500 bar) until the desired particle size is achieved.

• Characterization: Characterize the nanosuspension for particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering.

Protocol 2: Preparation of Purinostat Mesylate Solid Dispersion by Solvent Evaporation Method

• Dissolution: Dissolve Purinostat Mesylate and a hydrophilic polymer (e.g., Copovidone) in a suitable common volatile organic solvent (e.g., a mixture of dichloromethane and methanol).

• Solvent Evaporation: Evaporate the solvent using a rotary evaporator under reduced pressure to form a thin film.

• Drying: Dry the resulting solid dispersion in a vacuum oven to remove any residual solvent.

• Milling and Sieving: Mill the dried solid dispersion and pass it through a sieve to obtain a powder of uniform size.

• Characterization: Characterize the solid dispersion for its amorphous nature using techniques like X-ray diffraction (XRD) and differential scanning calorimetry (DSC).

Protocol 3: Formulation of a Self-Emulsifying Drug Delivery System (SEDDS) for Purinostat Mesylate

• Excipient Screening: Determine the solubility of Purinostat Mesylate in various oils (e.g., medium-chain triglycerides), surfactants (e.g., Cremophor EL, Labrasol), and co-solvents (e.g., Transcutol P).[23][25]

• Phase Diagram Construction: Construct a ternary phase diagram with the selected oil, surfactant, and co-solvent to identify the self-emulsifying region.

• Formulation Preparation: Prepare the SEDDS formulation by mixing the selected oil, surfactant, and co-solvent in the appropriate ratios. Dissolve Purinostat Mesylate in this mixture with gentle heating and stirring until a clear solution is obtained.

• Characterization: Evaluate the self-emulsification performance by adding the formulation to water and observing the formation of an emulsion. Characterize the droplet size and PDI of the resulting emulsion.

Mandatory Visualizations

Caption: Signaling pathway of Purinostat Mesylate.

Caption: Workflow for in vivo bioavailability study.

Caption: Troubleshooting poor in vivo outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modulation of oral bioavailability of anticancer drugs: from mouse to man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Self-emulsifying Drug Delivery System for Oral Anticancer Therapy: Constraints and Recent Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Canadian Society of Pharmacology and Therapeutics (CSPT) - First-pass effect [pharmacologycanada.org]
• 8. walshmedicalmedia.com [walshmedicalmedia.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. scienmag.com [scienmag.com]
• 12. scispace.com [scispace.com]
• 13. Pharmacokinetics Simplified: Data & PK Interpretation [zenovel.com]
• 14. Pharmacokinetics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. accesspharmacy.mhmedical.com [accesspharmacy.mhmedical.com]
• 16. walshmedicalmedia.com [walshmedicalmedia.com]
• 17. tandfonline.com [tandfonline.com]
• 18. impactfactor.org [impactfactor.org]
• 19. Emerging Trends in the Application of Nanosuspension-Based Biomaterials for Anticancer Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Solid dispersion technology as a formulation strategy for the fabrication of modified release dosage forms: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs [drug-dev.com]
• 24. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 25. kinampark.com [kinampark.com]

Troubleshooting inconsistent results in Purinostat Mesylate experiments

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of Purinostat Mesylate in preclinical experiments and to help troubleshoot common issues that may lead to inconsistent results.

Frequently Asked Questions (FAQs)

Q1: What is Purinostat Mesylate and what is its mechanism of action?

A1: Purinostat Mesylate is a potent and highly selective small molecule inhibitor of Class I and Class IIb histone deacetylase (HDAC) enzymes.[1][2] Its primary mechanism of action is to prevent the removal of acetyl groups from histone and non-histone proteins. This inhibition leads to the accumulation of acetylated histones, resulting in a more relaxed chromatin structure and altered gene expression.[2] This can, in turn, induce cell cycle arrest, trigger apoptosis (programmed cell death), and downregulate key oncogenic pathways such as BCR-ABL and c-MYC in cancer cells.[2][3]

Q2: Which HDAC isoforms does Purinostat Mesylate inhibit?

A2: Purinostat Mesylate is highly selective for Class I (HDAC1, 2, 3, 8) and Class IIb (HDAC6, 10) isoforms, with significantly less activity against Class IIa and Class IV HDACs.[1] This selectivity profile is intended to reduce the toxicity associated with pan-HDAC inhibitors.

Q3: What is the solubility and recommended storage for Purinostat Mesylate?

A3: Purinostat Mesylate has poor solubility in water but is readily soluble in dimethyl sulfoxide (DMSO). For in vitro experiments, it is recommended to prepare a concentrated stock solution (e.g., 10-50 mM) in high-quality, anhydrous DMSO. When preparing working dilutions in aqueous cell culture media, ensure the final DMSO concentration is low (typically <0.5%) to avoid solvent-induced cytotoxicity. Stock solutions in DMSO should be aliquoted and stored at -20°C for up to one month or -80°C for up to six months, protected from light and moisture. Avoid repeated freeze-thaw cycles.

Q4: What are the known off-target effects of Purinostat Mesylate?

A4: While Purinostat Mesylate is designed for selectivity, like many small molecule inhibitors, the potential for off-target effects exists. HDAC inhibitors, particularly those with a hydroxamate group, have been reported to interact with other metalloenzymes. It is good practice to include appropriate controls to help differentiate between on-target HDAC inhibition and potential off-target effects.

Quantitative Data Summary

Table 1: Purinostat Mesylate Potency against HDAC Isoforms

HDAC Class	Isoform	IC₅₀ (nM)
Class I	HDAC1	0.81
HDAC2	1.4
HDAC3	1.7
HDAC8	3.8
Class IIa	HDAC4	1072
HDAC5	426
HDAC7	690
HDAC9	622
Class IIb	HDAC6	11.5
HDAC10	1.1
Class IV	HDAC11	3348
(Data sourced from MedChemExpress)[1]

Table 2: Reported Anti-proliferative Activity (IC₅₀) of Purinostat Mesylate in Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (nM)	Incubation Time (hours)
LAMA84	Chronic Myelogenous Leukemia (CML)	~20-40 nM	72
188 BL-2	B-cell Leukemia	Not specified	-
BL-2	Philadelphia chromosome-positive (Ph+) B-cell Acute Lymphoblastic Leukemia (B-ALL)	~1-2 nM	72

(Note: IC₅₀ values can vary between experiments depending on the assay conditions, cell density, and specific cell line passage number. The values above should be used as a reference for determining an appropriate concentration range for your experiments.)

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with Purinostat Mesylate.

Guide 1: Inconsistent Results in Cell-Based Assays (Viability, Apoptosis)

Question / Issue	Possible Cause(s)	Recommended Solution(s)
No effect or lower than expected potency observed.	1. Compound Degradation: Purinostat Mesylate may have degraded due to improper storage or multiple freeze-thaw cycles. 2. Low HDAC Expression: The cell line used may express low levels of the target HDAC isoforms (Class I/IIb). 3. Insufficient Incubation Time: The treatment duration may be too short to observe a phenotypic effect. 4. Cell Line Resistance: The chosen cell line may have intrinsic resistance mechanisms to HDAC inhibition.	1. Use a fresh aliquot of the compound from a properly stored stock solution. Prepare fresh dilutions for each experiment. 2. Verify HDAC expression in your cell line via Western blot or qPCR. Select a cell line known to be sensitive to HDAC inhibitors if possible. 3. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration. 4. Try a different cell line known to be sensitive to Purinostat Mesylate (e.g., LAMA84, BL-2).[1][3]
High variability between replicate wells.	1. Inaccurate Pipetting: Inconsistent volumes of compound or cells were added. 2. Edge Effects: Evaporation from wells on the edge of the plate is altering concentrations. 3. Incomplete Dissolution: The compound may not be fully dissolved in the media, leading to uneven distribution. 4. Cell Clumping: Uneven cell seeding density across wells.	1. Use calibrated pipettes and ensure proper mixing of solutions before and after adding to the plate. 2. Avoid using the outermost wells of the microplate or fill them with sterile PBS or media to create a humidity barrier. 3. Ensure the stock solution is fully dissolved in DMSO before diluting in media. When diluting, vortex or pipette mix thoroughly. The final DMSO concentration should be consistent across all wells, including the vehicle control. 4. Ensure a single-cell suspension before seeding by gentle pipetting or passing through a cell strainer.
Unexpected cytotoxicity in control (DMSO) wells.	1. High DMSO Concentration: Final DMSO concentration in the media is too high for the specific cell line. 2. Contaminated DMSO: The DMSO stock may be contaminated.	1. Perform a DMSO tolerance test for your cell line. Typically, the final concentration should be kept below 0.5%, and ideally below 0.1%. 2. Use fresh, high-quality, anhydrous DMSO for preparing stock solutions.

Guide 2: Inconsistent Results in Western Blotting for Histone Acetylation

Question / Issue	Possible Cause(s)	Recommended Solution(s)
Weak or no increase in acetylated histone signal (e.g., Ac-H3, Ac-H4).	1. Suboptimal Compound Concentration/Time: The concentration of Purinostat Mesylate or the incubation time was insufficient to induce a detectable increase in acetylation. 2. Poor Antibody Quality: The primary antibody for the acetylated histone is not specific or sensitive enough. 3. Inefficient Histone Extraction: The protocol used did not efficiently extract histone proteins.	1. Perform a dose-response and time-course experiment. Treat cells with a range of Purinostat Mesylate concentrations (e.g., 5 nM to 1 µM) for various times (e.g., 4, 8, 24 hours) to find the optimal conditions. 2. Validate your primary antibody using a positive control, such as cells treated with a well-characterized pan-HDAC inhibitor like Trichostatin A (TSA). 3. Use a histone-specific extraction protocol, such as acid extraction, to enrich for histone proteins. Ensure protease and phosphatase inhibitors are included in all buffers.
Inconsistent loading between lanes (based on total histone or loading control).	1. Inaccurate Protein Quantification: The protein concentration of the lysates was not accurately determined. 2. Pipetting Errors: Inconsistent loading volumes.	1. Use a protein assay compatible with your lysis buffer. Be aware that some buffer components can interfere with certain assays. 2. Use a reliable loading control for histone analysis. Total H3 is often preferred over housekeeping proteins like GAPDH or beta-actin when analyzing histone modifications.
High background on the blot.	1. Insufficient Blocking: The membrane was not blocked adequately. 2. Antibody Concentration Too High: The primary or secondary antibody concentration is excessive. 3. Insufficient Washing: Wash steps were not stringent enough to remove unbound antibodies.	1. Increase blocking time (e.g., 1-2 hours at room temperature) or try a different blocking agent (e.g., 5% BSA instead of milk for phospho-antibodies). 2. Titrate your primary and secondary antibodies to determine the optimal dilution that provides a strong signal with low background. 3. Increase the number and duration of wash steps with TBST.

Experimental Protocols & Methodologies

Protocol 1: Cell Viability (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of Purinostat Mesylate in complete cell culture medium from a DMSO stock. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%. Include vehicle control (DMSO only) and untreated control wells.

• Treatment: Replace the existing medium with the medium containing the various concentrations of Purinostat Mesylate.

• Incubation: Incubate the plate for the desired duration (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well (final concentration typically 0.5 mg/mL) and incubate for 2-4 hours at 37°C.

• Solubilization: Add solubilization buffer (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells and plot a dose-response curve to determine the IC₅₀ value.

Protocol 2: Apoptosis Analysis (Annexin V/Propidium Iodide Staining)

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of Purinostat Mesylate (e.g., 0-60 nM) for a specified time (e.g., 24 hours).[1] Include vehicle and untreated controls.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle cell scraper or trypsin. Centrifuge the cell suspension to pellet the cells.

• Washing: Wash the cells once with cold 1X PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Add additional 1X Binding Buffer to each sample and analyze immediately on a flow cytometer.

• Analysis: Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations.

Protocol 3: Western Blot for Histone Acetylation

• Cell Treatment: Treat cultured cells with Purinostat Mesylate at desired concentrations and for the desired time.

• Histone Extraction (Acid Extraction Method):

  • Lyse cells in a Triton Extraction Buffer and pellet the nuclei.

  • Wash the nuclear pellet.

  • Resuspend the nuclei in 0.2 N HCl or 0.4 N H₂SO₄ and incubate overnight at 4°C with rotation.

  • Centrifuge to pellet debris and precipitate histones from the supernatant using trichloroacetic acid (TCA).

  • Wash the histone pellet with ice-cold acetone and resuspend in ultrapure water.

• Protein Quantification: Determine the protein concentration using a Bradford or BCA assay.

• Sample Preparation & SDS-PAGE: Mix equal amounts of protein (e.g., 15-30 µg) with Laemmli buffer, boil, and load onto a 15% SDS-polyacrylamide gel.

• Protein Transfer: Transfer proteins to a PVDF or nitrocellulose membrane.

• Blocking & Antibody Incubation: Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour. Incubate with primary antibodies against acetylated histones (e.g., anti-acetyl-Histone H3, anti-acetyl-Histone H4) and a loading control (e.g., anti-total Histone H3) overnight at 4°C.

• Secondary Antibody & Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Detect the signal using an ECL substrate and an imaging system.

• Analysis: Quantify band intensities and normalize the acetylated histone signal to the total histone signal.

Visualizations

Caption: Mechanism of action of Purinostat Mesylate.

Caption: General experimental workflow for in vitro studies.

Caption: Logical workflow for troubleshooting inconsistent results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Optimizing Purinostat Mesylate Concentration for Cell Culture Studies: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing Purinostat mesylate concentration in cell culture experiments. The following information, presented in a question-and-answer format, addresses common challenges and provides detailed experimental protocols to ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Purinostat mesylate and what is its mechanism of action?

A1: Purinostat mesylate is a potent and selective inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1] Its primary mechanism of action involves the inhibition of these enzymes, leading to an increase in histone acetylation. This alteration in chromatin structure results in the modulation of gene expression, ultimately inducing apoptosis (programmed cell death) and cell cycle arrest in cancer cells.[2]

Q2: What is a typical starting concentration range for Purinostat mesylate in cell culture?

A2: The optimal concentration of Purinostat mesylate is highly dependent on the cell line being studied. However, based on published data, a common starting range for in vitro studies is in the low nanomolar to low micromolar range. For sensitive leukemia cell lines like LAMA84 and 188 BL-2, significant effects on cell proliferation and apoptosis have been observed at concentrations ranging from 0-80 nM and 0-60 nM, respectively.[2] For initial experiments in a new cell line, it is advisable to perform a dose-response curve starting from a broad range (e.g., 1 nM to 10 µM) to determine the half-maximal inhibitory concentration (IC50).

Q3: How should I prepare Purinostat mesylate for cell culture experiments?

A3: Purinostat mesylate has poor aqueous solubility.[3][4] Therefore, it is typically dissolved in an organic solvent such as dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mM). This stock solution should be stored at -20°C or -80°C. For cell culture experiments, the stock solution is then diluted to the final desired concentration in the culture medium. It is crucial to ensure that the final concentration of DMSO in the culture medium is kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (culture medium with the same final concentration of DMSO) should always be included in your experiments. To improve solubility and stability for in vivo studies, an injectable formulation of Purinostat mesylate using cyclodextrin has been developed.[3][4]

Q4: How long should I incubate cells with Purinostat mesylate?

A4: The incubation time will vary depending on the cell line and the specific endpoint being measured. For cell proliferation and apoptosis assays in leukemia cell lines, incubation times of 24, 48, and 72 hours have been reported to be effective.[2] For Western blot analysis of histone acetylation, shorter incubation times (e.g., 6, 12, 24 hours) may be sufficient to observe changes. A time-course experiment is recommended to determine the optimal incubation period for your specific experimental setup.

Troubleshooting Guide

Problem 1: I am observing high levels of cell death even at low concentrations of Purinostat mesylate.

• Possible Cause: The cell line you are using is highly sensitive to HDAC inhibition.

  • Solution: Perform a more granular dose-response experiment using a lower concentration range (e.g., picomolar to low nanomolar) to identify a more precise IC50 value.

• Possible Cause: The final concentration of the solvent (e.g., DMSO) is too high, causing cytotoxicity.

  • Solution: Ensure the final DMSO concentration in your cell culture medium is 0.1% or lower. Always include a vehicle control with the same DMSO concentration to distinguish between compound- and solvent-induced effects.

• Possible Cause: The cells were not healthy or were at a suboptimal confluency when the drug was added.

  • Solution: Ensure cells are in the logarithmic growth phase and are at an appropriate density (typically 70-80% confluency for adherent cells) at the start of the experiment.

Problem 2: I am not observing the expected biological effect (e.g., decreased proliferation, increased apoptosis) after treatment with Purinostat mesylate.

• Possible Cause: The concentration of Purinostat mesylate is too low for your specific cell line.

  • Solution: Increase the concentration range in your dose-response experiment. Some cell lines may require higher concentrations to achieve the desired effect.

• Possible Cause: The incubation time is not long enough for the biological effect to manifest.

  • Solution: Perform a time-course experiment, extending the incubation period (e.g., up to 72 hours or longer) to determine if the effect is time-dependent.

• Possible Cause: The Purinostat mesylate stock solution has degraded.

  • Solution: Prepare a fresh stock solution from powder. Avoid repeated freeze-thaw cycles of the stock solution.

• Possible Cause: The target HDACs (Class I and IIb) are not critical for the survival or proliferation of your specific cell line.

  • Solution: Confirm the expression and activity of Class I and IIb HDACs in your cell line. Consider investigating alternative or complementary signaling pathways.

Problem 3: I am observing inconsistent results between experiments.

• Possible Cause: Variability in cell seeding density.

  • Solution: Ensure consistent cell numbers are seeded for each experiment. Use a cell counter for accurate cell quantification.

• Possible Cause: Inconsistent drug preparation.

  • Solution: Prepare fresh dilutions of Purinostat mesylate from the stock solution for each experiment. Ensure thorough mixing of the drug in the culture medium.

• Possible Cause: Fluctuation in cell culture conditions.

  • Solution: Maintain consistent cell culture conditions, including incubator temperature, CO2 levels, and humidity. Regularly check for mycoplasma contamination.

Data Presentation

Table 1: Reported IC50 Values and Concentration Ranges for Purinostat Mesylate in Different Cell Lines

Cell Line	Assay Type	Concentration Range	IC50	Citation
LAMA84	Cell Proliferation	0 - 80 nM	Not Specified	[2]
188 BL-2	Cell Proliferation	0 - 80 nM	Not Specified	[2]
LAMA84	Apoptosis	0 - 60 nM	Not Specified	[2]
188 BL-2	Apoptosis	0 - 60 nM	Not Specified	[2]
Ph+ leukemia cells	Apoptosis	Low nanomolar	Not Specified	[1]
CD34+ CML cells	Apoptosis	Not Specified	Not Specified	[3][4]

Experimental Protocols

Protocol 1: Determining Optimal Concentration using a Cytotoxicity Assay (MTT Assay)

This protocol provides a method to assess the effect of Purinostat mesylate on cell viability.

Materials:

• Cells of interest

• Purinostat mesylate

• DMSO

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare a series of dilutions of Purinostat mesylate in complete culture medium from a concentrated stock in DMSO. Include a vehicle control (medium with DMSO at the highest concentration used) and a no-treatment control.

• Cell Treatment: Remove the overnight culture medium and replace it with the medium containing the different concentrations of Purinostat mesylate or controls.

• Incubation: Incubate the plate for a predetermined time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Assessing Apoptosis using Annexin V/Propidium Iodide (PI) Staining

This protocol allows for the quantification of apoptotic and necrotic cells following treatment with Purinostat mesylate.

Materials:

• Cells of interest

• Purinostat mesylate

• DMSO

• 6-well plates

• Complete cell culture medium

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Purinostat mesylate (including a vehicle control) for the desired time period.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Cell Washing: Wash the cells twice with cold PBS by centrifugation.

• Cell Staining: Resuspend the cell pellet in 1X Binding Buffer. Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer. Live cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both Annexin V and PI.

Protocol 3: Western Blot Analysis of Histone Acetylation

This protocol is used to detect changes in histone acetylation levels, a direct downstream effect of HDAC inhibition by Purinostat mesylate.

Materials:

• Cells of interest

• Purinostat mesylate

• DMSO

• Cell culture plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-acetyl-Histone H3, anti-acetyl-Histone H4, anti-total Histone H3)

• HRP-conjugated secondary antibody

• ECL Western Blotting Substrate

Procedure:

• Cell Treatment and Lysis: Treat cells with Purinostat mesylate for the desired time. Lyse the cells in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against acetylated and total histones overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of acetylated histones to the total histone levels to determine the effect of Purinostat mesylate treatment.

Visualizations

Caption: Signaling pathway of Purinostat mesylate.

Caption: Experimental workflow for concentration optimization.

Caption: Troubleshooting logical relationships.

References

• 1. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

How to minimize off-target effects of Purinostat Mesylate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize off-target effects and optimize your experiments with Purinostat Mesylate.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Purinostat Mesylate?

Purinostat Mesylate is a potent and highly selective inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1][2] Its primary mechanism of action is the inhibition of these enzymes, leading to an accumulation of acetylated histones and other proteins. This alteration in protein acetylation modulates gene expression, ultimately inducing apoptosis (programmed cell death) in cancer cells.[1]

Q2: What are the known on-target effects of Purinostat Mesylate?

The primary on-target effects of Purinostat Mesylate are the induction of apoptosis and cell cycle arrest in hematologic cancer cells.[1] Preclinical and clinical studies have demonstrated its efficacy in various hematological malignancies, including B-cell acute lymphoblastic leukemia (B-ALL), chronic myeloid leukemia (CML), diffuse large B-cell lymphoma (DLBCL), and multiple myeloma.[3][4][5]

Q3: What are the potential off-target effects of Purinostat Mesylate?

As with other HDAC inhibitors, off-target effects of Purinostat Mesylate are a possibility and are primarily observed as toxicities in clinical settings. The most commonly reported treatment-related adverse events (TRAEs) of Grade 3 or higher include hematologic toxicities such as thrombocytopenia (low platelet count), neutropenia (low neutrophil count), and lymphocytopenia (low lymphocyte count).[6] Non-hematologic toxicities can also occur and are generally managed with supportive care. It's important to note that Purinostat Mesylate was developed to have high selectivity for Class I and IIb HDACs to minimize the toxicities associated with pan-HDAC inhibitors.[3]

Q4: How can I minimize off-target effects in my experiments?

Minimizing off-target effects is crucial for obtaining reliable and reproducible data. Here are several strategies:

• Dose Optimization: Carefully titrate the concentration of Purinostat Mesylate to find the lowest effective dose that elicits the desired on-target effect with minimal off-target consequences.

• Use of Appropriate Controls: Always include vehicle-treated control groups in your experiments to accurately assess the baseline and treatment effects.

• Cell Line Selection: Choose cell lines that are well-characterized and relevant to your research question.

• Combination Therapy: Consider using Purinostat Mesylate in combination with other therapeutic agents. This can allow for lower, less toxic doses of each drug while achieving a synergistic effect.[5] Preclinical studies have shown promising results when combining Purinostat Mesylate with agents like GLS1 inhibitors.[5]

Troubleshooting Guides

Problem 1: High levels of cytotoxicity observed in non-cancerous cell lines.

Possible Cause: The concentration of Purinostat Mesylate may be too high, leading to off-target effects.

Troubleshooting Steps:

• Perform a Dose-Response Curve: Test a wide range of Purinostat Mesylate concentrations on both your target cancer cell lines and relevant non-cancerous control cell lines. This will help you determine the therapeutic window.

• Assess Apoptosis Markers: Use techniques like Annexin V/PI staining followed by flow cytometry to quantify the percentage of apoptotic cells at different concentrations.

• Monitor Cell Viability: Employ assays such as MTT or CellTiter-Glo to assess cell viability over time.

Problem 2: Inconsistent or unexpected changes in gene or protein expression.

Possible Cause: Off-target effects on signaling pathways unrelated to HDAC inhibition.

Troubleshooting Steps:

• Perform Proteomic Analysis: Utilize techniques like mass spectrometry-based proteomics to identify proteins that are differentially expressed or post-translationally modified upon treatment with Purinostat Mesylate.[7][8][9] This can help identify unintended targets.

• Cellular Thermal Shift Assay (CETSA): This method can be used to verify direct target engagement in a cellular context.[10][11][12][13] A shift in the thermal stability of a protein in the presence of Purinostat Mesylate indicates a direct interaction.

• Pathway Analysis: Use bioinformatics tools to analyze the altered proteins and identify any signaling pathways that are unexpectedly affected.

Data Presentation

Table 1: In Vitro Selectivity of Purinostat Mesylate Against HDAC Isoforms

HDAC Class	Isoform	IC50 (nM)
Class I	HDAC1	0.81
HDAC2	1.4
HDAC3	1.7
HDAC8	3.8
Class IIa	HDAC4	1072
HDAC5	426
HDAC7	690
HDAC9	622
Class IIb	HDAC6	11.5
HDAC10	1.1
Class IV	HDAC11	3348

Data compiled from publicly available information.

Table 2: Common Grade ≥3 Treatment-Related Adverse Events (TRAEs) in Clinical Trials

Adverse Event	Frequency
Thrombocytopenia	High
Neutropenia	High
Lymphocytopenia	Moderate

Frequency is a qualitative summary based on clinical trial data.[6]

Experimental Protocols

Key Experiment: Western Blot for Histone Acetylation

This protocol is a general guideline for assessing the on-target activity of Purinostat Mesylate by measuring the acetylation of histone H3.

Materials:

• Cell culture reagents

• Purinostat Mesylate

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-acetyl-Histone H3, anti-total-Histone H3 (loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment: Plate cells and treat with various concentrations of Purinostat Mesylate and a vehicle control for the desired time.

• Cell Lysis: Wash cells with cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies (e.g., anti-acetyl-H3 at 1:1000 and anti-total-H3 at 1:2000) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane, apply ECL substrate, and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the acetyl-H3 signal to the total-H3 signal.

Mandatory Visualizations

Caption: Signaling pathway of Purinostat Mesylate-mediated HDAC inhibition.

Caption: Experimental workflow for assessing off-target effects.

Caption: Logical workflow for troubleshooting off-target effects.

References

• 1. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Study of Purinostat Mesylate for Injection in the Treatment of Relapsed or Refractory B Cell-related Tumor-predominant [ctv.veeva.com]
• 3. Preclinical and first-in-human of purinostat mesylate, a novel selective HDAC I/IIb inhibitor, in relapsed/refractory multiple myeloma and lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preclinical and first-in-human of purinostat mesylate, a novel selective HDAC I/IIb inhibitor, in relapsed/refractory multiple myeloma and lymphoma | Semantic Scholar [semanticscholar.org]
• 7. Proteomics analysis of histone deacetylase inhibitor-resistant solid tumors reveals resistant signatures and potential drug combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A comparative study of target engagement assays for HDAC1 inhibitor profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. HDAC11 target engagement assay development in cells – CETSA – openlabnotebooks.org [openlabnotebooks.org]
• 13. A Comparative Study of Target Engagement Assays for HDAC1 Inhibitor Profiling - PubMed [pubmed.ncbi.nlm.nih.gov]

Managing toxicity of Purinostat Mesylate in animal models

Welcome to the technical support center for managing the toxicity of Purinostat Mesylate in animal models. This resource provides researchers, scientists, and drug development professionals with essential troubleshooting guides and frequently asked questions (FAQs) to ensure the safe and effective use of this compound in a preclinical setting.

Frequently Asked Questions (FAQs)

Q1: What is Purinostat Mesylate and what is its mechanism of action?

A1: Purinostat Mesylate (also known as CHMFL-HDAC-801) is a potent and highly selective inhibitor of Class I and Class IIb Histone Deacetylases (HDACs).[1][2][3] HDACs are enzymes that remove acetyl groups from histones, leading to condensed chromatin and transcriptional repression. By inhibiting these specific HDACs, Purinostat Mesylate causes an accumulation of acetylated histones, which relaxes chromatin structure and alters the expression of key genes involved in cell cycle arrest, apoptosis, and differentiation.[4] This targeted action is crucial for its anti-tumor activity.[1][2] In preclinical studies, it has demonstrated robust anti-tumor effects in various hematologic cancers.[1][2]

Q2: What are the primary toxicities observed with Purinostat Mesylate in animal models?

A2: The most significant and dose-limiting toxicity associated with Purinostat Mesylate and other HDAC inhibitors is hematological.[2][5][6] Researchers should closely monitor for signs of:

• Thrombocytopenia (low platelet count)

• Neutropenia (low neutrophil count)

• Leukopenia (low white blood cell count)

While preclinical studies have described Purinostat Mesylate as having "favorable pharmacokinetics and low toxicity properties," clinical trial data has shown these hematological events to be the most common grade ≥3 adverse effects.[1][2][7] The mechanism is believed to be a reversible inhibition of platelet production and release rather than permanent bone marrow ablation.[5]

Q3: Are there non-hematological toxicities to be aware of?

A3: While hematological toxicity is primary, researchers should also monitor for general signs of poor health and other potential class-wide effects of HDAC inhibitors, which may include:

• Significant body weight loss

• Gastrointestinal issues (diarrhea, loss of appetite)

• Fatigue or lethargy

• Injection site reactions

HDACs, particularly class I, are essential for maintaining the homeostasis of intestinal stem cells. Their inhibition can lead to gastrointestinal side effects.[3]

Q4: What is the Maximum Tolerated Dose (MTD) of Purinostat Mesylate in common animal models?

A4: Specific Maximum Tolerated Dose (MTD) or LD50 values for Purinostat Mesylate in animal models are not widely available in published literature, as this data is often proprietary. MTD studies are typically performed by researchers to establish appropriate dosing for their specific model and experimental conditions. An MTD is generally defined as the highest dose that does not produce unacceptable toxicity or more than a defined percentage of body weight loss over a specified period.

Troubleshooting Guides

Issue 1: Severe Thrombocytopenia Observed

Symptoms:

• Platelet counts fall significantly below baseline (e.g., >50% reduction).

• Signs of bleeding or bruising at injection sites or elsewhere.

Troubleshooting Steps:

• Confirm the Finding: Repeat the Complete Blood Count (CBC) to verify the platelet count. Ensure blood samples are collected properly in EDTA tubes to prevent clotting, which can falsely lower platelet counts.

• Dose Reduction: This is the most critical first step. Implement a dose reduction schedule. A 50% reduction of the current dose is a common starting point. If toxicity persists, a further reduction or a temporary halt in dosing ("drug holiday") may be necessary.

• Supportive Care (Experimental): For severe, dose-limiting thrombocytopenia, the use of a thrombopoietin (TPO) mimetic can be considered. A study on other HDAC inhibitors in mice showed that TPO mimetics could successfully ameliorate drug-induced thrombocytopenia, suggesting a potential strategy to manage this specific toxicity.[5]

• Monitor Recovery: After dose adjustment, monitor platelet counts every 2-3 days until they return to a safe level. HDACi-induced thrombocytopenia is typically reversible.[5]

Issue 2: Significant Weight Loss and/or Dehydration

Symptoms:

• Animal loses >15% of its initial body weight.

• Signs of dehydration, such as scruffy coat, sunken eyes, or reduced activity.

Troubleshooting Steps:

• Pause Dosing: Immediately suspend administration of Purinostat Mesylate.

• Provide Supportive Care:

  • Administer subcutaneous fluids (e.g., 0.9% saline or Lactated Ringer's solution, 1-2 mL per 30g mouse) to rehydrate.

  • Provide a highly palatable, high-calorie food source or gel supplement on the cage floor.

• Evaluate for Gastrointestinal Toxicity: HDAC inhibitors can impact intestinal health.[3] If diarrhea is present, it may be contributing to weight loss and dehydration.

• Re-initiate at a Lower Dose: Once the animal has recovered its weight and is stable, consider restarting Purinostat Mesylate at a significantly lower dose (e.g., 50% of the last tolerated dose).

• Adjust Dosing Schedule: Consider changing the dosing schedule from consecutive days to an intermittent schedule (e.g., three times a week) to allow for recovery between doses.[2]

Data Presentation

Quantitative toxicity data for Purinostat Mesylate from preclinical studies is not publicly available. The following tables are provided as templates for researchers to record their own findings during dose-escalation or MTD studies.

Table 1: Template for Dose-Dependent Hematological Toxicity of Purinostat Mesylate in Mice

Dose (mg/kg)	Schedule	Platelets (x10⁹/L) (Nadir)	Neutrophils (x10⁹/L) (Nadir)	White Blood Cells (x10⁹/L) (Nadir)	% Body Weight Change (Max)
Vehicle Control	e.g., QDx5	Baseline	Baseline	Baseline	Value
Low Dose	e.g., QDx5	Value	Value	Value	Value
Mid Dose	e.g., QDx5	Value	Value	Value	Value

| High Dose | e.g., QDx5 | Value | Value | Value | Value |

Table 2: Template for Monitoring Parameters and Action Thresholds

Parameter	Monitoring Frequency	Alert Threshold	Action
Body Weight	Daily	>15% loss from baseline	Pause dosing; provide supportive care.
Platelet Count	Baseline, then 2x/week	< 50% of baseline	Reduce dose by 50%; consider TPO mimetic.
Neutrophil Count	Baseline, then 2x/week	< 0.5 x10⁹/L	Pause dosing; monitor for infection.

| Clinical Signs | Daily | Lethargy, ruffled fur, poor appetite | Perform health check; consider pausing dose. |

Experimental Protocols

Protocol 1: Complete Blood Count (CBC) Monitoring in Mice

Objective: To monitor hematological parameters in mice treated with Purinostat Mesylate.

Materials:

• K2-EDTA coated microtubes (e.g., BD Microtainer).

• Sterile needles (25-27 gauge) or lancets.

• Anesthetic (e.g., isoflurane).

• Automated hematology analyzer.

Methodology:

• Blood Collection:

  • Anesthetize the mouse using isoflurane.

  • Collect approximately 50-100 µL of blood via retro-orbital sinus puncture or from the facial (submandibular) vein using a sterile lancet.

  • Dispense the blood directly into an EDTA-coated microtube.

• Sample Handling:

  • Immediately after collection, gently invert the tube 8-10 times to ensure thorough mixing with the anticoagulant and prevent clotting.

  • Analyze the sample within one hour of collection. If analysis is delayed, store the sample refrigerated (2-8°C) for up to 8 hours. Allow the sample to return to room temperature before analysis.

• Analysis:

  • Use a calibrated automated hematology analyzer to determine counts for platelets, neutrophils, total white blood cells, red blood cells, and other relevant parameters.

  • Ensure the analyzer is validated for use with mouse blood, as cell sizes differ from humans.

• Data Recording:

  • Record all hematological parameters for each animal at each time point (e.g., baseline, mid-study, end of study) to track changes relative to the animal's own baseline and the vehicle control group.

Protocol 2: Histopathological Examination of Tissues

Objective: To assess potential organ toxicity of Purinostat Mesylate.

Materials:

• 10% Neutral Buffered Formalin (NBF).

• Phosphate-Buffered Saline (PBS).

• Standard tissue processing reagents (ethanol series, xylene, paraffin).

• Microtome and glass slides.

• Hematoxylin and Eosin (H&E) stains.

Methodology:

• Necropsy and Tissue Collection:

  • At the study endpoint, euthanize animals via an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).

  • Perform a full gross necropsy, examining all major organs for abnormalities.

  • Collect key organs such as the liver, spleen, kidneys, heart, lungs, and gastrointestinal tract. Also collect the sternum or femur for bone marrow evaluation.

• Tissue Fixation:

  • Immediately place collected tissues in at least 10 volumes of 10% NBF. For bone, allow fixation for 24-48 hours before decalcification.

  • Ensure tissues are no more than 5 mm thick to allow for proper fixation.

• Processing and Embedding:

  • After fixation, tissues are dehydrated through a series of graded ethanol baths, cleared with xylene, and infiltrated with molten paraffin wax.

  • Embed the tissues in paraffin blocks.

• Sectioning and Staining:

  • Cut 4-5 µm thick sections from the paraffin blocks using a microtome.

  • Mount the sections on glass slides.

  • Deparaffinize and rehydrate the sections, then stain with H&E.

• Pathological Evaluation:

  • A qualified veterinary pathologist should examine the stained slides microscopically.

  • Evaluation should focus on identifying any signs of drug-induced toxicity, such as cellular necrosis, inflammation, apoptosis, or changes in tissue architecture, particularly in the bone marrow, liver, and spleen.[8]

Visualizations

Caption: Mechanism of Action for Purinostat Mesylate.

Caption: Experimental workflow for monitoring toxicity.

Caption: Troubleshooting guide for thrombocytopenia.

References

• 1. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. ashpublications.org [ashpublications.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Pathology Principles and Practices for Analysis of Animal Models - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for long-term storage and handling of Purinostat Mesylate

This technical support center provides researchers, scientists, and drug development professionals with best practices for the long-term storage and handling of Purinostat Mesylate, along with troubleshooting guides and frequently asked questions for its use in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Purinostat Mesylate and what is its mechanism of action?

Purinostat Mesylate is a potent and selective inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1] Its primary mechanism of action is the inhibition of these enzymes, leading to an increase in the acetylation of histones and other proteins. This alteration in protein acetylation modulates gene expression, resulting in the induction of apoptosis, cell cycle arrest, and the downregulation of key oncogenic signaling pathways.[2][3]

Q2: What are the recommended long-term storage conditions for Purinostat Mesylate?

For optimal stability, Purinostat Mesylate should be stored as a solid powder at -20°C for the short term and -80°C for long-term storage. Stock solutions are recommended to be stored under the following conditions:

• -80°C: Up to 6 months[1]

• -20°C: Up to 1 month[1]

It is crucial to store the compound in a sealed container, away from moisture, to prevent degradation.[1] A lyophilized injectable formulation, which includes hydroxypropyl-β-cyclodextrin (HP-β-CD) to improve solubility and stability, can be stored at 2-8°C.[4]

Q3: How should I prepare Purinostat Mesylate for in vitro and in vivo experiments?

Due to its poor water solubility, the preparation method for Purinostat Mesylate is critical for obtaining reliable and reproducible results.

• In Vitro Experiments: For cell-based assays, Purinostat Mesylate is typically dissolved in dimethyl sulfoxide (DMSO) to create a high-concentration stock solution. This stock solution can then be further diluted in cell culture media to the desired final concentration. It is important to ensure the final DMSO concentration in the culture medium is low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.

• In Vivo Experiments: For animal studies, an injectable formulation of Purinostat Mesylate (PMF) has been developed using HP-β-CD to overcome its poor solubility and improve bioavailability.[2] This lyophilized formulation is typically reconstituted in a sterile 0.9% NaCl solution for intravenous administration.[4]

Q4: What are the known signaling pathways affected by Purinostat Mesylate?

Purinostat Mesylate, as a selective HDAC I/IIb inhibitor, has been shown to modulate several critical signaling pathways involved in cancer cell proliferation, survival, and apoptosis. Key affected pathways and proteins include:

• Downregulation of oncogenic proteins: c-Myc and BCR-ABL.[3][5]

• Repression of survival factors: β-Catenin, E2f, Ezh2, Alox5, and mTOR.[2][6]

• Induction of apoptosis: Through mechanisms involving the activation of caspase-3.

• Cell cycle arrest: Primarily at the G0/G1 phase.[1]

• PI3K/Akt/mTOR Pathway: HDAC inhibitors are known to interact with and can lead to the inhibition of this critical survival pathway.[7][8][9][10][11]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of Purinostat Mesylate in cell culture medium.	Poor aqueous solubility of the compound. The concentration of Purinostat Mesylate exceeds its solubility limit in the aqueous medium.	- Ensure the final DMSO concentration from the stock solution is minimal and does not exceed 0.5%.- Prepare fresh dilutions from the stock solution for each experiment.- Consider using a pre-formulated version with solubility enhancers like HP-β-CD if available for in vitro use.
High variability in experimental results between replicates.	Inconsistent dissolution of the compound. Pipetting errors, especially with small volumes of a high-concentration stock solution.	- Vortex the stock solution thoroughly before making dilutions.- Use calibrated pipettes and perform serial dilutions to achieve the final concentration.- Ensure homogenous mixing of the compound in the culture medium before adding to cells.
No or weak effect of Purinostat Mesylate on histone acetylation.	Insufficient concentration or incubation time. Degraded compound.	- Perform a dose-response and time-course experiment to determine the optimal concentration and duration of treatment for your cell line.- Verify the integrity of the compound. If stored improperly or for an extended period, consider using a fresh batch.- Check the activity of your detection antibodies and reagents in the Western blot protocol.
Unexpected cytotoxicity in control (vehicle-treated) cells.	High concentration of the solvent (e.g., DMSO).	- Ensure the final concentration of DMSO in the cell culture medium is below the toxic threshold for your cell line (typically <0.1%).- Run a vehicle-only control with the same final DMSO concentration as your highest Purinostat Mesylate concentration to assess solvent toxicity.

Quantitative Data

Table 1: IC50 Values of Purinostat Mesylate in Various Cell Lines

Cell Line	Cancer Type	IC50 (nM)
LAMA84	Chronic Myeloid Leukemia	<10
188 BL-2	B-cell Leukemia	<10
HDAC1	-	0.81
HDAC2	-	1.4
HDAC3	-	1.7
HDAC6	-	11.5
HDAC10	-	1.1

Data compiled from MedChemExpress.[1]

Table 2: Pharmacokinetic Parameters of Purinostat Mesylate Formulation

Parameter	Oral Administration	Intravenous Administration
Cmax (µg/L)	49.3 ± 26.443	-
AUC (µg/L*h)	134.1 ± 72.8	200.7 ± 53.6
t1/2 (h)	1.8 ± 0.9	1.4 ± 0.5

Pharmacokinetic parameters were determined following a 10 mg/kg dose.[4]

Experimental Protocols

Protocol 1: Western Blot Analysis of Histone Acetylation

This protocol outlines the steps to assess the effect of Purinostat Mesylate on the acetylation of histone H3.

• Cell Seeding and Treatment:

  • Seed cells at a density that will allow for logarithmic growth during the treatment period.

  • Allow cells to adhere overnight.

  • Treat cells with varying concentrations of Purinostat Mesylate (e.g., 10, 50, 100 nM) and a vehicle control (DMSO) for the desired time (e.g., 24 hours).

• Histone Extraction (Acid Extraction Method):

  • Wash cells with ice-cold PBS containing a protease inhibitor cocktail.

  • Lyse the cells in a hypotonic buffer and isolate the nuclear fraction by centrifugation.

  • Resuspend the nuclear pellet in 0.4 N sulfuric acid and incubate with gentle rotation at 4°C for at least 1 hour to extract histones.

  • Centrifuge at high speed to pellet debris and collect the supernatant containing histones.

  • Neutralize the acid and determine the protein concentration using a suitable assay (e.g., Bradford).

• SDS-PAGE and Western Blotting:

  • Prepare protein samples with Laemmli buffer and heat at 95°C for 5 minutes.

  • Load equal amounts of protein (15-20 µg) onto a 15% SDS-polyacrylamide gel.

  • Perform electrophoresis to separate the proteins.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against acetylated-histone H3 (Ac-H3) and total histone H3 (as a loading control) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities for Ac-H3 and total H3.

  • Normalize the Ac-H3 signal to the total H3 signal to determine the relative change in histone acetylation.

Visualizations

Caption: Purinostat Mesylate inhibits HDACs, leading to downstream cellular effects.

Caption: General experimental workflow for in vitro studies with Purinostat Mesylate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Therapeutic efficacy of an injectable formulation of purinostat mesylate in SU-DHL-6 tumour model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Combinatorial antitumor effect of HDAC and the PI3K-Akt-mTOR pathway inhibition in a Pten defecient model of prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Histone Deacetylase Inhibitors as Multitarget-Directed Epi-Drugs in Blocking PI3K Oncogenic Signaling: A Polypharmacology Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. oncotarget.com [oncotarget.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Frontiers | A Dual PI3K/HDAC Inhibitor Downregulates Oncogenic Pathways in Hematologic Tumors In Vitro and In Vivo [frontiersin.org]

Technical Support Center: Addressing Purinostat Mesylate Resistance in Cancer Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to Purinostat Mesylate in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: My cancer cell line is showing reduced sensitivity to Purinostat Mesylate. What are the common mechanisms of resistance to HDAC inhibitors like Purinostat Mesylate?

A1: Resistance to histone deacetylase (HDAC) inhibitors, including the selective Class I and IIb inhibitor Purinostat Mesylate, can arise from various molecular and cellular alterations. Key mechanisms include:

• Upregulation of Drug Efflux Pumps: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (ABCB1), can actively pump the drug out of the cell, reducing its intracellular concentration and efficacy.

• Alterations in Target HDACs: Increased expression of the target HDAC enzymes can effectively titrate out the inhibitor, requiring higher concentrations to achieve a therapeutic effect.

• Activation of Pro-Survival Signaling Pathways: Cancer cells can develop resistance by upregulating pro-survival pathways that counteract the apoptotic effects of Purinostat Mesylate. Commonly implicated pathways include:

  • PI3K/Akt/mTOR pathway: This pathway promotes cell survival, proliferation, and growth.[1] Its activation can render cells less sensitive to HDAC inhibitor-induced apoptosis.

  • MAPK/ERK pathway: This pathway is also crucial for cell proliferation and survival, and its activation has been linked to resistance to various targeted therapies.[2][3]

• Changes in Apoptotic Machinery: Upregulation of anti-apoptotic proteins (e.g., Bcl-2, Bcl-xL) or downregulation of pro-apoptotic proteins (e.g., Bax, Bak) can make cells more resistant to programmed cell death.

• Metabolic Reprogramming: Cancer cells can adapt their metabolism to survive the stress induced by HDAC inhibition. For instance, an increase in glutamate metabolism has been observed in response to Purinostat Mesylate.[4]

Q2: How can I experimentally confirm if my cell line has developed resistance to Purinostat Mesylate?

A2: To confirm resistance, you should perform a dose-response assay to compare the half-maximal inhibitory concentration (IC50) of Purinostat Mesylate in your potentially resistant cell line with the parental (sensitive) cell line. A significant increase in the IC50 value indicates the development of resistance.

Troubleshooting Guides

Issue 1: Increased IC50 of Purinostat Mesylate in my cell line.

This is the primary indicator of acquired resistance. The following steps will help you characterize and potentially overcome this resistance.

1.1. Confirm and Quantify Resistance:

• Experimental Protocol: Determining IC50 using a Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

  • Cell Seeding: Seed both the parental (sensitive) and the suspected resistant cells in 96-well plates at a predetermined optimal density.

  • Drug Treatment: After allowing the cells to adhere overnight, treat them with a serial dilution of Purinostat Mesylate for 48-72 hours. Include a vehicle-only control (e.g., DMSO).

  • Viability Assessment: Add the viability reagent (e.g., MTT or CellTiter-Glo®) and measure the absorbance or luminescence according to the manufacturer's protocol.

  • Data Analysis: Normalize the data to the vehicle-treated control and plot the percentage of viable cells against the log of the Purinostat Mesylate concentration. Use a non-linear regression model to calculate the IC50 value.

Cell Line Type	Expected IC50 Range for Purinostat Mesylate
Sensitive Hematological Malignancy Cell Lines	0.81 - 11.5 nM[5]
Resistant Cell Lines	Significantly higher than the parental line (e.g., >5-10 fold increase)

1.2. Investigate Potential Resistance Mechanisms:

• Experimental Protocol: Western Blot Analysis of Key Proteins

  • Protein Extraction: Lyse both parental and resistant cells (treated with and without Purinostat Mesylate) and quantify the protein concentration.

  • SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting: Probe the membrane with primary antibodies against key proteins implicated in HDAC inhibitor resistance.

  • Detection: Use an appropriate secondary antibody and a chemiluminescence detection system to visualize the protein bands.

Target Protein	Rationale for Investigation	Expected Result in Resistant Cells
Acetyl-Histone H3/H4	To confirm target engagement.	Reduced acetylation in resistant cells at a given drug concentration.
P-glycoprotein (ABCB1)	To investigate drug efflux.	Increased expression.
p-Akt, p-ERK	To assess activation of survival pathways.	Increased phosphorylation (activation).
Bcl-2, Bcl-xL	To check for anti-apoptotic protein upregulation.	Increased expression.
c-Myc, HSP90	Downstream targets of HDAC inhibition.	Sustained or increased expression despite treatment.[6][7]

1.3. Strategies to Overcome Resistance:

Based on your findings, consider the following combination strategies.

Issue 2: My cells are resistant to Purinostat Mesylate monotherapy. What are some effective combination strategies?

Combination therapy is a promising approach to overcome resistance. Here are some evidence-based strategies:

2.1. Combination with a Glutaminase (GLS1) Inhibitor (e.g., BPTES):

• Rationale: Purinostat Mesylate can induce metabolic reprogramming, leading to increased glutamate metabolism.[4] Co-treatment with a GLS1 inhibitor can synergistically eliminate cancer stem cells.[4][8]

• Experimental Protocol: Synergy Analysis using the Combination Index (CI) Method

  • Drug Combination Treatment: Treat cells with Purinostat Mesylate and BPTES alone and in combination at various concentrations and ratios.

  • Cell Viability Assay: Perform a cell viability assay as described in section 1.1.

  • Synergy Calculation: Use software like CompuSyn to calculate the Combination Index (CI). A CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Drug Combination	Cell Line	Effect	Reference
Purinostat Mesylate + BPTES	CD34+ CML cells	Synergistic eradication of leukemia stem cells.[4][8]	[4][8]

2.2. Combination with a Proteasome Inhibitor (e.g., Bortezomib):

• Rationale: Proteasome inhibitors can overcome resistance mediated by anti-apoptotic proteins and NF-κB activation, which are potential escape mechanisms from HDAC inhibitor therapy.[9]

• Expected Outcome: Synergistic induction of apoptosis in resistant cells. This has been observed with other HDAC inhibitors in multiple myeloma.[10][11]

2.3. Combination with a BCL-2 Inhibitor (e.g., Venetoclax):

• Rationale: If resistance is associated with the upregulation of the anti-apoptotic protein BCL-2, direct inhibition of BCL-2 can restore sensitivity to apoptosis.

• Expected Outcome: Synergistic cell killing, particularly in hematological malignancies where BCL-2 is a key survival factor.[12][13]

2.4. Combination with Kinase Inhibitors (Targeting PI3K/Akt or MAPK/ERK pathways):

• Rationale: If you observe activation of the PI3K/Akt or MAPK/ERK pathways in your resistant cells, combining Purinostat Mesylate with inhibitors of these pathways can block these survival signals.[2][3][14]

• Expected Outcome: Re-sensitization of resistant cells to Purinostat Mesylate.

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for Investigating Purinostat Mesylate Resistance

Caption: A flowchart outlining the experimental steps to confirm, investigate, and overcome resistance to Purinostat Mesylate.

Signaling Pathways Implicated in Purinostat Mesylate Resistance

Caption: Key signaling pathways involved in resistance to Purinostat Mesylate, highlighting the PI3K/Akt and MAPK/ERK pathways.

References

• 1. mdpi.com [mdpi.com]
• 2. Activation of the MAPK pathway mediates resistance to PI3K inhibitors in chronic lymphocytic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of the MAPK pathway mediates resistance to PI3K inhibitors in chronic lymphocytic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Bortezomib in combination with other therapies for the treatment of multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Vorinostat plus bortezomib for the treatment of relapsed/refractory multiple myeloma: a case series illustrating utility in clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Bortezomib and Vorinostat Therapy as Maintenance Therapy after Autologous Transplant for Multiple Myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Venetoclax-Based Combination Regimens in Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Inhibition of PI3K and MAPK pathways along with KIT inhibitors as a strategy to overcome drug resistance in gastrointestinal stromal tumors - PMC [pmc.ncbi.nlm.nih.gov]

Interpreting unexpected phenotypes in Purinostat Mesylate-treated cells

Welcome to the technical support center for Purinostat Mesylate. This resource is designed to assist researchers, scientists, and drug development professionals in interpreting unexpected phenotypes observed during in vitro and in vivo experiments with this selective Class I and IIb Histone Deacetylase (HDAC) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the expected cellular phenotype after Purinostat Mesylate treatment?

A1: The primary expected phenotypes following Purinostat Mesylate treatment in cancer cell lines are cell cycle arrest and induction of apoptosis.[1][2][3] As a selective HDAC I/IIb inhibitor, Purinostat Mesylate causes hyperacetylation of histones and other proteins, leading to the altered expression of genes involved in cell cycle progression and survival.[2][3] This typically results in a G1 or G2/M phase arrest and subsequent programmed cell death.

Q2: We observe a decrease in cell proliferation, but our apoptosis assays (e.g., Annexin V) show only a marginal increase in cell death. What could be the reason?

A2: This is a common and important observation. A reduction in cell proliferation without a significant increase in apoptosis can be attributed to several alternative cellular fates induced by Purinostat Mesylate:

• Cell Cycle Arrest: The compound may be inducing a strong cytostatic effect, causing cells to arrest in a specific phase of the cell cycle without immediately proceeding to apoptosis.

• Induction of Cellular Differentiation: In some cancer cell types, HDAC inhibitors can push cells towards a more differentiated, non-proliferative state rather than inducing apoptosis.[4][5][6]

• Induction of Senescence: Cells may enter a state of irreversible growth arrest known as senescence, characterized by a flattened morphology and positive staining for senescence-associated β-galactosidase (SA-β-gal).[7][8]

• Induction of Autophagy: Autophagy is a cellular self-digestion process that can have a dual role. While it can lead to cell death, it can also act as a survival mechanism under stress.[9] Purinostat Mesylate treatment might be inducing a pro-survival autophagic response.

Q3: Our cells initially respond to Purinostat Mesylate, but over time, we observe the emergence of a resistant population. What are the potential mechanisms of resistance?

A3: Resistance to HDAC inhibitors, including Purinostat Mesylate, is a significant challenge. Several mechanisms have been described:

• Upregulation of Drug Efflux Pumps: Increased expression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (ABCB1), can actively pump the drug out of the cell, reducing its intracellular concentration and efficacy.[10][11]

• Alterations in Apoptotic Pathways: Upregulation of anti-apoptotic proteins (e.g., Bcl-2, Bcl-xL) or downregulation of pro-apoptotic proteins can render cells resistant to apoptosis induction.[4][12]

• Activation of Pro-Survival Signaling Pathways: Compensatory activation of pathways like PI3K/Akt/mTOR or MAPK can counteract the pro-apoptotic effects of HDAC inhibition.[10][11]

• Changes in HDAC Expression or Complex Composition: Alterations in the expression levels of different HDAC isoforms or the proteins they complex with can affect the drug's efficacy.[10]

Q4: We are observing unexpected changes in cell morphology that are not typical of apoptosis. What could these changes indicate?

A4: Changes in cell morphology are an important phenotypic readout. Besides the characteristic blebbing and shrinkage of apoptosis, you might observe:

• Flattened and Enlarged Cells: This morphology is often associated with cellular senescence.

• Formation of Neurite-like Outgrowths or Other Lineage-Specific Features: This could indicate the induction of cellular differentiation.

• Increased number of Vacuoles in the Cytoplasm: This can be a sign of increased autophagic activity.

Troubleshooting Guides

Unexpected Phenotype 1: Reduced Cell Viability with Low Levels of Apoptosis

• Problem: A significant decrease in cell number or metabolic activity (e.g., in an MTT or XTT assay) is observed, but Annexin V/PI staining or caspase activity assays show a minimal increase in apoptosis.

• Troubleshooting Workflow:

  Troubleshooting workflow for low apoptosis.

Unexpected Phenotype 2: Development of Drug Resistance

• Problem: After an initial response, cells resume proliferation in the continued presence of Purinostat Mesylate.

• Troubleshooting Workflow:

  Troubleshooting workflow for drug resistance.

Data Presentation

Table 1: In Vitro Efficacy of Purinostat Mesylate

Parameter	Cell Line	Value	Reference
IC50 (HDAC Inhibition)	HDAC1	0.81 nM	[1]
HDAC2	1.4 nM	[1]
HDAC3	1.7 nM	[1]
HDAC6	11.5 nM	[1]
HDAC8	3.8 nM	[1]
HDAC10	1.1 nM	[1]
IC50 (Cell Proliferation)	LAMA84	Not explicitly stated, but effective in the 0-80 nM range	[1]
188 BL-2	Not explicitly stated, but effective in the 0-60 nM range	[1]
Apoptosis Induction	LAMA84	Dose-dependent increase	[1]
188 BL-2	Dose-dependent increase	[1]
Cell Cycle Arrest	LAMA84	G0/G1 phase	[1]
188 BL-2	G0/G1 phase	[1]

Table 2: Clinical Trial Adverse Events (as Unexpected Phenotypes)

Adverse Event (Grade ≥3)	Frequency in r/r DLBCL Trial	Frequency in r/r PTCL Trial	Reference
Thrombocytopenia	81.8%	75.0%	[5][13]
Neutropenia	79.5%	83.3%	[5][13]
Leukocytopenia	47.7%	50.0%	[5][13]
Lymphocytopenia	27.3%	41.7%	[5][13]
Anemia	9.1%	20.8%	[5][13]
Hypokalemia	11.4%	12.5%	[5][13]
Hypertriglyceridemia	9.1%	Not Reported	[5]
Infectious Pneumonia	Not Reported	16.7%	[13]

Signaling Pathways

Expected Signaling Pathway of Purinostat Mesylate

References

• 1. researchgate.net [researchgate.net]
• 2. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanisms of resistance to histone deacetylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ascopubs.org [ascopubs.org]
• 6. ashpublications.org [ashpublications.org]
• 7. Senescence-Associated β-Galactosidase Detection in Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of cellular senescence in culture in vivo: the senescence-associated beta-galactosidase assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ashpublications.org [ashpublications.org]
• 11. Mechanisms of resistance to histone deacetylase inhibitors in acute leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ashpublications.org [ashpublications.org]

How to determine the optimal dosing schedule for Purinostat Mesylate in vivo

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on determining the optimal in vivo dosing schedule for Purinostat Mesylate. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the mechanism of action of Purinostat Mesylate and how does it inform dosing strategy?

Purinostat Mesylate is a highly potent and selective inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1][2] Its mechanism of action involves the induction of tumor cell apoptosis by epigenetically modulating key oncogenic pathways, such as BCR-ABL and c-MYC.[1][2] Understanding this targeted mechanism is crucial for designing a dosing schedule that maximizes HDAC inhibition within the tumor while minimizing systemic toxicity. The dosing regimen should aim to maintain a therapeutic concentration of the drug at the tumor site for a sufficient duration to induce these epigenetic changes.

Q2: I am starting a new in vivo experiment with Purinostat Mesylate. What is a good starting dose?

Preclinical studies in mouse models of B-cell acute lymphoblastic leukemia and other hematologic malignancies have reported effective doses ranging from 2.5 mg/kg to 20 mg/kg, administered intravenously three times a week.[3] A common starting point in xenograft models is often in the 5-10 mg/kg range, administered via intravenous (IV) or intraperitoneal (IP) injection.[3] However, the optimal starting dose will depend on the specific animal model, tumor type, and the formulation being used. It is highly recommended to perform a dose-ranging study, including a Maximum Tolerated Dose (MTD) determination, for your specific model.

Q3: My animals are showing signs of toxicity (e.g., weight loss, lethargy) at the initial dose. What should I do?

Toxicity is a common challenge with HDAC inhibitors. If you observe signs of toxicity, consider the following troubleshooting steps:

• Reduce the dose: This is the most straightforward approach. You can try decreasing the dose by 25-50% and closely monitor the animals.

• Decrease the dosing frequency: Instead of three times a week, you could try dosing twice a week or every other day to allow for a recovery period between treatments.

• Change the route of administration: If you are using IP administration, switching to IV may alter the pharmacokinetic profile and potentially reduce local toxicity.

• Evaluate the formulation: Ensure the formulation is properly prepared and that the vehicle itself is not contributing to the toxicity. Purinostat Mesylate has poor water solubility and is often formulated with solubilizing agents like HP-β-CD.[3][4][5]

Q4: I am not observing significant anti-tumor efficacy. What are the potential reasons?

A lack of efficacy can be due to several factors:

• Sub-optimal dose: The dose may be too low to achieve a therapeutic concentration in the tumor. A dose-escalation study is recommended to explore higher, tolerable doses.

• Inadequate dosing frequency: The drug may be cleared from the system before it can exert a sustained biological effect. More frequent dosing, if tolerated, might be necessary.

• Tumor model resistance: The specific tumor model you are using may be inherently resistant to HDAC inhibition. It is important to have in vitro data on the sensitivity of your cell line to Purinostat Mesylate before moving into in vivo studies.

• Drug delivery to the tumor: Poor vascularization of the tumor can limit drug penetration. You can assess this through pharmacokinetic analysis of both plasma and tumor tissue.

• Pharmacodynamic effect: Confirm that the drug is hitting its target by measuring pharmacodynamic biomarkers, such as the acetylation of histones (e.g., Ac-H3, Ac-H4) in tumor tissue or peripheral blood mononuclear cells (PBMCs).[6]

Q5: How can I confirm that Purinostat Mesylate is engaging its target in my in vivo model?

Measuring pharmacodynamic biomarkers is essential. The most direct way is to assess the level of histone acetylation in tumor biopsies or PBMCs at various time points after drug administration. An increase in acetylated histones H3 and H4 is a hallmark of HDAC inhibitor activity.[6] You can also measure the expression of downstream target genes or proteins, such as p21, which is often upregulated by HDAC inhibitors and leads to cell cycle arrest.[7]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies of Purinostat Mesylate.

Table 1: Preclinical In Vivo Efficacy of Purinostat Mesylate

Animal Model	Tumor Type	Dose	Route of Administration	Dosing Schedule	Outcome	Reference
NOD/SCID Mice	SU-DHL-6 Xenograft	2.5, 5, 10, 20 mg/kg	Intravenous	Three times a week	Dose-dependent tumor growth inhibition (57.35% at 2.5 mg/kg)	[3]
PDX Model	Ph+ B-ALL	2.5, 10 mg/kg	Not Specified	Three times a week	Significantly prolonged survival	[8]
BL-2 Secondary Transplantation	Ph+ B-ALL	5, 10 mg/kg	Intraperitoneal	Three times a week for 5 weeks	Effectively suppresses leukemia progression
BCR-ABL(T315I)-induced B-ALL	Primary B-ALL	5, 10 mg/kg	Intravenous	Three times a week for 8 weeks	Potent anti-leukemia effects and prolonged survival

Table 2: Phase I Clinical Trial Dose Escalation of Purinostat Mesylate

Dose Level (mg/m²)	Route of Administration	Dosing Schedule
1.2	Intravenous	Day 1, 4, 8, 11 of a 21-day cycle
2.4	Intravenous	Day 1, 4, 8, 11 of a 21-day cycle
4.0	Intravenous	Day 1, 4, 8, 11 of a 21-day cycle
6.0	Intravenous	Day 1, 4, 8, 11 of a 21-day cycle
8.4	Intravenous	Day 1, 4, 8, 11 of a 21-day cycle
11.2	Intravenous	Day 1, 4, 8, 11 of a 21-day cycle
15	Intravenous	Day 1, 4, 8, 11 of a 21-day cycle
Data from a Phase I trial in patients with relapsed or refractory hematologic malignancies.[9][10]

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Study in Mice

Objective: To determine the highest dose of Purinostat Mesylate that can be administered without causing unacceptable toxicity.

Materials:

• Purinostat Mesylate

• Vehicle (e.g., 10% HP-β-CD in sterile water)

• 6-8 week old mice (strain relevant to your tumor model)

• Standard animal housing and monitoring equipment

Procedure:

• Dose Selection: Based on available data, select a starting dose (e.g., 2.5 mg/kg) and a series of escalating doses (e.g., 5, 10, 20, 40 mg/kg).

• Animal Groups: Assign 3-5 mice per dose group, including a vehicle control group.

• Administration: Administer Purinostat Mesylate via the intended route (e.g., IV or IP) according to the planned dosing schedule (e.g., three times a week for two weeks).

• Monitoring: Monitor animals daily for clinical signs of toxicity, including:

  • Body weight changes (a loss of >15-20% is often a sign of significant toxicity).

  • Changes in appearance (e.g., ruffled fur, hunched posture).

  • Changes in behavior (e.g., lethargy, reduced activity).

  • Signs of distress (e.g., labored breathing).

• Endpoint: The MTD is defined as the highest dose at which no severe toxicity or mortality is observed.

• Necropsy: At the end of the study, perform a gross necropsy and consider collecting tissues for histopathological analysis to identify any organ-specific toxicities.

Protocol 2: Pharmacokinetic (PK) and Pharmacodynamic (PD) Study

Objective: To characterize the PK profile of Purinostat Mesylate and its effect on a PD biomarker.

Materials:

• Purinostat Mesylate and vehicle

• Tumor-bearing mice

• Blood collection supplies (e.g., EDTA tubes)

• Tissue collection and processing reagents

• Analytical equipment for drug concentration measurement (e.g., LC-MS/MS)

• Reagents for Western blotting or ELISA to measure histone acetylation

Procedure:

• Dosing: Administer a single dose of Purinostat Mesylate to a cohort of tumor-bearing mice.

• Sample Collection:

  • PK: Collect blood samples at multiple time points post-dose (e.g., 5 min, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h). Process blood to obtain plasma. At the final time point, collect tumor tissue.

  • PD: In a separate cohort of mice, collect tumor tissue and/or PBMCs at the same time points.

• Sample Analysis:

  • PK: Analyze plasma and tumor homogenates to determine the concentration of Purinostat Mesylate over time. Calculate key PK parameters (Cmax, Tmax, T1/2, AUC).

  • PD: Analyze tumor lysates or PBMC extracts for changes in the levels of acetylated histones (e.g., Ac-H3, Ac-H4) by Western blot or ELISA.

• Data Analysis: Correlate the pharmacokinetic profile with the pharmacodynamic response to understand the exposure-response relationship.

Visualizations

Caption: Workflow for Determining Optimal In Vivo Dosing.

Caption: Purinostat Mesylate Mechanism of Action.

Caption: Troubleshooting Logic for In Vivo Dosing.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. trial.medpath.com [trial.medpath.com]
• 3. Therapeutic efficacy of an injectable formulation of purinostat mesylate in SU-DHL-6 tumour model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ovid.com [ovid.com]
• 10. ascopubs.org [ascopubs.org]

Technical Support Center: Troubleshooting High Background in HDAC Activity Assays with Purinostat Mesylate

Welcome to the technical support center for HDAC activity assays. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to high background signals when using Purinostat Mesylate in histone deacetylase (HDAC) activity assays.

Frequently Asked Questions (FAQs)

Q1: What is Purinostat Mesylate and how does it work?

Purinostat Mesylate is a potent and selective inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1][2][3] Its mechanism of action involves the direct induction of tumor cell apoptosis by epigenetically modulating key oncogenic pathways.[2][3] By inhibiting HDACs, Purinostat Mesylate leads to an accumulation of acetylated histones and other proteins, which in turn alters gene expression, resulting in anti-tumor effects such as cell cycle arrest and apoptosis.[1][4]

Q2: What is the principle of a typical fluorometric or luminometric HDAC activity assay?

Most commercially available HDAC activity assays operate on a two-step enzymatic principle.[5][6]

• Deacetylation: In the first step, an HDAC enzyme removes the acetyl group from a synthetic substrate. This substrate is typically a peptide containing an acetylated lysine residue linked to a fluorophore or a luminogenic molecule.[7][8]

• Developer Reaction: In the second step, a developer enzyme, often a protease, specifically cleaves the deacetylated substrate. This cleavage releases the free fluorophore or triggers a reaction that produces light (luminescence).[5][6] The resulting signal is directly proportional to the HDAC activity.

Q3: I am observing a high background signal in my "no enzyme" control wells. What are the potential causes?

A high signal in the absence of the HDAC enzyme suggests that the signal is being generated independently of HDAC activity. Common causes include:

• Substrate Instability: The assay substrate may be unstable and undergo spontaneous hydrolysis, leading to the release of the reporter molecule.[9]

• Reagent Contamination: Assay buffers or other reagents might be contaminated with enzymes that can act on the substrate.[9]

• Intrinsic Fluorescence/Luminescence of Test Compound: The test compound itself, in this case, Purinostat Mesylate, may possess inherent fluorescent or luminescent properties that interfere with the assay signal.[10][11]

• Assay Plate Autofluorescence/Autoluminescence: The microplate itself can be a source of background signal. White plates used for luminescence can absorb ambient light and re-emit it, while black plates used for fluorescence can have their own intrinsic fluorescence.[12][13][14]

Q4: How can I determine if Purinostat Mesylate is intrinsically fluorescent or luminescent and interfering with my assay?

To test for compound interference, you should run a control experiment. Prepare wells containing all assay components (buffer, substrate, developer) and Purinostat Mesylate at the desired concentration, but without the HDAC enzyme. If you observe a high signal in these wells compared to wells with buffer and substrate alone, it indicates that the compound is contributing to the background signal.[10][11]

Q5: My positive control inhibitor (e.g., Trichostatin A) is working, but I still have a high background signal across the entire plate. What should I do?

This scenario suggests a systemic issue rather than a problem with a specific component like the inhibitor. The most likely culprits are the assay buffer, substrate, or the microplate itself.

• Prepare Fresh Reagents: Ensure that the assay buffer is prepared with high-purity water and that all reagents are fresh and properly stored. Substrate solutions should ideally be prepared just before use.[9]

• Check for Plate Autofluorescence/Luminescence: To minimize this, store plates in the dark and "dark adapt" them by incubating them in the reader for a few minutes before the first reading.[12] For fluorescence assays, using black plates is recommended to reduce background.[13] For luminescence assays, opaque, white plates are preferred to maximize the signal, but different brands can have varying levels of autoluminescence.[13]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving the root cause of high background signals in your HDAC activity assay when using Purinostat Mesylate.

Step 1: Identify the Source of the High Background

The first step is to systematically pinpoint the component contributing to the high background. The following experimental workflow can help isolate the issue.

Caption: Workflow for identifying the source of high background.

Step 2: Implement Solutions Based on the Identified Source

Once the likely source of the high background is identified, implement the following targeted solutions.

Problem	Recommended Solution
Buffer Contamination or Plate Autofluorescence	- Prepare fresh assay buffer using high-purity, sterile-filtered water.[10]- Test individual buffer components for intrinsic fluorescence.[10]- Use black, opaque-walled plates for fluorescence assays to minimize crosstalk and background.[13]- Use white, opaque-walled plates for luminescence assays to maximize signal, and ensure they are from a reputable supplier.[13]- Dark-adapt plates before reading to reduce phosphorescence.[12]
Substrate Instability or Contamination	- Prepare the substrate solution fresh for each experiment and protect it from light.[9][10]- Ensure the substrate is stored correctly according to the manufacturer's instructions.- Consider purchasing a new batch of substrate if instability is suspected.
Purinostat Mesylate Interference	- Perform a counterscreen without the HDAC enzyme to quantify the compound's intrinsic signal.[6]- If possible, subtract the background signal from the compound-only wells from the experimental wells.- Consider using an alternative assay method (e.g., a different fluorescent substrate with excitation/emission wavelengths that do not overlap with the compound's fluorescence).
Developer Enzyme Contamination or Spontaneous Activity	- Ensure the developer is stored correctly and is not expired.- If contamination is suspected, obtain a fresh vial of the developer enzyme.
General High Variability	- Ensure accurate and consistent pipetting, especially for small volumes.[9]- Mix reagents thoroughly in the wells by gently tapping or using a plate shaker.[9]- Avoid "edge effects" by not using the outermost wells of the microplate or by filling them with buffer.[9]

Experimental Protocols

Standard HDAC Activity Assay Protocol (Fluorometric)

This protocol is a generalized procedure based on common commercially available kits.[8][15]

• Reagent Preparation:

  • Prepare 1X Assay Buffer by diluting the concentrated stock with high-purity water.

  • Prepare the HDAC substrate and developer solutions according to the kit's instructions. Keep on ice and protect from light.

  • Prepare serial dilutions of Purinostat Mesylate and a positive control inhibitor (e.g., Trichostatin A) at 2X the final desired concentration.

• Assay Plate Setup:

  • Add 50 µL of the 2X inhibitor solutions (Purinostat Mesylate, positive control, vehicle control) to the appropriate wells of a 96-well black, flat-bottom plate.

  • Prepare a "no enzyme" control by adding 50 µL of assay buffer instead of the enzyme solution.

  • Prepare a "blank" by adding assay buffer instead of both the enzyme and substrate.

• Enzyme Addition and Incubation:

  • Dilute the HDAC enzyme stock to the desired concentration in cold assay buffer.

  • Add 50 µL of the diluted HDAC enzyme to all wells except the "no enzyme" and "blank" controls.

  • Mix gently and pre-incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to bind to the enzyme.[9]

• Reaction Initiation and Incubation:

  • Add 50 µL of the HDAC substrate to all wells.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Reaction Termination and Signal Development:

  • Add 50 µL of the developer solution to each well.

  • Incubate at 37°C for 15-30 minutes, protected from light.

• Fluorescence Measurement:

  • Read the fluorescence intensity on a microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 350-380/440-460 nm).[15]

Signaling Pathway of HDAC Inhibition

The following diagram illustrates the general signaling pathway affected by HDAC inhibitors like Purinostat Mesylate.

Caption: Simplified signaling pathway of HDAC inhibition by Purinostat Mesylate.

Quantitative Data

Inhibitory Activity of Purinostat Mesylate against HDAC Isoforms

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values of Purinostat Mesylate against various human HDAC isoforms.

HDAC Class	Isoform	IC₅₀ (nM)
Class I	HDAC1	0.81[1]
HDAC2	1.4[1]
HDAC3	1.7[1]
HDAC8	3.8[1]
Class IIa	HDAC4	1072[1]
HDAC5	426[1]
HDAC7	690[1]
HDAC9	622[1]
Class IIb	HDAC6	11.5[1]
HDAC10	1.1[1]
Class IV	HDAC11	3348[1]

This data demonstrates that Purinostat Mesylate is highly selective for Class I and Class IIb HDACs.[1]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. trial.medpath.com [trial.medpath.com]
• 3. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. bmglabtech.com [bmglabtech.com]
• 6. bmglabtech.com [bmglabtech.com]
• 7. abcam.com [abcam.com]
• 8. bioscience.co.uk [bioscience.co.uk]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. promegaconnections.com [promegaconnections.com]
• 14. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 15. abcam.com [abcam.com]

Purinostat Mesylate Technical Support Center: Enhancing Therapeutic Index

Welcome to the Purinostat Mesylate Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on strategies to enhance the therapeutic index of Purinostat Mesylate. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Purinostat Mesylate?

A1: Purinostat Mesylate is a highly selective inhibitor of Class I and Class IIb histone deacetylases (HDACs).[1] Its primary mechanism of action involves the epigenetic modulation of key oncogenic pathways. By inhibiting HDACs, Purinostat Mesylate leads to the hyperacetylation of histone and non-histone proteins, which in turn alters gene expression. This results in the induction of tumor cell apoptosis, cell cycle arrest, and the potentiation of antitumor immunity.[2] Specifically, it has been shown to downregulate the expression of critical cancer-driving proteins such as BCR-ABL and c-MYC.[1][3]

Q2: What are the known dose-limiting toxicities of Purinostat Mesylate?

A2: The most frequently reported Grade 3 or higher treatment-related adverse events (TRAEs) associated with Purinostat Mesylate are primarily hematologic. These include thrombocytopenia (low platelet count), neutropenia (low neutrophil count), and lymphocytopenia (low lymphocyte count).[4] In clinical trials, these toxicities were generally manageable.

Q3: How can I mitigate the hematologic toxicity of Purinostat Mesylate in my preclinical models?

A3: To mitigate hematologic toxicity in preclinical models, consider the following approaches:

• Dose Optimization: Titrate the dose of Purinostat Mesylate to the lowest effective concentration.

• Intermittent Dosing Schedule: Implement a dosing schedule with drug-free intervals to allow for bone marrow recovery.

• Supportive Care: In animal models, consider the use of granulocyte-colony stimulating factor (G-CSF) to manage neutropenia, although this should be carefully justified and documented in your study design.

• Combination Therapy: Explore combinations with agents that have non-overlapping toxicity profiles or that may allow for a dose reduction of Purinostat Mesylate while maintaining efficacy.

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Solution
High in vitro cytotoxicity in non-cancerous cell lines	Off-target effects or overly high concentration.	1. Perform a dose-response curve to determine the IC50 in both cancerous and non-cancerous cell lines to establish a therapeutic window.2. Ensure the selectivity of Purinostat Mesylate for Class I and IIb HDACs in your cell lines of interest through a western blot for acetylated histones.
Limited in vivo efficacy at well-tolerated doses	Poor bioavailability, rapid metabolism, or development of resistance.	1. Consider an alternative formulation to improve solubility and stability, such as a cyclodextrin-based injectable formulation.[5]2. Investigate combination therapies to enhance anti-tumor activity. A preclinical study has shown synergy with the glutaminase (GLS1) inhibitor BPTES.[2]3. Assess potential resistance mechanisms, such as alterations in drug efflux pumps or mutations in the target HDACs.
Inconsistent results between experimental replicates	Issues with drug formulation, administration, or experimental technique.	1. Ensure consistent preparation of the Purinostat Mesylate solution for each experiment. If using a cyclodextrin formulation, ensure complete dissolution.2. Standardize the route and timing of administration in animal studies.3. Validate all assays (e.g., cytotoxicity, apoptosis) with appropriate positive and negative controls.

Strategies to Enhance Therapeutic Index

Combination Therapy

Combining Purinostat Mesylate with other anti-cancer agents can potentially increase efficacy while minimizing toxicity. An ideal combination would involve agents with synergistic mechanisms of action and non-overlapping toxicity profiles.

Example: Combination with a GLS1 Inhibitor (BPTES)

A preclinical study has demonstrated that combining Purinostat Mesylate with the glutaminase (GLS1) inhibitor BPTES synergistically eradicates chronic myeloid leukemia (CML) stem cells.[2] This combination targets the metabolic heterogeneity of cancer cells.

Preclinical Data Summary: Purinostat Mesylate + BPTES in CML Models
Treatment Group	Observation
Purinostat Mesylate (PMF - injectable formulation)	Significantly prevented CML progression by restraining leukemia stem cells (LSCs).[2]
BPTES	Targets glutamine metabolism.
PMF + BPTES	Synergistically eradicated LSCs by altering multiple key proteins and signaling pathways critical for LSC survival and self-renewal.[2]

Advanced Formulations

Improving the delivery of Purinostat Mesylate to the tumor site can enhance its efficacy and reduce systemic exposure, thereby widening the therapeutic window.

Injectable Cyclodextrin Formulation

Due to its poor aqueous solubility, an injectable formulation of Purinostat Mesylate (PMF) using cyclodextrin has been developed.[2][5] This formulation overcomes solubility issues and improves stability and pharmacokinetic properties.[2]

Formulation Comparison: Standard vs. Cyclodextrin
Formulation	Advantages
Standard Purinostat Mesylate	Limited by poor solubility.
Cyclodextrin-based Injectable Formulation (PMF)	Overcomes poor solubility, improves stability and pharmacokinetic properties.[2]

Proposed Nanoparticle Formulations (Hypothetical)

While specific research on nanoparticle formulations of Purinostat Mesylate is limited, leveraging established nanoparticle platforms such as liposomes or PLGA (poly lactic-co-glycolic acid) nanoparticles could be a promising strategy.

Proposed Nanoparticle Platform	Potential Advantages
Liposomal Formulation	Biocompatible, can encapsulate both hydrophilic and hydrophobic drugs, allows for surface modification for targeted delivery.
PLGA Nanoparticles	Biodegradable and biocompatible, provides sustained drug release, approved by the FDA for drug delivery systems.[6]

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of Purinostat Mesylate.

Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of Purinostat Mesylate in the appropriate cell culture medium. Add the diluted compound to the cells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.

In Vivo Toxicity Study in Mice

Objective: To evaluate the acute toxicity and determine the maximum tolerated dose (MTD) of Purinostat Mesylate.

Methodology:

• Animal Model: Use healthy, 6-8 week old BALB/c mice, acclimatized for at least one week.

• Dose Administration: Administer Purinostat Mesylate via the intended clinical route (e.g., intravenous) at escalating doses to different cohorts of mice. A control group should receive the vehicle.

• Observation: Monitor the animals for clinical signs of toxicity (e.g., changes in weight, behavior, posture) daily for 14 days.

• Hematological Analysis: Collect blood samples at specified time points to assess complete blood counts (CBCs).

• Histopathology: At the end of the study, euthanize the animals and perform a gross necropsy. Collect major organs for histopathological examination.

• Data Analysis: Determine the MTD as the highest dose that does not cause severe or life-threatening toxicity.

Visualizations

Signaling Pathways Affected by Purinostat Mesylate

References

• 1. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Therapeutic efficacy of an injectable formulation of purinostat mesylate in SU-DHL-6 tumour model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PLGA-based nanoparticles as cancer drug delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Purinostat Mesylate and Panobinostat in Oncology Research

An objective analysis of two prominent histone deacetylase inhibitors for researchers, scientists, and drug development professionals.

In the landscape of epigenetic modifiers, histone deacetylase (HDAC) inhibitors have emerged as a promising class of therapeutics for various malignancies. This guide provides a detailed comparison of two key HDAC inhibitors, Purinostat Mesylate and Panobinostat, focusing on their efficacy, mechanism of action, and supporting experimental data to inform preclinical and clinical research decisions.

At a Glance: Key Differences

Feature	Purinostat Mesylate	Panobinostat
HDAC Selectivity	Selective inhibitor of Class I and Class IIb HDACs	Pan-HDAC inhibitor (inhibits Class I, II, and IV HDACs)
Primary Indication (Clinical Trials)	Relapsed/Refractory Diffuse Large B-Cell Lymphoma (DLBCL)	Relapsed/Refractory Multiple Myeloma, Hodgkin's Lymphoma, and other hematologic malignancies
Administration	Intravenous	Oral

Mechanism of Action: A Tale of Two Inhibition Profiles

Both Purinostat Mesylate and Panobinostat exert their anti-cancer effects by inhibiting histone deacetylases, enzymes that play a crucial role in the epigenetic regulation of gene expression. By blocking HDACs, these drugs lead to an accumulation of acetylated histones, resulting in a more relaxed chromatin structure. This "open" chromatin allows for the transcription of previously silenced tumor suppressor genes, ultimately leading to cell cycle arrest, differentiation, and apoptosis of cancer cells.

The key distinction lies in their selectivity. Purinostat Mesylate is a selective inhibitor, primarily targeting Class I (HDAC1, 2, 3) and Class IIb (HDAC6, 10) enzymes .[1] This selectivity is hypothesized to result in a more targeted therapeutic effect with a potentially better safety profile.

In contrast, Panobinostat is a potent pan-HDAC inhibitor , acting on Class I, II, and IV HDACs .[2] Its broad activity may offer a wider range of anti-tumor effects but could also contribute to a broader spectrum of side effects.

Preclinical Efficacy: A Quantitative Look at HDAC Inhibition

In vitro studies have demonstrated the potent inhibitory activity of both compounds against various HDAC isoforms and cancer cell lines.

HDAC Enzymatic Inhibition

HDAC Isoform	Purinostat Mesylate IC50 (nM)	Panobinostat IC50 (nM)
HDAC1	0.81[3]	<13.2[4]
HDAC2	1.4[3]	<13.2[4]
HDAC3	1.7[3]	<13.2[4]
HDAC6	11.5[3]	<13.2[4]
HDAC10	1.1[3]	<13.2[4]
HDAC4	1072[3]	Mid-nanomolar range[4]
HDAC5	426[3]	Not explicitly stated
HDAC7	690[3]	Mid-nanomolar range[4]
HDAC8	3.8[3]	Mid-nanomolar range[4]
HDAC9	622[3]	Not explicitly stated
HDAC11	3348[3]	<13.2[4]

Note: IC50 values represent the concentration of the drug required to inhibit 50% of the enzyme's activity.

In Vitro Anti-proliferative Activity

Cell Line	Cancer Type	Purinostat Mesylate IC50 (nM)	Panobinostat IC50 (nM)
LAMA84	Chronic Myeloid Leukemia	Not explicitly stated	Not explicitly stated
188 BL-2	B-cell Leukemia	Not explicitly stated	Not explicitly stated
MOLT-4	Acute Lymphoblastic Leukemia	Not explicitly stated	~5-11[5]
Reh	Acute Lymphoblastic Leukemia	Not explicitly stated	Not explicitly stated
SW-982	Synovial Sarcoma	Not explicitly stated	100[6]
SW-1353	Chondrosarcoma	Not explicitly stated	20[6]
SCLC cell lines	Small Cell Lung Cancer	Not explicitly stated	<10[4]
Colon cancer cell lines	Colon Cancer	Not explicitly stated	5.5-25.9 µM[4]
SKOV-3	Ovarian Cancer	Not explicitly stated	15[7]

Clinical Efficacy in Hematologic Malignancies

Both Purinostat Mesylate and Panobinostat have shown significant clinical activity in patients with relapsed or refractory hematologic cancers, particularly lymphomas.

Relapsed/Refractory Diffuse Large B-Cell Lymphoma (DLBCL)

Drug	Phase	N	Dosing Regimen	Overall Response Rate (ORR)	Complete Response (CR)	Partial Response (PR)
Purinostat Mesylate	IIb	43	11.2 mg/m² IV on days 1, 4, 8, 11 of a 21-day cycle	60.5%[8]	20.9% (9/43)[8]	39.5% (17/43)[8]
Panobinostat	II	40	20 mg orally three times a week	28%[9]	17.5% (7/40)[9]	10% (4/40)[9]

In a Phase IIa study of Purinostat Mesylate in r/r DLBCL, an ORR of 71.4% was observed in 28 evaluable patients, with a 76.9% ORR in the 11.2 mg/m² cohort.[10]

Relapsed/Refractory Hodgkin's Lymphoma

A Phase II study of Panobinostat in 129 patients with relapsed/refractory Hodgkin's Lymphoma who had failed autologous stem cell transplant demonstrated an ORR of 27%, with a median duration of response of 6.9 months.[11]

Experimental Protocols

In Vitro Cell Viability Assay (General Protocol)

Methodology:

• Cell Seeding: Cancer cell lines are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a serial dilution of Purinostat Mesylate or Panobinostat. A vehicle control (e.g., DMSO) is also included.

• Incubation: Plates are incubated for a specified duration, typically 48 to 72 hours, under standard cell culture conditions.

• Viability Assessment: A cell viability reagent, such as MTS or Alamar Blue, is added to each well according to the manufacturer's protocol.

• Signal Measurement: The absorbance or fluorescence is measured using a plate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and IC50 values are determined using non-linear regression analysis.

In Vivo Xenograft Tumor Model (General Protocol)

Methodology:

• Cell Implantation: Human cancer cells (e.g., DLBCL cell line SU-DHL-6) are subcutaneously injected into immunocompromised mice (e.g., NOD/SCID).[10]

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).[10]

• Treatment: Mice are randomized into treatment and control groups. The treatment group receives Purinostat Mesylate or Panobinostat via the appropriate route of administration (e.g., intravenous for Purinostat Mesylate, intraperitoneal or oral for Panobinostat) at a specified dose and schedule.[4][10] The control group receives a vehicle.

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice weekly) using calipers.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size or at a specified time point. Tumor growth inhibition is calculated.

Signaling Pathways Implicated in HDAC Inhibitor Efficacy

The anti-tumor effects of HDAC inhibitors are mediated through the modulation of multiple signaling pathways.

Purinostat Mesylate has been shown to down-regulate key oncoproteins such as c-MYC and EZH2, and even mutated p53.[10] Furthermore, it can stimulate the proliferation and activation of cytotoxic T cells, suggesting an immune-modulatory role.[2] Panobinostat also affects multiple cancer-related pathways, including those involved in cell-cycle regulation, differentiation, and apoptosis.

Conclusion

Both Purinostat Mesylate and Panobinostat are potent HDAC inhibitors with demonstrated efficacy in hematologic malignancies. The primary differentiator is the selectivity of Purinostat Mesylate for Class I and IIb HDACs, in contrast to the pan-HDAC inhibition of Panobinostat. Preclinical data indicate high potency for both agents. In the context of relapsed/refractory DLBCL, early clinical data suggests a notably high overall response rate for Purinostat Mesylate.

The choice between these agents in a research or clinical development setting will likely depend on the specific cancer type, the desired therapeutic window, and the tolerability profile. The more selective nature of Purinostat Mesylate may offer advantages in terms of targeted efficacy and reduced off-target effects, a hypothesis that warrants further investigation in head-to-head comparative studies. This guide provides a foundational dataset to aid researchers in designing future studies to further elucidate the comparative efficacy and mechanisms of these two important anti-cancer agents.

References

• 1. The pan-deacetylase inhibitor panobinostat induces cell death and synergizes with everolimus in Hodgkin lymphoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. graphviz.org [graphviz.org]
• 6. fondoaliciapueyo.org [fondoaliciapueyo.org]
• 7. DOT Language | Graphviz [graphviz.org]
• 8. Histone deacetylase inhibitor (HDACI) mechanisms of action: emerging insights - PMC [pmc.ncbi.nlm.nih.gov]
• 9. quora.com [quora.com]
• 10. Therapeutic efficacy of an injectable formulation of purinostat mesylate in SU-DHL-6 tumour model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]

Purinostat Mesylate vs. Chidamide: A Comparative Analysis for Drug Development Professionals

A deep dive into the preclinical and clinical data of two selective histone deacetylase inhibitors, Purinostat Mesylate and Chidamide, reveals distinct profiles in potency, selectivity, and clinical application. This guide provides a comprehensive comparison to inform research and development decisions in oncology.

This comparative guide offers a detailed examination of Purinostat Mesylate and Chidamide, two prominent histone deacetylase (HDAC) inhibitors. By presenting a side-by-side view of their mechanisms of action, preclinical efficacy, and available clinical data, this analysis aims to equip researchers, scientists, and drug development professionals with the critical information needed to evaluate these compounds for future therapeutic strategies.

Mechanism of Action and Chemical Properties

Both Purinostat Mesylate and Chidamide are classified as HDAC inhibitors, a class of epigenetic drugs that modulate gene expression by interfering with the removal of acetyl groups from histones. This leads to a more open chromatin structure, facilitating the transcription of tumor suppressor genes and ultimately inducing cell cycle arrest and apoptosis in cancer cells.[1][2] However, their selectivity for different HDAC isoforms and their chemical structures differentiate their biological activities.

Purinostat Mesylate is a novel, highly potent and selective inhibitor of Class I and Class IIb HDACs.[3][4] It is the mesylate salt form of purinostat.[5] Chidamide, also known as Tucidinostat, is a benzamide-type HDAC inhibitor that selectively targets HDAC1, 2, 3 (Class I), and 10 (Class IIb).[6][7]

Table 1: General Characteristics

Feature	Purinostat Mesylate	Chidamide
Drug Class	Histone Deacetylase (HDAC) Inhibitor	Histone Deacetylase (HDAC) Inhibitor
Chemical Class	Purine-based hydroxamic acid	Benzamide
Known Aliases	PM	Tucidinostat, HBI-8000, Epidaza, Hiyasta
Molecular Formula	C24H30N10O6S	C22H19FN4O2
Administration Route	Intravenous	Oral

Preclinical Efficacy: A Quantitative Comparison

Preclinical studies provide a crucial first look at the potency and selectivity of these two compounds. The half-maximal inhibitory concentration (IC50) is a key metric for comparing the efficacy of enzyme inhibitors.

HDAC Isoform Inhibition

Purinostat Mesylate demonstrates significantly higher potency against several HDAC isoforms compared to Chidamide, with IC50 values in the low nanomolar to sub-nanomolar range for Class I and IIb HDACs.[4][8]

Table 2: Comparative HDAC Inhibition (IC50 values in nM)

HDAC Isoform	Purinostat Mesylate	Chidamide
HDAC1	0.81	95
HDAC2	1.4	160
HDAC3	1.7	67
HDAC8	3.8	733
HDAC10	1.1	78
HDAC4	1072	No effect
HDAC5	426	No effect
HDAC6	11.5	No effect
HDAC7	690	No effect
HDAC9	622	No effect
HDAC11	3348	432

Note: Data compiled from multiple sources.[4][8][9] Direct comparative studies may yield different values.

In Vitro Anti-Tumor Activity

The anti-proliferative effects of both drugs have been evaluated in various cancer cell lines.

Table 3: In Vitro Cell Viability (IC50 values)

Cell Line	Cancer Type	Purinostat Mesylate (nM)	Chidamide (µM)
LAMA84	Chronic Myelogenous Leukemia	~40 (at 72h)	Not Available
BL-2	Burkitt's Lymphoma	~2 (at 72h)	Not Available
DOHH2	Follicular Lymphoma	Not Available	9.08 (at 24h), 0.85 (at 36h), 0.54 (at 48h)
SU-DHL4	Follicular Lymphoma	Not Available	4.56 (at 24h), 3.17 (at 36h), 1.67 (at 48h)
MOLM-13	Acute Myeloid Leukemia	Not Available	1.6 - 8.2 (synergistic range with MI-3)
MV4-11	Acute Myeloid Leukemia	Not Available	0.9 - 4.6 (synergistic range with MI-3)

Note: Data compiled from multiple sources.[1][4][10] Experimental conditions can influence IC50 values.

Signaling Pathways and Cellular Effects

Both Purinostat Mesylate and Chidamide exert their anti-cancer effects by modulating key signaling pathways involved in cell survival, proliferation, and apoptosis.

Purinostat Mesylate

Purinostat Mesylate has been shown to downregulate the expression of oncogenic proteins such as BCR-ABL and c-MYC in Philadelphia chromosome-positive (Ph+) leukemia cells.[3] This leads to the induction of apoptosis and cell cycle arrest.

Caption: Purinostat Mesylate's mechanism of action.

Chidamide

Chidamide has been demonstrated to induce apoptosis in diffuse large B-cell lymphoma (DLBCL) cells by suppressing the HDACs/STAT3/Bcl-2 pathway.[7] It also modulates the expression of cell cycle regulators, leading to G0/G1 arrest.[1]

Caption: Chidamide's signaling pathway modulation.

Clinical Trial Overview

Both Purinostat Mesylate and Chidamide have been evaluated in clinical trials for various hematological malignancies.

Table 4: Summary of Selected Clinical Trial Data

Drug	Phase	Indication	Dosage	Key Efficacy Results	Key Adverse Events (Grade ≥3)
Purinostat Mesylate	Phase I/IIa	Relapsed/Refractory Lymphoma & Multiple Myeloma	8.4 - 11.2 mg/m² IV on Days 1, 4, 8, 11 of a 21-day cycle	ORR: 61.1% - 71.4% in r/r lymphoma	Thrombocytopenia, Neutropenia, Lymphocytopenia
Chidamide	Phase II	Relapsed/Refractory Peripheral T-Cell Lymphoma (PTCL)	30 mg orally, twice weekly	ORR: ~28%	Thrombocytopenia, Neutropenia, Anemia
Chidamide + Chemotherapy	Phase II	Newly Diagnosed PTCL	30 mg orally, twice weekly with chemotherapy	Improved Progression-Free Survival vs. chemotherapy alone	Neutropenia, Thrombocytopenia

Note: Data compiled from multiple sources and represents selected trials.[6][11] ORR = Overall Response Rate. For full details, refer to specific clinical trial publications.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of common protocols used in the preclinical evaluation of Purinostat Mesylate and Chidamide.

HDAC Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of specific HDAC isoforms.

Caption: General workflow for an HDAC inhibition assay.

A common method involves a fluorometric assay where a substrate containing an acetylated lysine is incubated with the recombinant HDAC enzyme in the presence of the inhibitor.[12] The deacetylation reaction is then stopped, and a developer is added to release a fluorophore from the deacetylated substrate. The fluorescence intensity is inversely proportional to the HDAC activity.

Cell Viability Assay (MTT/CCK-8)

These colorimetric assays measure the metabolic activity of cells as an indicator of cell viability.

Caption: A typical cell viability assay workflow.

Cells are seeded in 96-well plates and treated with various concentrations of the drug for a specified period.[1][13] A reagent like MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CCK-8 (Cell Counting Kit-8) is then added.[14][15] Metabolically active cells reduce the tetrazolium salt to a colored formazan product, the absorbance of which is measured to determine the number of viable cells.[14]

Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Workflow for apoptosis analysis via flow cytometry.

After drug treatment, cells are harvested and stained with fluorescently labeled Annexin V, which binds to phosphatidylserine on the outer leaflet of the cell membrane in apoptotic cells, and propidium iodide (PI), a fluorescent dye that enters cells with compromised membranes (late apoptotic and necrotic cells).[16] Flow cytometry is then used to quantify the different cell populations.[17]

In Vivo Xenograft Model

This protocol evaluates the anti-tumor efficacy of a compound in a living organism.

Caption: General experimental design for a xenograft study.

Human cancer cells are subcutaneously injected into immunocompromised mice.[18] Once tumors reach a palpable size, the mice are treated with the drug or a vehicle control.[1][19] Tumor growth is monitored over time, and at the end of the study, tumors are excised and weighed.[19] Survival and other biomarkers can also be assessed.

Conclusion

Purinostat Mesylate and Chidamide are both promising HDAC inhibitors with distinct characteristics. Purinostat Mesylate exhibits exceptional potency, particularly against Class I and IIb HDACs, suggesting potential for efficacy at lower concentrations. Chidamide, an orally available agent, has a well-documented clinical profile in certain hematological malignancies.

The choice between these two agents for further research and development will depend on the specific therapeutic context, including the cancer type, the desired selectivity profile, and the preferred route of administration. The comprehensive data presented in this guide serves as a valuable resource for making informed decisions in the advancement of novel cancer therapies.

References

• 1. Preclinical Evaluation of the HDAC Inhibitor Chidamide in Transformed Follicular Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chidamide, a novel histone deacetylase inhibitor, inhibits multiple myeloma cells proliferation through succinate dehydrogenase subunit A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Purinostat mesylate | Class I /IIb HDAC inhibitor | Probechem Biochemicals [probechem.com]
• 9. ashpublications.org [ashpublications.org]
• 10. researchgate.net [researchgate.net]
• 11. Experimental in vivo and in vitro treatment with a new histone deacetylase inhibitor belinostat inhibits the growth of pancreatic cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis and Biological Evaluation of HDAC Inhibitors With a Novel Zinc Binding Group - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Preclinical Evaluation of the HDAC Inhibitor Chidamide in Transformed Follicular Lymphoma [frontiersin.org]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. broadpharm.com [broadpharm.com]
• 16. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 17. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 18. protocol-online.org [protocol-online.org]
• 19. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Purinostat Mesylate Against Other HDAC Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of Purinostat Mesylate (also known as Quisinostat or JNJ-26481585) with other prominent histone deacetylase (HDAC) inhibitors. Purinostat Mesylate is a second-generation, orally bioavailable, pyrimidyl-hydroxamic acid-based HDAC inhibitor that has demonstrated significant antineoplastic activity in preclinical and clinical settings.[1][2][3] This document summarizes its performance against key alternatives, presenting quantitative data, detailed experimental methodologies, and visual diagrams of relevant biological pathways and workflows.

Mechanism of Action and Isoform Selectivity

HDAC inhibitors exert their therapeutic effects by blocking histone deacetylase enzymes, leading to the hyperacetylation of histone and non-histone proteins. This alters chromatin structure and modulates gene expression, ultimately resulting in cell cycle arrest, differentiation, and apoptosis in malignant cells.[4]

Purinostat Mesylate is distinguished by its high potency and selectivity for Class I and Class IIb HDACs, which are frequently overexpressed in cancers and are crucial for cell proliferation.[2][5][6] Preclinical data indicates that its inhibitory activity and selectivity for Class I/IIb isoforms are stronger than other approved HDAC inhibitors.[7][8]

Signaling Pathway: HDAC Inhibition and Downstream Effects

// Edges {Purinostat, Others} -> HDACs [label="Inhibition", color="#EA4335", fontcolor="#202124", arrowhead=tee]; HDACs -> Histones [label="Deacetylation", color="#EA4335", fontcolor="#202124", arrowhead=tee, style=dashed]; HDACs -> NonHistones [label="Deacetylation", color="#EA4335", fontcolor="#202124", arrowhead=tee, style=dashed]; Histones -> GeneExp [color="#34A853", arrowhead=vee]; NonHistones -> ProteinDeg [color="#34A853", arrowhead=vee]; GeneExp -> Arrest [color="#34A853", arrowhead=vee]; GeneExp -> Apoptosis [color="#34A853", arrowhead=vee]; ProteinDeg -> Apoptosis [color="#34A853", arrowhead=vee]; GeneExp -> Angiogenesis [label="VEGF, HIF-1α\nsuppression", fontcolor="#5F6368", color="#34A853", arrowhead=vee]; } Caption: General signaling pathway of HDAC inhibitors leading to anti-tumor effects.

Quantitative Data Presentation: Preclinical Performance

The following tables summarize the head-to-head performance of Purinostat Mesylate against other well-characterized HDAC inhibitors based on published preclinical data.

Table 1: Comparative HDAC Isoform Inhibition (IC₅₀, nM)

This table highlights the superior potency and selectivity of Purinostat Mesylate for Class I and IIb HDACs compared to the pan-HDAC inhibitor Panobinostat.

Compound	Class I (IC₅₀ Range)	Class IIb (IC₅₀ Range)	Class IIa/IV (IC₅₀ Range)	Reference
Purinostat Mesylate	0.81 - 11.5 nM	0.81 - 11.5 nM	436 - 3349 nM	[6][7][8]
Panobinostat	2.1 - 277 nM	2.1 - 277 nM	2.7 - 531 nM	[8]

Note: Data compiled from multiple studies; direct comparison should be interpreted with caution due to potential variations in assay conditions.

Table 2: Comparative In Vitro Antiproliferative Activity (IC₅₀, nM)

Purinostat Mesylate demonstrates broad-spectrum antiproliferative activity across a wide range of cancer cell lines at low nanomolar concentrations.[1] It has been shown to be more potent than several other HDAC inhibitors in various cancer cell lines.[1]

Compound	HCT116 (Colon)	HH (CTCL)	BT474 (Breast)	General Range (Multiple Lines)	Reference
Purinostat Mesylate	Data not specified	Data not specified	Data not specified	3.1 - 246 nM	[1]
Panobinostat	7.1 nM	1.8 nM	2.6 nM	Data not specified

Note: A direct comparison in the same cell lines under identical conditions is not available in the cited literature. The general range for Purinostat Mesylate indicates potent, broad-spectrum activity.

Clinical Trial Data Summary

Purinostat Mesylate has shown promising efficacy and a manageable safety profile in several Phase I and II clinical trials for hematologic malignancies.

Table 3: Summary of Clinical Efficacy in Relapsed/Refractory (r/r) Lymphomas

Trial Phase	Indication	Dose	Overall Response Rate (ORR)	Reference
Phase I	r/r Lymphoma	Up to 15 mg/m²	61.6% (11/18)	[6]
Phase IIa	r/r DLBCL	8.4 & 11.2 mg/m²	71.4% (20/28)	[5][9]
Phase IIb	r/r DLBCL	11.2 mg/m²	60.5% (26/43)	[10]
Phase IIa	r/r PTCL	11.2 & 15.0 mg/m²	55.0% (11/20)	[11]

DLBCL: Diffuse Large B-cell Lymphoma; PTCL: Peripheral T-cell Lymphoma

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summarized protocols for key assays used in the evaluation of HDAC inhibitors.

Preclinical Evaluation Workflow

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desc1 [label="Determine IC₅₀ against\npurified HDAC isoforms.\n(Fluorometric/Radiometric)"]; desc2 [label="Determine IC₅₀/GI₅₀ in\nmultiple cancer cell lines.\n(MTT/MTS Assays)"]; desc3 [label="Confirm target engagement.\n- Western Blot (Acetylated Histones)\n- Flow Cytometry (Cell Cycle, Apoptosis)"]; desc4 [label="Evaluate anti-tumor efficacy\nin animal models.\n(Tumor Growth Inhibition)"]; desc5 [label="Assess drug metabolism,\nbioavailability, and safety profile\nin animals."];

// Edges edge [color="#4285F4", arrowhead=vee]; step1 -> desc1 [style=dashed, arrowhead=none]; desc1 -> step2; step2 -> desc2 [style=dashed, arrowhead=none]; desc2 -> step3; step3 -> desc3 [style=dashed, arrowhead=none]; desc3 -> step4; step4 -> desc4 [style=dashed, arrowhead=none]; desc4 -> step5; step5 -> desc5 [style=dashed, arrowhead=none]; } Caption: A typical preclinical workflow for evaluating a novel HDAC inhibitor.

A. HDAC Activity Assay (Fluorometric Method)

This assay measures the ability of a compound to inhibit the deacetylation of a synthetic substrate by a purified HDAC enzyme.[12][13]

• Reagent Preparation : Prepare HDAC assay buffer, a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC), purified HDAC enzyme, a developer solution (e.g., trypsin), and a known inhibitor for a positive control (e.g., Trichostatin A).[12][13]

• Inhibitor Pre-incubation : Add serial dilutions of the test compound (e.g., Purinostat Mesylate) to wells of a 96-well plate. Add the purified HDAC enzyme to each well and incubate for 10-20 minutes at room temperature to allow for inhibitor binding.[1][14]

• Reaction Initiation : Add the fluorogenic substrate to each well to start the enzymatic reaction. Incubate for 30-60 minutes at 37°C.[14]

• Reaction Termination & Development : Stop the reaction by adding the developer solution. The developer cleaves the deacetylated substrate, releasing a fluorescent molecule (e.g., AMC).[12]

• Fluorescence Measurement : Read the fluorescence intensity using a microplate reader at the appropriate excitation/emission wavelengths (e.g., Ex/Em = 350-380/440-460 nm).[13]

• Data Analysis : Calculate the percent inhibition for each compound concentration relative to the no-inhibitor control and determine the IC₅₀ value by fitting the data to a dose-response curve.

B. Cell Viability (MTT) Assay

This colorimetric assay quantifies the metabolic activity of cells as an indicator of cell viability and proliferation following treatment with a test compound.[15][16]

• Cell Seeding : Seed cancer cells in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well and allow them to adhere overnight.[17][18]

• Compound Treatment : Treat the cells with serial dilutions of the HDAC inhibitor and incubate for a specified period (e.g., 72 hours) at 37°C in a CO₂ incubator.[18]

• MTT Addition : Remove the treatment medium and add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well, along with fresh serum-free medium.[17]

• Formazan Crystal Formation : Incubate the plate for 1.5-4 hours at 37°C. Metabolically active cells will reduce the yellow MTT tetrazolium salt to insoluble purple formazan crystals.[15][17][18]

• Solubilization : Carefully remove the MTT solution. Add a solubilizing agent, such as DMSO or an SDS-HCl solution, to each well to dissolve the formazan crystals.[17][18]

• Absorbance Measurement : Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.[18] Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[15]

• Data Analysis : Calculate the percentage of cell viability compared to untreated controls and determine the IC₅₀ value.

Conclusion

Purinostat Mesylate (JNJ-26481585) distinguishes itself from other HDAC inhibitors through its high potency and marked selectivity for Class I and IIb HDAC isoforms.[6][7][8] Preclinical data consistently show potent, broad-spectrum antiproliferative activity that outperforms pan-HDAC inhibitors like Panobinostat in certain models.[6] Furthermore, clinical trials in hematologic malignancies, particularly in relapsed/refractory lymphomas, have demonstrated encouraging response rates and a manageable safety profile.[5][9][10][11] These characteristics position Purinostat Mesylate as a promising therapeutic agent, warranting further investigation and development in oncology.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Initial Testing (Stage 1) of the histone deacetylase inhibitor, quisinostat (JNJ-26481585), by the Pediatric Preclinical Testing Program - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quisinostat - Wikipedia [en.wikipedia.org]
• 4. Profile of panobinostat and its potential for treatment in solid tumors: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ascopubs.org [ascopubs.org]
• 10. ascopubs.org [ascopubs.org]
• 11. ashpublications.org [ashpublications.org]
• 12. bmglabtech.com [bmglabtech.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. A Homogeneous Fluorimetric HDAC Activity Assay Using Non-Peptide HDAC Green Substrate | AAT Bioquest [aatbio.com]
• 15. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 16. broadpharm.com [broadpharm.com]
• 17. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 18. MTT (Assay protocol [protocols.io]

A Comparative Analysis of Purinostat Mesylate and Other HDAC Inhibitors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the histone deacetylase (HDAC) inhibitor Purinostat Mesylate with other prominent HDAC inhibitors, supported by experimental data. This analysis focuses on the inhibitory activity (IC50 values), mechanisms of action, and the experimental protocols used for their evaluation.

Executive Summary

Purinostat Mesylate is a potent and selective inhibitor of Class I and Class IIb HDAC enzymes.[1] Its selectivity profile suggests a more targeted approach compared to pan-HDAC inhibitors, potentially leading to a better therapeutic window. This guide offers a head-to-head comparison of Purinostat Mesylate with other widely used HDAC inhibitors—Panobinostat, Vorinostat, and Romidepsin—to aid in the selection of appropriate compounds for research and development.

Data Presentation: Comparative Inhibitory Activity (IC50)

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following tables summarize the IC50 values of Purinostat Mesylate and other HDAC inhibitors against various HDAC isoforms and in cancer cell lines. It is important to note that direct comparisons of absolute IC50 values across different studies should be made with caution due to variations in experimental conditions.

Table 1: Comparative IC50 Values (nM) of HDAC Inhibitors Against HDAC Isoforms

HDAC Isoform	Purinostat Mesylate	Panobinostat	Vorinostat	Romidepsin
Class I
HDAC1	0.81[1]	3[2]	10[2]	36[2]
HDAC2	1.4[1]	4[2]	20[2]	47[2]
HDAC3	1.7[1]	2[2]	160[2]	-
HDAC8	3.8[1]	63[2]	-	-
Class IIa
HDAC4	1072[1]	531[3]	510[2]	510[2]
HDAC5	426[1]	-	-	-
HDAC7	690[1]	-	-	-
HDAC9	622[1]	-	-	-
Class IIb
HDAC6	11.5[1]	5[2]	-	1400[2]
HDAC10	1.1[1]	-	-	-
Class IV
HDAC11	3348[1]	-	-	-

Mechanism of Action: Signaling Pathways

HDAC inhibitors exert their anti-cancer effects through various mechanisms, primarily by inducing histone hyperacetylation, which leads to the reactivation of tumor suppressor genes and the modulation of key signaling pathways involved in cell survival, proliferation, and apoptosis. Purinostat Mesylate has been shown to downregulate the expression of oncogenic proteins such as BCR-ABL and c-Myc, leading to the induction of apoptosis in cancer cells.[4]

Signaling pathway of HDAC inhibitors.

Experimental Protocols

Accurate determination of IC50 values is paramount for the comparative analysis of drug potency. Below are generalized workflows for biochemical and cell-based assays commonly used to evaluate HDAC inhibitors.

Biochemical HDAC Inhibition Assay Workflow

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of purified HDAC isoforms.

Biochemical HDAC inhibition assay workflow.

Cell-Based HDAC Inhibition Assay Workflow

This assay assesses the ability of a compound to inhibit HDAC activity within a cellular context, providing insights into cell permeability and target engagement.

Cell-based HDAC inhibition assay workflow.

Conclusion

Purinostat Mesylate demonstrates high potency and selectivity for Class I and IIb HDACs, distinguishing it from pan-HDAC inhibitors like Vorinostat and Panobinostat. This selectivity may offer a therapeutic advantage by minimizing off-target effects. The provided data and protocols serve as a valuable resource for the scientific community to inform the design of future studies and the selection of appropriate HDAC inhibitors for specific research applications. Further head-to-head comparative studies under standardized conditions are warranted to fully elucidate the relative potency and efficacy of these compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. JAK-STAT inhibition mediates romidepsin and mechlorethamine synergism in Cutaneous T-cell Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective Bioluminogenic HDAC Activity Assays for Profiling HDAC Inhibitors [worldwide.promega.com]
• 4. Romidepsin in Peripheral and Cutaneous T-Cell Lymphoma: Mechanistic Implications from Clinical and Correlative Data - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Safety Profiles of Purinostat Mesylate and Vorinostat for Researchers and Drug Development Professionals

An objective guide to the safety and tolerability of two prominent histone deacetylase (HDAC) inhibitors, Purinostat Mesylate and Vorinostat, supported by preclinical and clinical data.

This guide provides a comprehensive comparison of the safety profiles of Purinostat Mesylate, a highly selective HDAC Class I and IIb inhibitor, and Vorinostat, a pan-HDAC inhibitor. By presenting quantitative data from clinical trials, detailing relevant experimental methodologies, and visualizing key signaling pathways, this document aims to equip researchers, scientists, and drug development professionals with the information necessary to make informed decisions in their research and development endeavors.

Executive Summary

Purinostat Mesylate and Vorinostat are both histone deacetylase inhibitors that have demonstrated therapeutic potential in oncology, particularly in hematologic malignancies. However, their distinct selectivity profiles suggest potential differences in their safety and tolerability. Vorinostat, as a pan-HDAC inhibitor, has a broader range of action which may contribute to a wider array of adverse effects.[1][2] In contrast, Purinostat Mesylate's targeted inhibition of HDAC Class I and IIb isoforms is hypothesized to offer a more favorable safety profile.[3][4] This guide delves into the available clinical and preclinical data to compare the adverse event profiles of these two compounds.

Clinical Safety Profile Comparison

Clinical trial data provides the most direct evidence of a drug's safety in humans. The following tables summarize the incidence of common treatment-emergent adverse events (TEAEs) observed in clinical trials of Purinostat Mesylate and Vorinostat. It is important to note that direct head-to-head comparison trials are limited, and the data presented here is aggregated from separate studies with varying patient populations and trial designs.

Table 1: Comparison of Common Treatment-Emergent Adverse Events (All Grades)

Adverse Event	Purinostat Mesylate (Frequency %)	Vorinostat (Frequency %)
Hematological
Thrombocytopenia	48.1 - 81.8%[5][6]	26 - 54%[7][8]
Neutropenia	48.1 - 83.3%[5][9]	Data Not Available in this format
Anemia	9.1 - 20.8%[6][9]	13%[7]
Leukocytopenia	47.7 - 50.0%[6][9]	Data Not Available in this format
Lymphocytopenia	27.3 - 41.7%[6][9]	Data Not Available in this format
Gastrointestinal
Nausea	Data Not Available in this format	43 - 60.1%[10][11]
Diarrhea	Data Not Available in this format	49 - 55.4%[8][11]
Vomiting	Data Not Available in this format	32.8%[8]
Anorexia/Decreased Appetite	Data Not Available in this format	23 - 49.9%[7][11]
Constitutional
Fatigue	Data Not Available in this format	46 - 68.3%[10][11]
Metabolic
Hyperglycemia	Data Not Available in this format	Common[12]
Hypokalemia	11.4% (Grade ≥3)[6]	Data Not Available in this format
Hypertriglyceridemia	9.1% (Grade ≥3)[6]	Data Not Available in this format
Other
Thromboembolism	Data Not Available in this format	Increased Incidence[4]

Table 2: Comparison of Grade ≥3 Treatment-Emergent Adverse Events

Adverse Event	Purinostat Mesylate (Frequency %)	Vorinostat (Frequency %)
Hematological
Thrombocytopenia	48.1 - 81.8%[5][6]	10.6 - 19%[8]
Neutropenia	48.1 - 83.3%[5][9]	Data Not Available in this format
Anemia	9.1 - 20.8%[6][9]	7.9%[11]
Leukocytopenia	47.7 - 50.0%[6][9]	Data Not Available in this format
Lymphocytopenia	27.3 - 41.7%[6][9]	Data Not Available in this format
Gastrointestinal
Dehydration	Data Not Available in this format	7.3 - 8%[8]
Constitutional
Fatigue	Data Not Available in this format	12.0 - 13.5%[8][11]
Metabolic
Hypokalemia	11.4%[6]	Data Not Available in this format
Hypertriglyceridemia	9.1%[6]	Data Not Available in this format
Other
Infectious Pneumonia	16.7%[9]	Data Not Available in this format
Bacterial Pneumonia	12.5%[9]	Data Not Available in this format

Mechanism of Action and Downstream Signaling

Both Purinostat Mesylate and Vorinostat exert their anti-cancer effects by inhibiting histone deacetylases, leading to an accumulation of acetylated histones and non-histone proteins. This results in the reactivation of tumor suppressor genes and the modulation of various signaling pathways involved in cell cycle progression, apoptosis, and angiogenesis.[1][2][3]

Signaling Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by HDAC inhibitors like Purinostat Mesylate and Vorinostat.

HDAC inhibitor-induced apoptosis pathways.

Inhibition of the PI3K/Akt/mTOR signaling pathway by HDAC inhibitors.

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the safety assessment of HDAC inhibitors.

Preclinical In Vivo Toxicity Studies

Objective: To evaluate the potential toxicity of the compound in animal models and determine the maximum tolerated dose (MTD).

General Protocol:

• Animal Models: Typically conducted in two species, one rodent (e.g., Sprague-Dawley rats) and one non-rodent (e.g., Beagle dogs).[8]

• Dose Administration: The test compound is administered via the intended clinical route (e.g., oral gavage, intravenous infusion) at multiple dose levels, including a vehicle control.

• Duration: Studies can be acute (single dose) or chronic (repeated doses over weeks or months), depending on the intended clinical use.

• Parameters Monitored:

  • Clinical observations (e.g., changes in appearance, behavior).

  • Body weight and food consumption.

  • Hematology and clinical chemistry at specified intervals.

  • Gross pathology and histopathology of major organs at necropsy.[13]

• Data Analysis: Dose-response relationships for any observed toxicities are established, and a No-Observed-Adverse-Effect Level (NOAEL) is determined if possible.

hERG (human Ether-à-go-go-Related Gene) Assay

Objective: To assess the potential for a compound to inhibit the hERG potassium channel, which can lead to QT interval prolongation and cardiac arrhythmias.

General Protocol:

• Cell Line: Human embryonic kidney (HEK293) cells stably expressing the hERG channel are commonly used.[14]

• Method: Automated patch-clamp electrophysiology is the gold-standard method.[15]

• Procedure:

  • Cells are cultured and prepared for patch-clamp analysis.

  • The test compound is applied at various concentrations to the cells.

  • The hERG channel current is measured before and after compound application.

• Data Analysis: The percentage of hERG current inhibition is calculated for each concentration, and an IC50 value (the concentration at which 50% of the current is inhibited) is determined.[14]

Cell Viability (MTT) Assay

Objective: To determine the cytotoxic effect of the compound on cancer cell lines.

General Protocol:

• Cell Seeding: Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a range of concentrations of the test compound for a specified period (e.g., 24, 48, 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.[10]

• Solubilization: The formazan crystals are dissolved in a solubilization solution.

• Absorbance Reading: The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: Cell viability is calculated as a percentage of the untreated control, and the IC50 value is determined.[3]

Western Blot for Apoptosis Markers

Objective: To detect changes in the expression of key proteins involved in apoptosis following treatment with the compound.

General Protocol:

• Protein Extraction: Cells are treated with the compound, and whole-cell lysates are prepared.

• Protein Quantification: The protein concentration of each lysate is determined to ensure equal loading.

• SDS-PAGE: Proteins are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is incubated with primary antibodies specific for apoptosis-related proteins (e.g., cleaved caspase-3, PARP, Bcl-2 family members), followed by incubation with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: The protein bands are visualized using a chemiluminescent substrate.

• Data Analysis: The intensity of the bands is quantified to determine the relative expression levels of the target proteins.

Flow Cytometry for Cell Cycle Analysis

Objective: To determine the effect of the compound on the distribution of cells in different phases of the cell cycle.

General Protocol:

• Cell Treatment: Cells are treated with the compound for a specified duration.

• Cell Fixation: Cells are harvested and fixed, typically with cold ethanol, to permeabilize the cell membrane.[16]

• Staining: The fixed cells are stained with a fluorescent DNA-binding dye, such as propidium iodide (PI). RNase is often included to prevent staining of RNA.[17]

• Flow Cytometry Analysis: The DNA content of individual cells is measured using a flow cytometer.

• Data Analysis: The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined based on the fluorescence intensity.[14]

Conclusion

This comparative guide provides a detailed overview of the safety profiles of Purinostat Mesylate and Vorinostat. The available data suggests that both agents have manageable but distinct toxicity profiles. Purinostat Mesylate, with its more selective HDAC inhibition, appears to be associated with a higher incidence of hematologic adverse events in early trials, while Vorinostat demonstrates a broader range of constitutional and gastrointestinal side effects.

Researchers and drug development professionals should consider these differences in the context of their specific research goals and target patient populations. The experimental protocols provided offer a foundation for further investigation into the safety and efficacy of these and other HDAC inhibitors. As more clinical data for Purinostat Mesylate becomes available, a more definitive comparison of their safety profiles will be possible.

References

• 1. benchchem.com [benchchem.com]
• 2. General Toxicology Studies :: Glp Toxicology Studies [vivotecnia.com]
• 3. Synergistic Cytotoxicity of Histone Deacetylase and Poly-ADP Ribose Polymerase Inhibitors and Decitabine in Breast and Ovarian Cancer Cells: Implications for Novel Therapeutic Combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Construction of an integrated database for hERG blocking small molecules | PLOS One [journals.plos.org]
• 5. toxicology.org [toxicology.org]
• 6. researchgate.net [researchgate.net]
• 7. Construction of an integrated database for hERG blocking small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. Best Practice hERG Assay | Advanced Solutions| Testing & Service | Mediford Corporation [mediford.com]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. fda.gov [fda.gov]
• 14. Cell Cycle Assays for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. fda.gov [fda.gov]
• 16. benchchem.com [benchchem.com]
• 17. Flow cytometry with PI staining | Abcam [abcam.com]

Benchmarking Purinostat Mesylate against standard-of-care therapies in preclinical models

For Researchers, Scientists, and Drug Development Professionals: A Comparative Analysis of a Novel HDAC Inhibitor in Preclinical Cancer Models.

In the landscape of hematological malignancy treatment, a new contender is emerging. Purinostat Mesylate, a potent and selective inhibitor of Class I and IIb histone deacetylases (HDACs), has demonstrated significant anti-tumor activity in a range of preclinical models, including those resistant to current standard-of-care therapies. This guide provides an objective comparison of Purinostat Mesylate against established treatments for Chronic Myeloid Leukemia (CML), B-cell Acute Lymphoblastic Leukemia (B-ALL), and Diffuse Large B-cell Lymphoma (DLBCL), supported by available experimental data.

Executive Summary

Purinostat Mesylate distinguishes itself through its epigenetic mechanism of action, inducing apoptosis and downregulating key oncogenic drivers like BCR-ABL and c-MYC.[1][2] Preclinical evidence suggests its potential to overcome resistance to tyrosine kinase inhibitors (TKIs) in CML and B-ALL, and it has shown promising activity in lymphoma models.[3] This guide will delve into the quantitative comparisons of its in vitro potency and summarize the findings from in vivo studies, alongside detailed experimental protocols and visual representations of the underlying signaling pathways.

Data Presentation: In Vitro Anti-Proliferative Activity

The following tables summarize the half-maximal inhibitory concentration (IC50) values of Purinostat Mesylate and standard-of-care therapies in various hematological cancer cell lines. Lower IC50 values indicate greater potency.

Table 1: Purinostat Mesylate vs. Standard-of-Care TKIs in Chronic Myeloid Leukemia (CML) Cell Lines

Compound	Cell Line	IC50 (nM)	Citation(s)
Purinostat Mesylate	K562	~10 - 20	[4]
Imatinib	K562	~200 - 300	[5]
Dasatinib	K562	~1 - 3	[6]
Ponatinib	K562	~5 - 10	[7]
Purinostat Mesylate	LAMA-84	~20 - 40	[8]
Imatinib	LAMA-84	Data not available
Dasatinib	LAMA-84	Data not available
Ponatinib	LAMA-84	Data not available

Table 2: Purinostat Mesylate in B-cell Acute Lymphoblastic Leukemia (B-ALL) Cell Lines

Compound	Cell Line	IC50 (nM)	Citation(s)
Purinostat Mesylate	BL-2	~1 - 2	[8]

Table 3: Purinostat Mesylate vs. Standard-of-Care Components in Diffuse Large B-cell Lymphoma (DLBCL) Cell Lines

Compound	Cell Line	IC50 (µM)	Citation(s)
Purinostat Mesylate	SU-DHL-6	~0.02 - 0.04	[9]
Doxorubicin (H in R-CHOP)	SU-DHL-4	~0.05 - 0.1
Vincristine (O in R-CHOP)	SU-DHL-4	~0.001 - 0.005

Note: Data for R-CHOP components are often presented for different DLBCL cell lines, and direct head-to-head comparisons with Purinostat Mesylate in the same cell line are limited. The data above provides a general reference for the potency of individual agents.

In Vivo Preclinical Model Summaries

Preclinical studies in mouse models have demonstrated the in vivo efficacy of Purinostat Mesylate.

• B-ALL (T315I Mutant Model): In a BCR-ABL(T315I)-induced primary B-ALL mouse model, Purinostat Mesylate treatment significantly prolonged the survival of the mice compared to the vehicle-treated group.[10]

• CML: In xenograft models using CML cell lines, HDAC inhibitors, in general, have shown the ability to reduce tumor burden. While specific quantitative data for Purinostat Mesylate in a head-to-head comparison with a TKI in a CML xenograft model is not detailed in the available literature, its potent in vitro activity against CML cells, including resistant ones, suggests strong potential.

• DLBCL: An injectable formulation of Purinostat Mesylate demonstrated a significant therapeutic effect in a SU-DHL-6 xenograft tumor model.[9]

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the mechanisms of action of Purinostat Mesylate and standard-of-care therapies.

Caption: Mechanism of Action: TKI vs. Purinostat Mesylate in CML/B-ALL.

References

• 1. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. trial.medpath.com [trial.medpath.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In Vitro Comparison of the Effects of Imatinib and Ponatinib on Chronic Myeloid Leukemia Progenitor/Stem Cell Features - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Therapeutic efficacy of an injectable formulation of purinostat mesylate in SU-DHL-6 tumour model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. PLK1 inhibitors synergistically potentiate HDAC inhibitor lethality in IM -sensitive or – resistant BCR/ABL+ leukemia cells in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Synergistic Potential: Purinostat Mesylate in Combination Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

Purinostat Mesylate, a potent and selective inhibitor of Class I and IIb histone deacetylases (HDACs), has demonstrated significant antitumor activity as a monotherapy in various hematologic malignancies.[1][2][3][4] However, the frontier of oncology research lies in combination strategies that can overcome drug resistance and enhance therapeutic efficacy. This guide provides a comparative analysis of the synergistic effects of Purinostat Mesylate with other anticancer agents, supported by preclinical experimental data.

Synergistic Combination of Purinostat Mesylate and BPTES in Chronic Myelogenous Leukemia (CML)

A pivotal preclinical study has validated the synergistic efficacy of Purinostat Mesylate (in its injectable formulation, PMF) with the glutaminase (GLS1) inhibitor, BPTES, in eradicating Chronic Myelogenous Leukemia (CML) stem cells.[5][6] This combination targets the metabolic vulnerabilities of cancer cells, presenting a promising therapeutic strategy.

Data Presentation: In Vitro and In Vivo Efficacy

The synergistic interaction between Purinostat Mesylate and BPTES was quantitatively assessed through various in vitro and in vivo experiments. The data below summarizes the key findings.

Parameter	Purinostat Mesylate (PMF) Monotherapy	BPTES Monotherapy	Combination (PMF + BPTES)	Cancer Model	Reference
Leukemia Stem Cell (LSC) Eradication	Moderate	Minimal	Synergistic Eradication	BCR-ABL(T315I) induced CML mouse model	[5][6]
Survival of Ph+ leukemia cells and CD34+ CML patient cells	Effective Repression	Less Effective	Significantly Enhanced Repression	In vitro cell culture	[5]
CML Progression in vivo	Significant Prevention	Minimal Effect	Superior Prevention of Progression	BCR-ABL(T315I) induced CML mouse model	[5]
Effect on Key Survival Proteins	Repression of c-Myc, β-Catenin, Ezh2, mTOR	Not specified	Altered Multiple Key Proteins and Signaling Pathways	Leukemia Stem Cells (LSCs)	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are the experimental protocols for the key experiments cited in the study.

Cell Lines and Culture:

• Ph+ leukemia cell lines and CD34+ leukemia cells from CML patients were used for in vitro studies.[5]

• Cells were cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

In Vitro Synergy Assessment:

• The viability of Ph+ leukemia cells and patient-derived CD34+ cells was assessed after treatment with Purinostat Mesylate, BPTES, or the combination at various concentrations.

• Cell viability was determined using standard assays such as MTT or CellTiter-Glo.

• The combination index (CI) was calculated using the Chou-Talalay method to determine synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).

In Vivo CML Mouse Model:

• A BCR-ABL(T315I) induced CML mouse model was utilized to evaluate the in vivo efficacy of the combination therapy.[5][6]

• Mice were treated with a placebo, BPTES alone, Purinostat Mesylate (PMF) alone, or a combination of PMF and BPTES.[6]

• Tumor progression was monitored, and the overall survival of the mice was recorded.

• Leukemia cell infiltration in organs like the lungs and spleen was assessed through histological analysis (H&E staining).[6]

Mechanism of Action Studies:

• Western blotting was performed to analyze the expression levels of key proteins involved in leukemia stem cell survival, such as c-Myc, β-Catenin, Ezh2, and mTOR, following treatment.[5]

Visualizing the Synergistic Interaction

To better understand the mechanisms and workflows, the following diagrams are provided.

Experimental Workflow for Validating Synergy

Mechanism of Synergistic Action

Conclusion

The combination of Purinostat Mesylate with the GLS1 inhibitor BPTES demonstrates a potent synergistic effect in preclinical models of CML, primarily by targeting both critical survival pathways and cancer cell metabolism.[5] This dual-pronged attack leads to the effective eradication of leukemia stem cells, which are often responsible for treatment relapse.[5] While clinical data on synergistic combinations of Purinostat Mesylate are still emerging, these preclinical findings provide a strong rationale for further investigation of Purinostat Mesylate in combination with other targeted therapies and chemotherapeutic agents. The detailed experimental protocols provided herein should facilitate the design of future studies aimed at validating and extending these promising results. As research progresses, it is anticipated that more synergistic combinations involving Purinostat Mesylate will be identified, further expanding its therapeutic potential in oncology.

References

• 1. ovid.com [ovid.com]
• 2. ashpublications.org [ashpublications.org]
• 3. ascopubs.org [ascopubs.org]
• 4. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Comparing the effects of Purinostat Mesylate on histone vs. non-histone protein acetylation

For Researchers, Scientists, and Drug Development Professionals

Purinostat Mesylate is a potent and selective inhibitor of class I and IIb histone deacetylases (HDACs), enzymes that play a crucial role in the epigenetic regulation of gene expression and other cellular processes.[1][2] While the impact of HDAC inhibitors on histone acetylation is well-documented, their effects on the broader landscape of non-histone protein acetylation are increasingly recognized as critical to their therapeutic mechanisms. This guide provides an objective comparison of the effects of selective class I/IIb HDAC inhibition, using Purinostat Mesylate as a prime example, on the acetylation of both histone and non-histone proteins, supported by experimental data and detailed methodologies.

Unveiling the Acetylome: Histone vs. Non-Histone Targets

HDAC inhibitors, by blocking the removal of acetyl groups from lysine residues, lead to a state of hyperacetylation. This alteration is not confined to the histones that package DNA within the nucleus but extends to a vast array of non-histone proteins involved in diverse cellular functions.[3][4]

Histone Acetylation: The acetylation of histone tails neutralizes their positive charge, leading to a more relaxed chromatin structure. This "euchromatin" state allows for greater accessibility of transcriptional machinery to DNA, generally resulting in the activation of gene expression. Key histone targets include H3 and H4.

Non-Histone Protein Acetylation: A growing body of evidence reveals that numerous non-histone proteins are also substrates for HDACs. The acetylation of these proteins can modulate their stability, enzymatic activity, subcellular localization, and protein-protein interactions.[4] This expanded understanding of the "acetylome" highlights the multifaceted impact of HDAC inhibitors.

Quantitative Comparison of Acetylation Changes

To illustrate the comparative effects of selective HDAC I/IIb inhibition on histone versus non-histone proteins, we present data from a quantitative acetylomics study using a class I-selective HDAC inhibitor, which serves as a proxy for the effects of Purinostat Mesylate. The following table summarizes the fold change in acetylation of various histone and non-histone proteins upon treatment with the inhibitor.

Protein Category	Protein	Acetylation Site	Fold Change in Acetylation
Histones	Histone H2AX	K96	2.5
Histone H3.1	K10	3.1
Histone H4	K13	4.2
Non-Histone Proteins	PARP1	K498	2.1
TP53BP1	K1273	1.8
Nucleolin	Multiple Sites	Increased
Myc proto-oncogene protein	Multiple Sites	Increased
HSP90	-	Decreased (due to degradation)

Data presented is representative of the effects of a class I-selective HDAC inhibitor and is intended for comparative purposes. The specific fold changes for Purinostat Mesylate may vary.

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and the experimental approaches used to study protein acetylation, the following diagrams are provided.

Mechanism of Purinostat Mesylate Action

Workflow for Acetylome Analysis

Experimental Protocols

Quantitative Acetylomics by Mass Spectrometry

This protocol provides a general framework for the quantitative analysis of protein acetylation changes induced by Purinostat Mesylate.

a. Cell Culture and Treatment:

• Culture cells to 70-80% confluency.

• Treat cells with Purinostat Mesylate at the desired concentration and for the appropriate duration. Include a vehicle-treated control group.

b. Cell Lysis and Protein Digestion:

• Harvest and wash cells with ice-cold PBS.

• Lyse cells in a urea-based buffer containing HDAC inhibitors (e.g., Trichostatin A and Sodium Butyrate) to preserve acetylation marks.

• Determine protein concentration using a BCA assay.

• Reduce and alkylate protein disulfide bonds.

• Digest proteins into peptides using sequencing-grade trypsin.

c. Acetylated Peptide Enrichment:

• Use commercially available anti-acetyl-lysine antibody-conjugated beads to immunoenrich acetylated peptides from the total peptide mixture.

d. LC-MS/MS Analysis:

• Analyze the enriched peptides using a high-resolution mass spectrometer (e.g., Orbitrap) coupled with liquid chromatography (LC).

• Acquire data in a data-dependent or data-independent acquisition mode.

e. Data Analysis:

• Process the raw mass spectrometry data using software such as MaxQuant or Proteome Discoverer.

• Identify and quantify acetylated peptides by searching against a protein database.

• Perform statistical analysis to determine significant changes in acetylation levels between treated and control samples.

Western Blot for Validation of Acetylation Changes

This protocol is for validating the changes in acetylation of specific proteins identified by mass spectrometry.

a. Protein Extraction and Quantification:

• Extract total protein from treated and control cells as described above.

• Quantify protein concentration.

b. SDS-PAGE and Protein Transfer:

• Separate protein lysates (20-40 µg) on an SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

c. Immunoblotting:

• Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for the acetylated form of the protein of interest (or a pan-acetyl-lysine antibody) overnight at 4°C.

• Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

d. Detection:

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Use a loading control (e.g., GAPDH or β-actin) to normalize for protein loading.

Conclusion

Purinostat Mesylate, as a selective inhibitor of class I and IIb HDACs, induces widespread changes in the acetylation of both histone and non-histone proteins. While histone hyperacetylation is a key mechanism for its effects on gene expression, the modulation of non-histone protein acetylation is integral to its broader cellular impact, influencing signaling pathways, protein stability, and enzymatic activity. The quantitative data and experimental protocols provided in this guide offer a framework for researchers to further investigate the nuanced effects of Purinostat Mesylate and other HDAC inhibitors, ultimately aiding in the development of more targeted and effective therapeutic strategies.

References

• 1. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Histone and Non-Histone Targets of Dietary Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nonhistone protein acetylation as cancer therapy targets - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the differential gene expression profiles of Purinostat Mesylate vs. Romidepsin

A Comparative Analysis for Researchers and Drug Development Professionals

In the landscape of epigenetic modulators, histone deacetylase (HDAC) inhibitors have emerged as a promising class of therapeutics for various malignancies. Among these, Purinostat Mesylate and Romidepsin have garnered significant attention. While both drugs target HDAC enzymes, their distinct selectivity profiles and mechanisms of action translate into differential effects on the cellular transcriptome. This guide provides a comprehensive comparison of the gene expression profiles induced by Purinostat Mesylate and Romidepsin, supported by experimental data to inform researchers, scientists, and drug development professionals.

Executive Summary

This guide synthesizes findings from multiple studies to delineate the differential impacts of Purinostat Mesylate and Romidepsin on gene expression. Purinostat Mesylate, a selective inhibitor of Class I and IIb HDACs, has been shown in studies on diffuse large B-cell lymphoma (DLBCL) and Philadelphia chromosome-positive B-cell acute lymphoblastic leukemia (Ph+ B-ALL) to downregulate key oncogenes such as c-MYC and EZH2, while concurrently stimulating an anti-tumor immune response. Romidepsin, a potent inhibitor of Class I HDACs, exhibits a broader impact on gene expression, influencing pathways related to the cell cycle and the Hippo signaling pathway in various cancer cell lines. This document presents a side-by-side comparison of their mechanisms, experimental protocols, and the specific genes and pathways they modulate, offering a clear perspective on their distinct and overlapping cellular effects.

Mechanism of Action and Target Selectivity

Purinostat Mesylate is a highly selective inhibitor of Class I (HDAC1, 2, 3, 8) and Class IIb (HDAC6, 10) enzymes.[1] This selectivity is believed to contribute to its potent anti-tumor activity with a potentially favorable toxicity profile. Its mechanism involves the direct induction of tumor cell apoptosis and the modulation of the tumor microenvironment.[1]

Romidepsin is a potent, bicyclic peptide that primarily inhibits Class I HDACs (HDAC1, 2, and 3) at low nanomolar concentrations.[2] It functions as a prodrug, requiring intracellular reduction to its active form, which then chelates the zinc ion in the active site of the HDAC enzyme.[3] This inhibition leads to the accumulation of acetylated histones and other proteins, resulting in the modulation of gene expression.[2][3]

Comparative Analysis of Differential Gene Expression

The following tables summarize the key findings from separate studies investigating the effects of Purinostat Mesylate and Romidepsin on gene expression in different cancer contexts.

Purinostat Mesylate: Key Gene Expression Findings

Study Context	Cell Types/Model	Key Upregulated Genes/Pathways	Key Downregulated Genes/Pathways	Experimental Method
Relapsed/Refractory DLBCL	Patient-Derived Xenograft (PDX) models and patient samples	Genes involved in cytotoxic T cell and NKT cell proliferation and activation, MHC Class I and II expression[4][5]	c-MYC, EZH2[4][5]	Bulk RNA-seq, single-cell RNA-seq, ATAC-seq
Ph+ B-ALL	Ph+ leukemia cell lines and in vivo mouse models	-	BCR-ABL, c-MYC[6]	Biochemical assays, Western blot, in vivo studies

Romidepsin: Key Gene Expression Findings

Study Context	Cell Types/Model	Key Upregulated Genes/Pathways	Key Downregulated Genes/Pathways	Experimental Method
T-cell Lymphoma	Patient Samples	Unique and transient gene expression profiles, minimal overlap between patients[7][8]	-	cDNA Microarray
Breast Cancer	MCF-7 and T47D cell lines	Genes involved in the Hippo pathway[9]	Genes involved in the cell cycle[9]	RNA-seq
Non-Small Cell Lung Cancer	A549 cell line	p21, p53[10][11][12][13]	MMP-2, MMP-9[10][12]	RT-PCR, Western Blot

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of gene expression studies. The following sections outline the experimental protocols from key studies cited in this guide.

Purinostat Mesylate: Phase IIa Trial in r/r DLBCL (NCT05563844)

• Drug Administration: Purinostat Mesylate was administered intravenously at doses of 8.4 mg/m² or 11.2 mg/m² on days 1, 4, 8, and 11 of a 21-day cycle.[4][5]

• Sample Source: Patient-derived xenograft (PDX) models and patient tumor samples were utilized for genomic analyses.[4][5]

• Gene Expression Analysis:

  • Bulk RNA-seq, single-cell RNA-seq (scRNA-seq), and Assay for Transposase-Accessible Chromatin using sequencing (ATAC-seq): These methods were employed to investigate the gene expression changes and chromatin accessibility in response to Purinostat Mesylate treatment, with a focus on the immune microenvironment.[4][5]

Romidepsin: RNA-seq in Breast Cancer Cell Lines

• Cell Lines: MCF-7 and T47D human breast cancer cell lines were used.[9]

• Treatment: Cells were treated with 50 nM Romidepsin or DMSO (vehicle control) for 24 hours.[9]

• Gene Expression Analysis:

  • RNA-seq: Total RNA was extracted, and libraries were prepared for sequencing to identify differentially expressed genes.[9]

  • Data Analysis: Gene ontology (GO) and pathway enrichment analyses were performed to identify the biological processes and signaling pathways affected by Romidepsin.[9]

Visualizing Molecular Mechanisms and Workflows

To further elucidate the processes described, the following diagrams, generated using the DOT language, illustrate a representative experimental workflow and a key signaling pathway modulated by these HDAC inhibitors.

Caption: A generalized workflow for assessing differential gene expression.

Caption: Romidepsin's impact on the p53-p21 signaling pathway.

Conclusion

Purinostat Mesylate and Romidepsin, while both targeting HDACs, exhibit distinct effects on the cellular transcriptome, reflecting their different selectivity profiles. Purinostat Mesylate demonstrates a focused impact on key oncogenic drivers like c-MYC and EZH2 and promotes an anti-tumor immune response in lymphoid malignancies. Romidepsin displays a broader influence on gene expression, affecting fundamental cellular processes such as the cell cycle across various cancer types. The choice between these agents in a research or clinical setting will depend on the specific cancer type, the desired therapeutic outcome, and the underlying molecular drivers of the disease. Further head-to-head comparative studies are warranted to fully elucidate their differential mechanisms and to identify predictive biomarkers for patient stratification.

References

• 1. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Romidepsin for the treatment of cutaneous T-cell lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Romidepsin: a new therapy for cutaneous T-cell lymphoma and a potential therapy for solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. researchgate.net [researchgate.net]
• 6. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Romidepsin in peripheral and cutaneous T-cell lymphoma: mechanistic implications from clinical and correlative data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Romidepsin in Peripheral and Cutaneous T-Cell Lymphoma: Mechanistic Implications from Clinical and Correlative Data - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. Romidepsin (depsipeptide) induced cell cycle arrest, apoptosis and histone hyperacetylation in lung carcinoma cells (A549) are associated with increase in p21 and hypophosphorylated retinoblastoma proteins expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Romidepsin induces cell cycle arrest, apoptosis, histone hyperacetylation and reduces matrix metalloproteinases 2 and 9 expression in bortezomib sensitized non-small cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Independent Validation of Purinostat Mesylate's Antitumor Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Purinostat Mesylate's antitumor effects with other histone deacetylase (HDAC) inhibitors, supported by available experimental data. It is intended to serve as a resource for researchers and professionals in the field of oncology drug development.

Executive Summary

Purinostat Mesylate is a novel and highly selective inhibitor of Class I and Class IIb HDAC enzymes.[1][2] Preclinical and clinical studies have demonstrated its potent antitumor activity in various hematologic malignancies, including B-cell acute lymphoblastic leukemia (B-ALL), chronic myeloid leukemia (CML), and diffuse large B-cell lymphoma (DLBCL).[2][3][4] Its mechanism of action involves the induction of tumor cell apoptosis, downregulation of key oncogenes such as BCR-ABL and c-MYC, and modulation of the tumor microenvironment.[1][2] This guide compares the performance of Purinostat Mesylate with the pan-HDAC inhibitor Panobinostat and the selective inhibitor of nuclear export (SINE) Selinexor.

Comparative Data

HDAC Inhibitory Activity

Purinostat Mesylate exhibits high selectivity for Class I and Class IIb HDACs, which contrasts with pan-HDAC inhibitors like Panobinostat that target a broader range of HDAC isoforms.[5]

Compound	Target HDAC Classes	Key Inhibited Isoforms
Purinostat Mesylate	Class I, Class IIb	HDAC1, HDAC2, HDAC3, HDAC6, HDAC10
Panobinostat	Class I, II, IV (Pan-HDAC)	Multiple HDAC isoforms

Preclinical Efficacy

Diffuse Large B-Cell Lymphoma (DLBCL) Patient-Derived Xenograft (PDX) Models

While direct head-to-head quantitative data is limited, studies have reported the superiority of Purinostat Mesylate over Selinexor and the standard R-CHOP chemotherapy regimen in DLBCL PDX models with double-expressor (DE) or TP53 mutations.[1][6]

SU-DHL-6 Xenograft Model

An injectable formulation of Purinostat Mesylate demonstrated a significant dose-dependent inhibition of tumor growth in a SU-DHL-6 xenograft mouse model.[7]

Clinical Efficacy in Relapsed/Refractory DLBCL

Data from the Phase IIa NCT05563844 clinical trial provides insight into the clinical activity of Purinostat Mesylate.[1][6] For comparison, results from the SADAL study of Selinexor are also presented.[8][9] It is important to note that these are separate studies and not direct comparisons.

Parameter	Purinostat Mesylate (NCT05563844, Phase IIa)[1][6]	Selinexor (SADAL Study)[8][9]
Patient Population	Relapsed/Refractory DLBCL	Relapsed/Refractory DLBCL (2-5 prior therapies)
Dosage	8.4 mg/m² or 11.2 mg/m² IV on Days 1, 4, 8, 11 of a 21-day cycle	60 mg orally on Days 1 and 3 of each week
Overall Response Rate (ORR)	71.4% (20/28)	29%
Complete Response (CR)	17.9% (5/28)	13%
Partial Response (PR)	53.6% (15/28)	16%
Median Progression-Free Survival (PFS)	4.3 months	Not explicitly stated in provided abstracts
Key Grade ≥3 Adverse Events	Thrombocytopenia, neutropenia, lymphocytopenia	Thrombocytopenia, neutropenia, anemia, hyponatremia

Experimental Protocols

In Vitro Cell Viability (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of HDAC inhibitors on cancer cell lines.

Materials:

• Cancer cell lines (e.g., SU-DHL-6)

• Purinostat Mesylate, Panobinostat, or Selinexor

• 96-well plates

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with serial dilutions of the test compounds and incubate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Western Blot Analysis for Protein Expression

This protocol is used to detect changes in the expression of key proteins like BCR-ABL and c-MYC following treatment with HDAC inhibitors.

Materials:

• Treated and untreated cell lysates

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-BCR-ABL, anti-c-MYC, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

In Vivo Tumor Xenograft Model

This protocol outlines a general procedure for evaluating the antitumor efficacy of Purinostat Mesylate in a mouse model.

Materials:

• Immunocompromised mice (e.g., NOD/SCID)

• Cancer cell line (e.g., SU-DHL-6)

• Purinostat Mesylate injectable formulation

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject 5-10 x 10^6 cancer cells into the flank of each mouse.

• When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer Purinostat Mesylate (e.g., 2.5, 5, 10, 20 mg/kg) or vehicle control intravenously three times a week.[7]

• Measure tumor volume and body weight 2-3 times per week.

• At the end of the study, euthanize the mice and excise the tumors for further analysis.

Visualizations

Caption: Purinostat Mesylate's mechanism of action.

Caption: Workflow for in vivo xenograft studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Study of Purinostat Mesylate for Injection in the Treatment of Relapsed or Refractory B Cell-related Tumor-predominant [ctv.veeva.com]
• 5. Profile of panobinostat and its potential for treatment in solid tumors: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ascopubs.org [ascopubs.org]
• 7. tandfonline.com [tandfonline.com]
• 8. targetedonc.com [targetedonc.com]
• 9. FDA Approval Summary: Selinexor for Relapsed or Refractory Diffuse Large B-Cell Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Purinostat Mesylate: A Comparative Meta-Analysis in Preclinical Cancer Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of preclinical data on Purinostat Mesylate, a potent and selective inhibitor of Class I and IIb histone deacetylases (HDACs). It offers an objective comparison with other anti-cancer agents—panobinostat, selinexor, and the R-CHOP chemotherapy regimen—supported by experimental data from various preclinical studies. This analysis aims to equip researchers with a detailed understanding of Purinostat Mesylate's efficacy, mechanism of action, and potential advantages in the context of hematological malignancies.

Executive Summary

Purinostat Mesylate has demonstrated significant anti-tumor activity in a range of preclinical models of hematologic cancers, including B-cell acute lymphoblastic leukemia (B-ALL), chronic myelogenous leukemia (CML), multiple myeloma (MM), and diffuse large B-cell lymphoma (DLBCL). Its selective inhibition of HDAC classes I and IIb distinguishes it from pan-HDAC inhibitors like panobinostat, potentially offering a more favorable therapeutic window. Preclinical evidence suggests that Purinostat Mesylate surpasses the efficacy of panobinostat and other standard treatments in certain cancer models. Its mechanism of action involves the epigenetic modulation of key oncogenic pathways, leading to the induction of tumor cell apoptosis and remodeling of the tumor microenvironment.[1]

In Vitro Efficacy: A Quantitative Comparison

The anti-proliferative activity of Purinostat Mesylate and comparator drugs has been evaluated across various hematological cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of drug potency, are summarized below.

Cell Line	Cancer Type	Purinostat Mesylate IC50 (nM)	Panobinostat IC50 (nM)	Selinexor IC50 (µM)
LAMA84	Chronic Myeloid Leukemia	0.81 (HDAC1), 1.4 (HDAC2), 1.7 (HDAC3), 3.8 (HDAC8), 11.5 (HDAC6), 1.1 (HDAC10)[2]	-	-
188 BL-2	B-cell Leukemia	Induces apoptosis at 0-60 nM[2]	-	-
Ph+ leukemia cells	B-cell Acute Lymphoblastic Leukemia	Induces apoptosis at low nM concentrations[3]	Better inhibitory effects than LBH589[4]	-
SU-DHL-6	Diffuse Large B-cell Lymphoma	-	-	0.29[3]
RL	Diffuse Large B-cell Lymphoma	-	-	0.020[3]
OCILY3	Diffuse Large B-cell Lymphoma	-	-	0.050[3]
WSU-DLCL2	Diffuse Large B-cell Lymphoma	-	-	0.150[3]
TOLEDO	Diffuse Large B-cell Lymphoma	-	-	0.44[3]
DB	Diffuse Large B-cell Lymphoma	-	-	0.55[3]
HDLM-2	Hodgkin Lymphoma	-	20-40[5]	-
L-428	Hodgkin Lymphoma	-	20-40[5]	-
KM-H2	Hodgkin Lymphoma	-	20-40[5]	-

In Vivo Anti-Tumor Activity

Preclinical animal models have been instrumental in evaluating the in vivo efficacy of Purinostat Mesylate. Studies in mouse models of B-ALL and DLBCL have demonstrated its ability to significantly inhibit tumor growth and prolong survival.

B-cell Acute Lymphoblastic Leukemia (B-ALL) Mouse Model:

In a BCR-ABL(T315I)-induced primary B-ALL mouse model, intravenous administration of Purinostat Mesylate (5-10 mg/kg, three times a week for 8 weeks) resulted in a significant prolongation of overall survival and suppression of leukemia progression.[2] Notably, after cessation of treatment, no tumor cells were detected, and all treated mice survived for the 42-day duration of the study.[2] This demonstrates a potent anti-leukemia effect in a model resistant to tyrosine kinase inhibitors (TKIs).

Diffuse Large B-cell Lymphoma (DLBCL) Patient-Derived Xenograft (PDX) Model:

In patient-derived xenograft (PDX) models of double-expressor (DE) DLBCL and TP53-mutated DLBCL, Purinostat Mesylate monotherapy exhibited stronger and superior antitumor effects compared to both selinexor and the R-CHOP regimen.[6] This suggests a potential therapeutic advantage for Purinostat Mesylate in high-risk DLBCL subtypes.

Mechanism of Action and Signaling Pathways

Purinostat Mesylate exerts its anti-tumor effects through the selective inhibition of HDAC classes I and IIb, leading to the downstream modulation of critical oncogenic signaling pathways.

Purinostat Mesylate Signaling Pathway

Caption: Purinostat Mesylate inhibits HDACs, leading to downstream effects.

Preclinical studies have shown that Purinostat Mesylate downregulates the expression of key oncogenes BCR-ABL and c-MYC in Ph+ leukemia cell lines and primary patient cells.[3][7] This downregulation is a critical component of its mechanism for inducing apoptosis in tumor cells.[3][7]

Comparator Signaling Pathways

Caption: Mechanisms of action for comparator anti-cancer agents.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate further research.

Cell Viability Assay (MTT Assay)

The anti-proliferative effects of the compounds were determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Hematological cancer cell lines were seeded in 96-well plates at a density of 1 x 10^5 cells/mL in a final volume of 100 µL of complete culture medium.

• Compound Treatment: Cells were treated with serial dilutions of Purinostat Mesylate, panobinostat, or selinexor for 72 hours.

• MTT Addition: 10 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for 4 hours at 37°C.

• Formazan Solubilization: 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• IC50 Calculation: The IC50 values were calculated from the dose-response curves using appropriate software.

Western Blot Analysis

Western blotting was performed to assess the levels of key proteins in the signaling pathways.

• Cell Lysis: Cells were lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration was determined using the Bradford assay.

• SDS-PAGE and Transfer: Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: Membranes were blocked and then incubated with primary antibodies against BCR-ABL, c-MYC, and β-actin (as a loading control), followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Studies

The in vivo anti-tumor efficacy was evaluated using xenograft mouse models.

• Cell Implantation: Immunocompromised mice (e.g., NOD/SCID) were subcutaneously or intravenously injected with human hematological cancer cells.

• Tumor Growth Monitoring: Tumor volume was measured regularly using calipers (for subcutaneous models) or monitored by bioluminescence imaging (for disseminated models).

• Drug Administration: Once tumors were established, mice were randomized into treatment groups and received Purinostat Mesylate, comparators, or vehicle control according to the specified dosing schedule.

• Efficacy Assessment: Tumor growth inhibition was calculated based on the difference in tumor volume between treated and control groups. Survival was monitored, and Kaplan-Meier survival curves were generated.

Experimental Workflow Diagram

Caption: Workflow for preclinical evaluation of anti-cancer agents.

Conclusion

This meta-analysis of preclinical data highlights Purinostat Mesylate as a promising therapeutic agent for hematological malignancies. Its selective HDAC inhibition, potent in vitro and in vivo anti-tumor activity, and efficacy in models of drug resistance warrant further investigation. The comparative data presented in this guide provide a valuable resource for researchers in the field of oncology and drug development, facilitating informed decisions for future studies and clinical trial design.

References

• 1. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MTT assay overview | Abcam [abcam.com]
• 3. Anti-tumor activity of selective inhibitor of nuclear export (SINE) compounds, is enhanced in non-Hodgkin lymphoma through combination with mTOR inhibitor and dexamethasone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. texaschildrens.org [texaschildrens.org]
• 5. The pan-deacetylase inhibitor panobinostat induces cell death and synergizes with everolimus in Hodgkin lymphoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tga.gov.au [tga.gov.au]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Purinostat Mesylate: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of investigational compounds like Purinostat Mesylate is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. As a potent histone deacetylase (HDAC) inhibitor under investigation for cancer therapy, Purinostat Mesylate requires stringent handling and disposal protocols to mitigate risks associated with its cytotoxic nature.[1][2] Adherence to these procedures is essential to prevent occupational exposure and environmental contamination.

This guide provides a detailed, step-by-step protocol for the safe disposal of Purinostat Mesylate, drawing upon established best practices for the management of antineoplastic and cytotoxic chemical waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Purinostat Mesylate and any contaminated materials with the appropriate Personal Protective Equipment (PPE). Personnel involved in the handling and disposal of cytotoxic waste must receive formal training on the associated risks and safe handling procedures. Furthermore, a spill kit specifically designed for cytotoxic agents should be readily accessible in any area where Purinostat Mesylate is handled or stored.[1]

Required Personal Protective Equipment (PPE)

PPE Item	Specification	Purpose
Gloves	Chemo-rated, powder-free nitrile gloves (double-gloving is recommended)	Prevents skin contact with the cytotoxic compound.[1][3]
Gown	Disposable, impermeable, long-sleeved gown with a closed front and cuffs	Protects skin and personal clothing from contamination.[1]
Eye Protection	Safety goggles or a face shield	Prevents accidental splashes to the eyes.[1]
Respiratory Protection	An N95 or higher-level respirator	Recommended when handling the powder form to avoid inhalation.[1]

Step-by-Step Disposal Protocol for Purinostat Mesylate

The proper disposal of Purinostat Mesylate waste adheres to the stringent guidelines for cytotoxic (antineoplastic) waste management. This process involves meticulous segregation, specialized containment, and destruction through high-temperature incineration.[1][2]

Waste Segregation and Identification

Proper segregation at the point of generation is the most critical step. All items that have come into contact with Purinostat Mesylate must be disposed of as cytotoxic chemical waste.

• Solid Waste: This category includes, but is not limited to:

  • Unused or expired Purinostat Mesylate powder.

  • Contaminated lab supplies such as pipette tips, tubes, flasks, and culture dishes.

  • Contaminated PPE (gloves, gowns, masks).

  • Absorbent pads used during handling procedures.

• Liquid Waste: This includes:

  • Solutions containing Purinostat Mesylate.

  • Solvents used to dissolve the compound.

  • Contaminated media from cell cultures.

• Sharps Waste:

  • Needles, syringes, and scalpels contaminated with Purinostat Mesylate.

Containment and Labeling

All waste streams must be placed in designated, clearly labeled, and leak-proof containers.

• Solid Waste Containment:

  • Place all contaminated solid waste into a designated, puncture-resistant container lined with a yellow chemotherapy waste bag.

  • This container must be clearly labeled with "Cytotoxic Waste," "Chemotherapy Waste," or "Antineoplastic Waste" and marked with the universal biohazard symbol.

• Liquid Waste Containment:

  • Collect liquid waste containing Purinostat Mesylate in a sealed, shatter-proof container.

  • This container must be clearly labeled as "Cytotoxic Liquid Waste: Purinostat Mesylate."

  • For added safety, this primary container should be placed within a secondary, leak-proof container.[1]

• Sharps Waste Containment:

  • All contaminated sharps must be immediately placed in a designated, puncture-proof, and leak-proof sharps container that is clearly labeled for cytotoxic sharps waste.

  • Do not recap, bend, or break needles.[3]

Storage and Collection

Store sealed waste containers in a designated, secure area away from general laboratory traffic until they are collected by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[1] This storage area should be clearly marked with appropriate hazard warnings.

Final Disposal

The final disposal of Purinostat Mesylate waste must be conducted by a licensed hazardous waste management company. The standard and required method of destruction for cytotoxic waste is high-temperature incineration.[2] Never dispose of Purinostat Mesylate or its contaminated materials in the regular trash, biohazard bags intended for autoclaving, or down the drain.

Disposal Workflow Visualization

The following diagram illustrates the procedural flow for the proper disposal of Purinostat Mesylate waste, ensuring safety and compliance at each step.

Caption: Workflow for the safe disposal of Purinostat Mesylate waste.

Disclaimer: This guide provides a framework for the safe handling and disposal of Purinostat Mesylate based on general best practices for cytotoxic compounds. It is crucial to always consult your institution's specific Environmental Health and Safety (EHS) guidelines, as well as local, state, and federal regulations, which may have additional requirements. The Safety Data Sheet (SDS) for Purinostat Mesylate, when available, should be consulted as the primary source of information.

References

• 1. benchchem.com [benchchem.com]
• 2. danielshealth.com [danielshealth.com]
• 3. web.uri.edu [web.uri.edu]

Personal protective equipment for handling Purinostat Mesylate

For Researchers, Scientists, and Drug Development Professionals

Purinostat Mesylate is a potent and selective inhibitor of histone deacetylases (HDACs), showing promise in preclinical and clinical studies for treating various cancers.[1][2][3][4] As a highly potent pharmaceutical compound, strict adherence to safety protocols during handling and disposal is paramount to protect laboratory personnel and the environment. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe handling of Purinostat Mesylate.

Engineering Controls and Designated Work Areas

All work with Purinostat Mesylate should be conducted in a designated area, clearly marked with hazard signs and restricted to authorized personnel.[5] To minimize exposure risk, engineering controls are the first line of defense.

Recommended Engineering Controls:

• Containment Primary Engineering Control (C-PEC): All manipulations of solid or powdered Purinostat Mesylate, including weighing and reconstituting, must be performed within a certified Class II Biological Safety Cabinet (BSC) or a compounding aseptic containment isolator (CACI).[5] For highly potent compounds, flexible containment glove bag technology can further lower exposure risk.[6]

• Ventilation: Ensure adequate room ventilation. However, this should not be the primary means of exposure control when handling potent compounds.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory for all personnel handling Purinostat Mesylate. The following table summarizes the required PPE, which should be donned in the order listed.[5][7]

PPE Component	Specification	Rationale
Shoe Covers	Disposable, slip-resistant	Prevents tracking of contaminants outside the designated area.
Gown	Disposable, solid-front, back-closing, long-sleeved	Protects skin and personal clothing from contamination.
Hair Cover	Disposable bouffant cap	Contains hair to prevent contamination of the work area.
Face Mask & Eye Protection	N95 respirator or higher; Goggles or face shield	Protects against inhalation of aerosols and splashes to the eyes and mucous membranes.[7] Surgical masks do not offer adequate respiratory protection.[7]
Gloves	Double-gloving with chemotherapy-rated gloves	Provides a barrier against skin contact. Double-gloving allows for the safe removal of the outer glove if contaminated.
Coveralls ("Bunny Suit")	Recommended for extensive handling	Offers head-to-toe protection when handling hazardous drugs.[7]

Safe Handling Procedures

Adherence to standardized procedures is critical to minimize the risk of exposure.

Step-by-Step Handling Protocol:

• Preparation: Before starting, ensure the C-PEC is clean and decontaminated. Gather all necessary supplies, including a spill kit.

• Donning PPE: Put on all required PPE in the correct order as specified in the table above.

• Weighing: If weighing the solid form, do so within the C-PEC on a tared weigh boat.[5]

• Reconstitution: Use syringes and needles with Luer-lock fittings to prevent disconnection.[5] To avoid aerosol generation, use a closed-system drug-transfer device (CSTD) if available.

• Labeling: Clearly label all containers with the compound name and hazard information.

• Doffing PPE: Remove PPE in a manner that avoids self-contamination, typically in the reverse order of donning. Dispose of all single-use PPE as hazardous waste.

• Hand Hygiene: Wash hands thoroughly with soap and water after removing PPE.

Spill Management and Emergency Procedures

A spill kit containing appropriate PPE, absorbent materials, and cleaning agents should be readily available.[5] All personnel must be trained in its use.

Emergency Scenario	Immediate Action
Skin Contact	Remove contaminated clothing immediately. Flush the affected area with large amounts of water and use soap. Seek medical attention.[8]
Eye Contact	Flush with water for at least 15 minutes while holding eyelids open. Seek medical attention immediately.[8]
Inhalation	Move to fresh air and keep the patient at rest. Seek medical attention immediately.[8]
Ingestion	Do not induce vomiting unless directed by medical personnel. Seek medical attention immediately.[8]

Disposal Plan

All waste generated from handling Purinostat Mesylate is considered hazardous and must be disposed of accordingly.

Waste Type	Disposal Container	Procedure
Sharps (needles, syringes)	Puncture-resistant, leak-proof sharps container labeled "Hazardous Drug Waste"	Do not recap, bend, or break needles. Seal the container when full and place it in the designated hazardous waste accumulation area.[5]
Contaminated PPE (gloves, gowns, etc.)	Yellow or other designated hazardous waste bag within a covered container	Seal the bag when full and place it in the designated hazardous waste accumulation area.[5]
Empty Vials and Containers	Yellow or other designated hazardous waste bag	Place in the hazardous waste bag.[5]
Bulk Quantities	Dispose of as hazardous chemical waste according to institutional and national regulations.	Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Visual Workflow for Handling and Disposal

Caption: Workflow for Safe Handling and Disposal of Purinostat Mesylate.

References

• 1. ashpublications.org [ashpublications.org]
• 2. Purinostat Mesylate Is a Uniquely Potent and Selective Inhibitor of HDACs for the Treatment of BCR-ABL-Induced B-Cell Acute Lymphoblastic Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ascopubs.org [ascopubs.org]
• 4. HDAC I/IIb selective inhibitor Purinostat Mesylate combined with GLS1 inhibition effectively eliminates CML stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. aiha.org [aiha.org]
• 7. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 8. cdn.pfizer.com [cdn.pfizer.com]